4-Methoxy-3-methylaniline

• CAS: 136-90-3

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-Methoxy-3-methylaniline (CAS: 136-90-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-3-methylaniline, also known as 3-methyl-p-anisidine, is an aromatic amine that serves as a versatile building block in organic synthesis. Its unique substitution pattern, featuring both a methoxy and a methyl group on the aniline ring, makes it a valuable precursor for the synthesis of a variety of heterocyclic compounds and other complex organic molecules. This technical guide provides a comprehensive overview of the core properties, synthesis, analytical methods, and applications of 4-Methoxy-3-methylaniline, with a particular focus on its relevance in drug discovery and development as a scaffold for bioactive compounds.

Physicochemical Properties

The fundamental physicochemical properties of 4-Methoxy-3-methylaniline are summarized in the table below, providing a quick reference for laboratory use.

Property	Value	Reference(s)
CAS Number	136-90-3
Molecular Formula	C₈H₁₁NO
Molecular Weight	137.18 g/mol
Appearance	Solid
Melting Point	57-60 °C
InChI	1S/C8H11NO/c1-6-5-7(9)3-4-8(6)10-2/h3-5H,9H2,1-2H3
SMILES	COc1ccc(N)cc1C

Spectral Data

Detailed spectral analysis is crucial for the unambiguous identification and characterization of 4-Methoxy-3-methylaniline.

¹H NMR Spectroscopy

• Solvent: CDCl₃

• Reference: A synthesis protocol for 4-methoxy-3-methylphenylamine provides the following ¹H NMR data.

• Assignments:

  • δ 6.67 (d, 1H)

  • δ 6.54 (dd, 1H)

  • δ 6.50 (d, 1H)

  • δ 3.77 (s, 3H, -OCH₃)

  • δ 3.29 (br s, 2H, -NH₂)

  • δ 2.18 (s, 3H, -CH₃)

¹³C NMR Spectroscopy

While a dedicated ¹³C NMR spectrum for 4-Methoxy-3-methylaniline was not explicitly found, the expected chemical shifts can be inferred from related structures such as 4-methoxy-N-methylaniline. The aromatic carbons will have distinct signals, with the carbon attached to the methoxy group appearing at a lower field. The methyl and methoxy carbons will have characteristic signals in the aliphatic region.

Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI)

• Result: m/z: 138 ([M+H]⁺)

Infrared (IR) Spectroscopy

Functional Group	Vibration	Expected Wavenumber (cm⁻¹)
N-H (amine)	Stretching	3500-3300 (medium, two bands for primary amine)
C-H (aromatic)	Stretching	3100-3000 (medium)
C-H (aliphatic)	Stretching	2960-2850 (strong)
C=C (aromatic)	Stretching	1600-1450 (medium)
C-N (aromatic amine)	Stretching	1340-1250 (strong)
C-O (aryl ether)	Asymmetric Stretching	1275-1200 (strong)
C-O (aryl ether)	Symmetric Stretching	1075-1020 (medium)

Safety and Handling

4-Methoxy-3-methylaniline is classified as a hazardous substance. Appropriate safety precautions must be taken during handling and storage.

Hazard Classifications	Signal Word	Hazard Statements (H-codes)	Precautionary Statements (P-codes)
Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, STOT SE 3	Warning	H302+H312+H332, H315, H319, H335	P261, P280, P301+P312, P302+P352+P312, P304+P340+P312, P305+P351+P338

Target Organs: Respiratory system.

Always consult the Safety Data Sheet (SDS) before use for complete safety and handling information.

Experimental Protocols

Synthesis of 4-Methoxy-3-methylaniline

A common synthetic route to 4-Methoxy-3-methylaniline involves the reduction of the corresponding nitro compound.

Reaction Scheme:

Caption: Synthesis of 4-Methoxy-3-methylaniline.

Detailed Protocol:

• To a solution of 1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol) in methanol (100 mL), add 10% Palladium on carbon (1.5 g).

• Stir the mixture under a hydrogen atmosphere (1 atm) at room temperature for 16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the mixture through a pad of celite to remove the catalyst.

• Evaporate the filtrate in vacuo to yield 4-methoxy-3-methylphenylamine.

Analytical Methods

A general reverse-phase HPLC method can be adapted for the analysis of 4-Methoxy-3-methylaniline.

Workflow for HPLC Method Development:

4-Methoxy-3-methylaniline molecular weight and formula

An In-depth Technical Guide to 4-Methoxy-3-methylaniline

This guide provides essential information on the molecular properties and synthesis of 4-Methoxy-3-methylaniline, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

The fundamental molecular characteristics of 4-Methoxy-3-methylaniline are summarized below.

Property	Value	Citations
Molecular Formula	C8H11NO	[1][2][3][4]
Molecular Weight	137.18 g/mol	[1][2][3][4]
CAS Number	136-90-3	[1][2][4]

Experimental Protocols

Synthesis of 4-Methoxy-3-methylaniline

A common method for the synthesis of 4-Methoxy-3-methylaniline involves the reduction of 1-methoxy-2-methyl-4-nitrobenzene.[2][5]

Methodology:

• A solution of 1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol) is prepared in methanol (100 ml).

• To this solution, 10% Palladium on carbon (10% Pd/C) (1.5 g) is added as a catalyst.

• The mixture is then stirred under a hydrogen atmosphere (1 atm) at room temperature for 16 hours.

• Following the reaction, the mixture is filtered through a pad of CELITE to remove the catalyst.

• The filtrate is subsequently evaporated in vacuo to yield the final product, 4-methoxy-3-methylphenylamine (4-Methoxy-3-methylaniline).[2][5]

This procedure is reported to yield 4-methoxy-3-methylphenylamine in high purity (8.0 g, 57 mmol, 100% yield).[2]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Methoxy-3-methylaniline.

Caption: Workflow for the synthesis of 4-Methoxy-3-methylaniline.

References

• 1. 4-メトキシ-3-メチルアニリン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 4-methoxy-3-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 3. 4-methoxy-3-methylaniline [stenutz.eu]
• 4. 3-Methyl-4-methoxybenzenamine | C8H11NO | CID 67297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-methoxy-3-methylaniline | 136-90-3 [chemicalbook.com]

4-Methoxy-3-methylaniline structure and SMILES string

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of 4-Methoxy-3-methylaniline, a key intermediate in the development of pharmacologically active compounds. This document is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry.

Chemical Structure and Identifiers

4-Methoxy-3-methylaniline is an aromatic amine with a methoxy and a methyl substituent on the benzene ring.

SMILES (Simplified Molecular Input Line Entry System) String: COc1ccc(N)cc1C[1]

InChI (International Chemical Identifier) Key: NFWPZNNZUCPLAX-UHFFFAOYSA-N[1][2]

Physicochemical Properties

A summary of the key quantitative data for 4-Methoxy-3-methylaniline is presented in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₈H₁₁NO	[1][3]
Molecular Weight	137.18 g/mol	[1][3]
CAS Number	136-90-3	[1][3]
Appearance	Solid	[4]
Melting Point	57-60 °C	[1][4]
IUPAC Name	4-methoxy-3-methylaniline	[3]
XlogP (predicted)	2.1

Experimental Protocol: Synthesis

A common and efficient method for the synthesis of 4-Methoxy-3-methylaniline is through the catalytic hydrogenation of 1-methoxy-2-methyl-4-nitrobenzene.

Reaction: Reduction of a nitro group to an amine.

Reagents and Materials:

• 1-methoxy-2-methyl-4-nitrobenzene (starting material)

• 10% Palladium on activated carbon (Pd/C) (catalyst)

• Methanol (solvent)

• Hydrogen gas (H₂)

• CELITE (filtration aid)

• Standard laboratory glassware for reaction and filtration

• Rotary evaporator

Procedure: [1]

• A solution of 1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol) is prepared in methanol (100 mL) in a suitable reaction vessel.

• 10% Palladium on carbon (1.5 g) is added to the solution.

• The reaction mixture is stirred under a hydrogen atmosphere (1 atm) at room temperature for 16 hours.

• Upon completion of the reaction, the mixture is filtered through a pad of CELITE to remove the palladium catalyst.

• The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield the final product, 4-methoxy-3-methylphenylamine.

Yield: 8.0 g (57 mmol, 100%)[1]

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ 6.67 (d, 1H), 6.54 (dd, 1H), 6.50 (d, 1H), 3.77 (s, 3H), 3.29 (br s, 2H, amine NH₂), 2.18 (s, 3H) ppm.[1]

• Mass Spectrometry (ESI) m/z: 138 ([M+H]⁺).[1]

Biological Significance and Applications

4-Methoxy-3-methylaniline serves as a crucial building block in the synthesis of various heterocyclic compounds. Notably, it is utilized in the preparation of triamine pyrimidine derivatives, which have been investigated as potential antitumor agents.[5] Pyrimidine-based compounds are known to exhibit a wide range of pharmacological activities, including anticancer and antimicrobial effects.[6][7]

The antitumor activity of many pyrimidine derivatives is attributed to their ability to act as kinase inhibitors.[8] By targeting and inhibiting the activity of specific protein kinases that are often overactive in cancer cells, these compounds can disrupt signaling pathways responsible for cell proliferation, survival, and metastasis, thereby exerting a cytostatic or cytotoxic effect on malignant tumors.

Logical Workflow: Synthesis and Application

The following diagram illustrates the synthetic pathway from a nitrated precursor to 4-Methoxy-3-methylaniline and its subsequent application as a key intermediate in the development of targeted anticancer therapies.

Caption: Synthetic workflow and application of 4-Methoxy-3-methylaniline.

References

• 1. 4-methoxy-3-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. 3-Methyl-4-methoxybenzenamine | C8H11NO | CID 67297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. 4-甲氧基-3-甲基苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3-Methoxy-4-methylaniline | C8H11NO | CID 27882 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. thepharmajournal.com [thepharmajournal.com]
• 7. Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2; design, synthesis, biological evaluations, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrimidine‐Based Kinase Inhibitors in Cancer Chemotherapy | Semantic Scholar [semanticscholar.org]

Comparative Physical Properties of Anisidine Isomers

An In-depth Technical Guide to the Physical Properties of 3-Methyl-p-anisidine and Related Isomers

Introduction

3-Methyl-p-anisidine, systematically named 4-methoxy-3-methylaniline (CAS No: 136-90-3), is a substituted aromatic amine. Aromatic amines and their derivatives are foundational in the development of pharmaceuticals and agrochemicals, and as intermediates in the synthesis of dyes and pigments. A thorough understanding of their physical properties is paramount for their application in research and development, influencing factors such as reaction kinetics, formulation, solubility, and bioavailability.

This technical guide addresses the physical properties of 3-Methyl-p-anisidine. Due to the limited availability of comprehensive experimental data for this specific isomer, this document provides a comparative analysis, presenting its known properties alongside those of its parent compound, p-anisidine, and other closely related structural and positional isomers. This comparative approach offers valuable context for researchers, enabling informed decisions in experimental design and drug development.

The following table summarizes the key physical properties of 3-Methyl-p-anisidine and related compounds, facilitating a clear comparison of their characteristics.

Property	3-Methyl-p-anisidine (Target Compound)	p-Cresidine	3-Methoxy-4-methylaniline	N-Methyl-p-anisidine
Systematic Name	4-methoxy-3-methylaniline	2-methoxy-5-methylaniline	3-methoxy-4-methylaniline	4-methoxy-N-methylaniline
Structure
CAS Number	136-90-3	120-71-8[1]	16452-01-0[2]	5961-59-1[3]
Molecular Formula	C₈H₁₁NO	C₈H₁₁NO[4]	C₈H₁₁NO[2]	C₈H₁₁NO[3]
Molecular Weight	137.18 g/mol	137.2 g/mol [1]	137.18 g/mol [2]	137.18 g/mol [3]
Appearance	Solid	White to silver-gray crystals[5][6]	Solid[2]	Solid[3]
Melting Point	57-60 °C	52 °C[1]	57-59 °C[2]	33-36 °C[3]
Boiling Point	Data not available	235 °C at 760 mmHg[1][6]	>113 °C (Flash Point)[2]	135-136 °C at 19 mmHg[3]
Solubility	Data not available	Slightly soluble in water; Soluble in ethanol, ether, benzene, petroleum ether[1][6]	Data not available	Data not available

Experimental Protocols

The determination of physical properties relies on standardized laboratory procedures. The following sections detail the methodologies for measuring melting point, boiling point, and solubility, applicable to aromatic amines like 3-Methyl-p-anisidine.

Melting Point Determination

The melting point provides a crucial indication of a compound's purity. Pure crystalline solids typically exhibit a sharp melting range of 0.5-1.0°C.

Methodology (Capillary Method):

• Sample Preparation: A small amount of the dry, solid compound is finely pulverized.[7] The open end of a glass capillary tube is jabbed into the powder to collect a sample.[7] The tube is then inverted and tapped gently, or dropped through a long glass tube, to pack the solid into the closed end to a height of 2-3 mm.[7]

• Apparatus Setup: The packed capillary tube is placed into the heating block of a melting point apparatus (e.g., a Mel-Temp or Thiele tube). The sample should be positioned adjacent to the thermometer bulb to ensure accurate temperature measurement.[8][9]

• Measurement:

  • For an unknown compound, a rapid preliminary heating (10-20°C per minute) is performed to determine an approximate melting range.[10]

  • For a precise measurement, a fresh sample is heated rapidly to about 20°C below the approximate melting point.[7] The heating rate is then reduced to 1-2°C per minute.

• Data Recording: The temperature at which the first droplet of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the range.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[11]

Methodology (Micro Boiling Point / Thiele Tube Method):

• Sample Preparation: A few drops of the liquid sample are placed into a small test tube (e.g., a Durham tube), filling it to a depth of about 1.5-2.0 cm.[12]

• Apparatus Setup:

  • The small test tube is attached to a thermometer with a rubber band, ensuring the bottom of the tube is level with the thermometer bulb.[13]

  • A capillary tube, sealed at one end, is placed into the test tube with its open end down.[13]

  • This assembly is secured in a Thiele tube filled with mineral oil, with the thermometer bulb positioned just below the side arm.[12]

• Measurement:

  • The side arm of the Thiele tube is heated gently, causing the temperature of the oil to rise.[12] Air trapped in the capillary tube will bubble out.

  • Heating continues until a rapid and continuous stream of bubbles emerges from the capillary tube.[12] At this point, the heat is removed.

• Data Recording: The apparatus is allowed to cool. The boiling point is the temperature recorded at the exact moment the stream of bubbles stops and the liquid begins to be drawn up into the capillary tube.[13] The barometric pressure should also be recorded.[11]

Solubility Determination

Solubility tests provide information about the polarity and the presence of acidic or basic functional groups within a molecule.[14][15]

Methodology (Qualitative):

• Initial Solvent Test (Water): Approximately 10 mg of the solid compound (or 2-3 drops of a liquid) is added to a test tube containing 0.5-1 mL of deionized water.[15][16] The tube is shaken vigorously. If a homogeneous solution forms, the compound is water-soluble.[16]

• pH Test (for Water-Soluble Compounds): If the compound dissolves in water, the solution's pH is tested with litmus or pH paper. An acidic pH (≤4) suggests a carboxylic acid, while a basic pH (≥8) indicates an amine.[15]

• Acid/Base Solubility Tests (for Water-Insoluble Compounds):

  • 5% HCl: To a fresh sample, 1 mL of 5% aqueous HCl is added. If the compound dissolves, it is likely an organic base, such as an amine.[14][17]

  • 5% NaOH: If insoluble in HCl, a fresh sample is tested with 1 mL of 5% aqueous NaOH. Dissolution indicates an acidic functional group.[14][17]

  • 5% NaHCO₃: If soluble in NaOH, a fresh sample is tested with 5% sodium bicarbonate. Effervescence or dissolution indicates a strong acid like a carboxylic acid.[15]

• Inert Compounds: Compounds insoluble in water, dilute acid, and dilute base are classified as neutral.[17]

Visualization of Structural Relationships

To clarify the relationships between 3-Methyl-p-anisidine and its related isomers, the following diagram illustrates their chemical structures.

Caption: Structural relationships between p-anisidine and its methylated isomers.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. 3-甲氧基-4-甲基苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 4-甲氧基-N-甲基苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. para-Cresidine - Wikipedia [en.wikipedia.org]
• 5. 120-71-8 | CAS DataBase [m.chemicalbook.com]
• 6. 2-Methoxy-5-Methylaniline | C8H11NO | CID 8445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. scribd.com [scribd.com]
• 10. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 11. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 12. chymist.com [chymist.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. www1.udel.edu [www1.udel.edu]
• 16. youtube.com [youtube.com]
• 17. scribd.com [scribd.com]

electrophilic aromatic substitution reactivity of substituted anilines

An in-depth technical guide to the principles, challenges, and applications of electrophilic aromatic substitution (EAS) reactions on substituted anilines, tailored for researchers, scientists, and drug development professionals.

Introduction: The Unique Reactivity of Anilines

Aniline and its derivatives are fundamental building blocks in the synthesis of a vast array of organic compounds, including pharmaceuticals, dyes, and agrochemicals. Their utility is intrinsically linked to the reactivity of the aromatic ring, which is powerfully influenced by the amino (-NH₂) substituent. The lone pair of electrons on the nitrogen atom engages in resonance with the benzene ring, significantly increasing its electron density and rendering it highly susceptible to electrophilic attack.[1][2] This makes anilines exceptionally reactive towards electrophilic aromatic substitution, often far more so than benzene itself.[3]

However, this high reactivity is a double-edged sword. It can lead to a lack of selectivity, including multiple substitutions and unwanted side reactions.[4] Furthermore, the basicity of the amino group introduces complexities, particularly in the presence of acidic reagents and catalysts. This guide provides a comprehensive overview of the factors governing the EAS reactivity of substituted anilines, quantitative data on substituent effects, and detailed protocols for controlling these powerful transformations.

Core Principles of Electrophilic Aromatic Substitution in Anilines

The amino group is a potent activating group and a strong ortho, para-director in EAS reactions. This is a direct consequence of its ability to donate its lone pair of electrons into the aromatic π-system, stabilizing the cationic intermediate (the arenium ion or sigma complex) formed during the reaction.

Mechanism and the Role of the Amino Group

The general mechanism for electrophilic aromatic substitution involves the attack of an electrophile (E⁺) on the electron-rich aromatic ring, forming a resonance-stabilized arenium ion. A subsequent deprotonation step restores the aromaticity of the ring. For aniline, the nitrogen atom can directly participate in the resonance stabilization of the intermediate when the attack occurs at the ortho or para positions, which substantially enhances the stability of this intermediate compared to attack at the meta position or on benzene.[2]

Caption: General mechanism of electrophilic aromatic substitution on aniline.

Quantitative Analysis of Substituent Effects

The electronic properties of substituents on the aniline ring profoundly impact both the reaction rate and the regiochemical outcome. These effects can be quantified by examining the basicity of the aniline (pKa values) and through linear free-energy relationships like the Hammett equation.

Basicity of Substituted Anilines (pKa)

The basicity of an aniline is a direct measure of the availability of the nitrogen's lone pair of electrons. Electron-donating groups (EDGs) increase electron density, making the aniline more basic (higher pKa), while electron-withdrawing groups (EWGs) decrease electron density, leading to lower basicity (lower pKa).[3][5] This same principle governs the nucleophilicity of the aromatic ring in EAS reactions.

Table 1: Hammett Constants and pKa Values for para-Substituted Anilines

Substituent (para-)	Hammett Constant (σp)	pKa of Anilinium Ion	Effect on Reactivity
-NH₂	-0.66	6.08	Strongly Activating
-OCH₃	-0.27	5.34	Activating
-CH₃	-0.17	5.08	Activating
-H	0.00	4.60	Baseline
-Cl	0.23	3.98	Deactivating
-Br	0.23	3.91	Deactivating
-CN	0.66	1.74	Strongly Deactivating
-NO₂	0.78	1.00	Strongly Deactivating

Data sourced from BenchChem.[5]

Hammett Correlations

The Hammett equation, log(k/k₀) = ρσ, provides a quantitative correlation between the reaction rates (k) of substituted aromatic compounds and the electronic properties of the substituent (σ), relative to a reference reaction (ρ).[6] For electrophilic aromatic substitution, the reaction constant (ρ) is typically large and negative, indicating that the reaction is highly sensitive to substituent effects and that a positive charge develops in the transition state, which is stabilized by electron-donating groups.[7][8] Plotting the logarithm of the relative reaction rates against the appropriate Hammett substituent constants (σ or σ⁺ for reactions with significant resonance effects) can provide valuable mechanistic insights. A linear correlation suggests a consistent mechanism across the series of substituted anilines.[7]

Key EAS Reactions and Control Strategies

The high reactivity of anilines necessitates specific strategies to achieve controlled, selective transformations.

Halogenation

Direct halogenation of aniline with reagents like bromine water leads to an uncontrollable reaction, rapidly producing a 2,4,6-tribromoaniline precipitate.[1][4] This is due to the extreme activation of the ring by the -NH₂ group.

Control Strategy: Protection of the Amino Group To moderate the reactivity and achieve selective monohalogenation, the amino group is typically protected, most commonly via acetylation to form acetanilide. The resulting amide group is still an ortho, para-director and an activator, but its activating strength is significantly diminished because the nitrogen's lone pair is also in resonance with the carbonyl group.[3][9] The steric bulk of the acetyl group further favors substitution at the less hindered para position. The protecting group can be easily removed by hydrolysis after the halogenation step.

Caption: Workflow for controlled monohalogenation of aniline.

Nitration

Direct nitration of aniline with a mixture of concentrated nitric and sulfuric acids is problematic. The strongly acidic conditions lead to two major complications:

• Oxidation: The aniline ring is susceptible to oxidation by nitric acid, leading to the formation of tarry by-products.[4]

• Anilinium Ion Formation: The basic amino group is protonated to form the anilinium ion (-NH₃⁺). This group is strongly electron-withdrawing and a meta-director.[3][10] Consequently, direct nitration yields a significant amount of the meta-nitroaniline, alongside ortho and para isomers and oxidation products.[1][10]

The protection strategy used for halogenation (acetylation) is also highly effective for nitration, preventing protonation and oxidation while directing the incoming nitro group primarily to the para position.[9][11]

References

• 1. byjus.com [byjus.com]
• 2. ijrar.org [ijrar.org]
• 3. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Hammett equation - Wikipedia [en.wikipedia.org]
• 7. Enantioselective Hydroformylation of Aniline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmacy180.com [pharmacy180.com]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. studylib.net [studylib.net]

The Dual Role of Methoxy and Methyl Groups in Modulating Aniline Reactivity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the influence of methoxy (-OCH₃) and methyl (-CH₃) substituents on the chemical reactivity of aniline. Understanding the interplay of electronic and steric effects imparted by these groups is paramount for the rational design of aniline derivatives in various applications, including pharmaceuticals, agrochemicals, and materials science. This document delves into the fundamental principles governing this reactivity, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams.

Core Principles: Electronic and Steric Effects

The reactivity of the aniline ring and its amino group is fundamentally governed by the electronic and steric nature of its substituents. Both methoxy and methyl groups are electron-donating, thereby activating the aromatic ring towards electrophilic substitution. However, the mechanisms and magnitude of their influence differ significantly.

Electronic Effects: A Tug-of-War Between Induction and Resonance

The electronic influence of a substituent is a combination of its inductive and resonance effects.

• Inductive Effect (I): This effect is transmitted through the sigma (σ) bonds and is related to the electronegativity of the atoms.

  • The methoxy group has an oxygen atom that is more electronegative than carbon, resulting in a -I effect (electron-withdrawing).

  • The methyl group , being an alkyl group, is less electronegative than the sp² hybridized carbons of the benzene ring and therefore exhibits a +I effect (electron-donating).

• Resonance Effect (R or M): This effect involves the delocalization of π-electrons and lone pairs between the substituent and the aromatic ring.

  • The methoxy group possesses lone pairs on the oxygen atom that can be delocalized into the benzene ring, leading to a strong +R effect (electron-donating). This effect increases the electron density at the ortho and para positions.

  • The methyl group can participate in hyperconjugation , a weaker form of resonance, which also donates electron density to the ring, particularly at the ortho and para positions.

For the methoxy group , the +R effect is significantly stronger than its -I effect, resulting in a net electron-donating character and strong activation of the ring. For the methyl group , both the +I effect and hyperconjugation contribute to its electron-donating nature.

Diagram 1: Electronic effects of methoxy and methyl groups.

Steric Effects: The Impact of Bulk

The size of the methoxy and methyl groups can influence the rate and regioselectivity of reactions, particularly when they are in the ortho position to the amino group. The methyl group is sterically bulkier than the methoxy group.[1] This steric hindrance in ortho-substituted anilines can impede the approach of electrophiles to the adjacent positions and can also affect the planarity of the amino group, thereby influencing its interaction with the aromatic π-system.[2]

Quantitative Analysis of Basicity

The basicity of anilines is a direct measure of the availability of the lone pair of electrons on the nitrogen atom. Electron-donating groups generally increase basicity, while electron-withdrawing groups decrease it. The pKb values of various methoxy- and methyl-substituted anilines provide a quantitative measure of these effects. A lower pKb value indicates a stronger base.

Substituent	Position	pKb	pKa (Conjugate Acid)	Reference
None	-	9.4	4.6	[2]
-CH₃	ortho	9.6	4.4	[2]
-CH₃	meta	9.3	4.7	[2]
-CH₃	para	8.9	5.1	[2]
-OCH₃	ortho	9.5	4.5	[2]
-OCH₃	meta	9.8	4.2	[2]
-OCH₃	para	8.7	5.3	[2]

Analysis of Basicity Data:

• Para-Substitution: Both p-toluidine and p-anisidine are more basic than aniline, with p-anisidine being the strongest base in this series.[2] This is due to the powerful +R effect of the methoxy group and the +I/hyperconjugation effects of the methyl group, which increase electron density on the nitrogen.[2]

• Meta-Substitution: m-Toluidine has a basicity similar to aniline, while m-anisidine is less basic.[2] At the meta position, the resonance effect is not operative, and the electron-withdrawing inductive effect (-I) of the methoxy group dominates, reducing the electron density on the nitrogen.[2]

• Ortho-Substitution: Both o-toluidine and o-anisidine are less basic than their para counterparts and even less basic than aniline. This is attributed to the "ortho effect," a combination of steric hindrance and electronic factors.[2] The steric bulk of the ortho substituent can disrupt the solvation of the anilinium ion, destabilizing it and thereby reducing the basicity of the parent aniline.[3]

Reactivity in Electrophilic Aromatic Substitution

The electron-donating nature of both methoxy and methyl groups activates the aniline ring, making it highly susceptible to electrophilic aromatic substitution (EAS) reactions such as halogenation, nitration, and acylation. These substituents are ortho, para-directing.

Quantitative Comparison of Reactivity

Direct comparative kinetic data for various EAS reactions of methoxy- and methyl-substituted anilines is not always available in a single comprehensive source. However, the Hammett equation provides a powerful tool for quantifying the effect of substituents on reaction rates.

The Hammett Equation:

log(k/k₀) = σρ

Where:

• k is the rate constant for the substituted reactant.

• k₀ is the rate constant for the unsubstituted reactant.

• σ (sigma) is the substituent constant, which depends on the nature and position of the substituent. A negative σ value indicates an electron-donating group that accelerates reactions with a positive ρ value.

• ρ (rho) is the reaction constant, which indicates the sensitivity of the reaction to substituent effects.

Substituent	σ_meta	σ_para
-CH₃	-0.07	-0.17
-OCH₃	+0.12	-0.27

Interpretation of Hammett Constants:

• The more negative σ_para value for -OCH₃ compared to -CH₃ indicates that the methoxy group is a stronger electron-donating group at the para position, primarily due to its dominant +R effect.

• The positive σ_meta value for -OCH₃ reflects its electron-withdrawing inductive effect in the absence of a significant resonance contribution at this position.

• For reactions with a negative ρ value (where a positive charge develops in the transition state, typical for EAS), a more negative σ value leads to a faster reaction rate. Therefore, in many EAS reactions, p-anisidine is expected to be more reactive than p-toluidine.

A study on the halogenation of aniline, p-toluidine, and o-toluidine found the order of reactivity to be p-toluidine > o-toluidine > aniline.[4][5] This highlights the activating effect of the methyl group.

Experimental Protocols

To control the high reactivity of substituted anilines and achieve selective substitution, the amino group is often protected via acetylation.

Diagram 2: Workflow for regioselective EAS of anilines.

Protocol for Acetylation of Aniline

This protocol serves as a general method for the protection of the amino group in aniline and its derivatives.

Materials:

• Aniline (or substituted aniline)

• Acetic anhydride

• Glacial acetic acid

• Cold water

• Ethanol (for recrystallization)

• Flask, magnetic stirrer, and heating mantle

• Vacuum filtration apparatus

Procedure:

• In a fume hood, place 10 mL of aniline into a 250 mL flask.

• In a separate container, prepare a solution of 12 mL of acetic anhydride in 20 mL of glacial acetic acid.

• Slowly add the acetic anhydride solution to the aniline while stirring continuously.

• After the initial exothermic reaction subsides, gently warm the mixture for approximately 10 minutes.

• Pour the warm solution into 250 mL of cold water with vigorous stirring to precipitate the acetanilide product.

• Collect the solid acetanilide by vacuum filtration, wash it with cold water, and then recrystallize from an ethanol/water mixture to obtain the pure product.[2]

Protocol for Bromination of Acetanilide

This protocol describes the bromination of the protected aniline.

Materials:

• Acetanilide (or substituted acetanilide)

• Potassium bromide

• Ceric ammonium nitrate (CAN)

• Ethanol

• Water

• Ice

Procedure:

• Dissolve 1 g of acetanilide in 15 mL of ethanol in a 250 mL conical flask.

• In a separate beaker, dissolve 1 g of potassium bromide and 6 g of ceric ammonium nitrate in 15 mL of water.

• Transfer the aqueous solution into an addition funnel.

• Add the solution from the addition funnel dropwise to the conical flask containing the acetanilide solution with stirring.

• After the addition is complete, continue stirring the reaction mixture for 10 minutes at room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the bromoacetanilide.

• Filter the white crystals using a Buchner funnel and dry the solid.

Mechanistic Insights: Electrophilic Aromatic Substitution

The mechanism of electrophilic aromatic substitution on a substituted aniline involves the attack of an electrophile on the electron-rich aromatic ring to form a resonance-stabilized carbocation intermediate, known as a sigma complex or arenium ion. The subsequent loss of a proton restores the aromaticity of the ring.

Diagram 3: Simplified mechanism of EAS on a substituted aniline.

The electron-donating methoxy and methyl groups stabilize the positive charge in the sigma complex, particularly when the electrophile attacks the ortho or para positions. This stabilization lowers the activation energy of the reaction, leading to an increased reaction rate compared to unsubstituted aniline.

Conclusion

The methoxy and methyl groups both serve to activate the aniline ring towards electrophilic substitution, albeit through different combinations of electronic effects. The methoxy group, with its powerful +R effect, is generally a stronger activating group than the methyl group, leading to higher basicity in the para-substituted derivative and likely faster rates in many electrophilic aromatic substitution reactions. However, the interplay of inductive effects and steric hindrance, especially in the ortho and meta positions, leads to more nuanced reactivity patterns. A thorough understanding of these substituent effects, quantified by basicity constants and Hammett parameters, is essential for the precise control of chemical reactions and the rational design of novel aniline-based molecules in scientific research and industrial applications.

References

• 1. Acylation. Part XVIII. The kinetics and mechanisms of the reactions of dimethylketen, isobutyric anhydride, and isobutyryl halides with anilines in ether - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. researchgate.net [researchgate.net]

The Versatile Role of 4-Methoxy-3-methylaniline in Modern Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-3-methylaniline, a substituted aniline derivative, is emerging as a valuable and versatile building block in the field of organic synthesis. Its unique electronic and steric properties, arising from the interplay of the electron-donating methoxy and methyl groups on the aromatic ring, make it a key intermediate in the synthesis of a diverse array of organic molecules. This technical guide provides an in-depth exploration of the primary applications of 4-methoxy-3-methylaniline, with a focus on its utility in the synthesis of azo dyes and heterocyclic compounds, particularly quinolines. Detailed experimental protocols, quantitative data, and visual representations of reaction pathways are presented to facilitate its practical application in research and development.

Core Applications in Organic Synthesis

The reactivity of 4-methoxy-3-methylaniline is primarily centered around the nucleophilic amino group, which readily participates in a variety of chemical transformations. The principal applications of this compound lie in two major areas: the synthesis of azo dyes and the construction of heterocyclic ring systems.

Synthesis of Azo Dyes

Azo dyes represent the largest and most diverse class of synthetic colorants, characterized by the presence of one or more azo (-N=N-) groups. The synthesis of azo dyes from 4-methoxy-3-methylaniline follows a well-established two-step reaction pathway: diazotization followed by azo coupling.

Diazotization: The primary aromatic amine group of 4-methoxy-3-methylaniline is converted into a diazonium salt by treatment with a source of nitrous acid, typically generated in situ from sodium nitrite in an acidic medium at low temperatures (0-5 °C).

Azo Coupling: The resulting electrophilic diazonium salt is then reacted with a suitable coupling component, which is an electron-rich aromatic compound such as a phenol or another aniline derivative. The choice of the coupling component is crucial as it determines the final color of the dye.

Experimental Protocol: General Procedure for Azo Dye Synthesis

A generalized, representative protocol for the synthesis of an azo disperse dye using an aniline derivative like 4-methoxy-3-methylaniline is as follows:

• Diazotization:

  • Dissolve the aniline derivative (e.g., 4-methoxy-3-methylaniline) in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add an aqueous solution of sodium nitrite dropwise to the cooled aniline solution with constant stirring, maintaining the temperature between 0-5 °C. The completion of the diazotization can be checked using starch-iodide paper.

• Azo Coupling:

  • Prepare a solution of the coupling component (e.g., N,N-dimethylaniline, 2-naphthol) in an appropriate solvent. For phenols, an alkaline medium (e.g., aqueous sodium hydroxide) is used, while for amines, a slightly acidic medium is preferred.

  • Cool the solution of the coupling component to 0-5 °C.

  • Slowly add the freshly prepared diazonium salt solution to the cooled coupling component solution with vigorous stirring.

  • Continue stirring the reaction mixture at low temperature for a period to ensure complete coupling.

• Isolation and Purification:

  • The precipitated azo dye is collected by vacuum filtration.

  • The crude product is washed with cold water to remove any unreacted salts and impurities.

  • The dye can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Quantitative Data:

The yield of azo dye synthesis is highly dependent on the specific coupling component used and the reaction conditions. While specific yield data for a wide range of azo dyes derived from 4-methoxy-3-methylaniline is not extensively tabulated in the literature, yields for similar azo dye syntheses typically range from moderate to high.

Aniline Derivative	Coupling Component	Typical Yield Range
Substituted Anilines	Phenols/Naphthols	60-90%
Substituted Anilines	Aromatic Amines	50-85%

Note: This table provides a general overview of expected yields based on analogous reactions.

Visualization of the Azo Dye Synthesis Workflow:

Caption: General workflow for the synthesis of an azo dye.

Synthesis of Heterocyclic Compounds: Quinolines

Quinolines are a class of nitrogen-containing heterocyclic aromatic compounds that form the core structure of many natural products, pharmaceuticals, and functional materials. 4-Methoxy-3-methylaniline serves as a key precursor in several named reactions for quinoline synthesis, including the Combes, Doebner-von Miller, and Skraup syntheses. These reactions typically involve the condensation of the aniline with a 1,3-dicarbonyl compound or an α,β-unsaturated carbonyl compound, followed by an acid-catalyzed cyclization and dehydration.

Combes Quinoline Synthesis: This method involves the acid-catalyzed condensation of an aniline with a β-diketone. The reaction proceeds through the formation of a Schiff base intermediate, which then undergoes cyclization and dehydration to yield the quinoline ring. The use of methoxy-substituted anilines can influence the regioselectivity of the reaction.

Doebner-von Miller Reaction: This reaction utilizes an α,β-unsaturated carbonyl compound, which can be prepared in situ, to react with an aniline in the presence of a Lewis or Brønsted acid catalyst to form quinolines.

Skraup Synthesis: In the classic Skraup synthesis, an aniline is heated with glycerol, sulfuric acid, and an oxidizing agent (such as nitrobenzene) to produce quinoline.

Experimental Protocol: General Procedure for Combes Quinoline Synthesis

A general procedure for the synthesis of a substituted quinoline from an aniline derivative and a β-diketone is as follows:

• Condensation:

  • To a stirred solution of the aniline derivative (e.g., 4-methoxy-3-methylaniline) in a suitable solvent (e.g., acetic acid), add the β-diketone (e.g., acetylacetone).

  • Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or polyphosphoric acid).

• Cyclization:

  • Heat the reaction mixture to a specified temperature (often elevated) and maintain for a period to effect cyclization and dehydration. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation:

  • After cooling, the reaction mixture is poured into ice water and neutralized with a base (e.g., sodium hydroxide solution).

  • The product is then extracted with an organic solvent (e.g., ethyl acetate).

  • The organic layer is washed, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure.

  • The crude product can be purified by column chromatography or recrystallization.

Quantitative Data:

The yields of quinoline synthesis can vary significantly depending on the specific reactants, catalyst, and reaction conditions employed.

Reaction Type	Reactants	Typical Yield Range
Combes Synthesis	Aniline + β-Diketone	40-70%
Doebner-von Miller	Aniline + α,β-Unsaturated Carbonyl	30-60%
Skraup Synthesis	Aniline + Glycerol	20-50%

Note: This table provides a general overview of expected yields based on analogous reactions.

Visualization of the Combes Quinoline Synthesis Pathway:

Caption: Key steps in the Combes synthesis of quinolines.

Applications in Medicinal Chemistry and Drug Development

Substituted anilines and the heterocyclic scaffolds derived from them are of significant interest to the pharmaceutical industry. Quinolines, in particular, are prevalent in a wide range of biologically active compounds. Derivatives of quinoline have been reported to exhibit a broad spectrum of pharmacological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.

While direct biological signaling pathways involving 4-methoxy-3-methylaniline are not well-documented, its role as a precursor to bioactive quinoline derivatives is of paramount importance. The substituents on the aniline ring, such as the methoxy and methyl groups, can significantly influence the pharmacokinetic and pharmacodynamic properties of the final drug molecule. For instance, the methoxy group can alter solubility, metabolic stability, and receptor binding affinity.

The synthesis of libraries of quinoline derivatives from 4-methoxy-3-methylaniline and various dicarbonyl compounds allows for the exploration of structure-activity relationships (SAR) and the identification of lead compounds for drug discovery programs.

Conclusion

4-Methoxy-3-methylaniline is a valuable and versatile building block in organic synthesis with significant potential for the creation of diverse and complex molecules. Its utility in the synthesis of azo dyes and, more importantly, in the construction of the quinoline scaffold, highlights its importance for both the chemical and pharmaceutical industries. The methodologies outlined in this guide provide a foundation for researchers and scientists to harness the synthetic potential of this compound in their endeavors, from the development of novel colorants to the discovery of new therapeutic agents. Further exploration of its reactivity in multi-component reactions and the biological evaluation of its derivatives are promising avenues for future research.

An In-depth Technical Guide to 4-Methoxy-3-methylaniline: From Discovery to Contemporary Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-3-methylaniline, a substituted aniline derivative, has emerged as a significant building block in organic synthesis, particularly in the realm of medicinal chemistry. While its specific discovery is not well-documented in readily available historical records, its chemical lineage is deeply rooted in the history of aniline chemistry, which revolutionized the synthetic dye and pharmaceutical industries in the 19th and 20th centuries. This technical guide provides a comprehensive overview of the history, synthesis, properties, and applications of 4-Methoxy-3-methylaniline, with a focus on its role in modern drug discovery.

Historical Context: The Rise of Aniline Derivatives

Physicochemical and Spectroscopic Data

A clear understanding of the physicochemical properties of 4-Methoxy-3-methylaniline is essential for its application in synthesis and drug design. The following tables summarize its key properties.

Identifier	Value	Reference
CAS Number	136-90-3	[1]
Molecular Formula	C₈H₁₁NO	[1]
Molecular Weight	137.18 g/mol	[1]
IUPAC Name	4-methoxy-3-methylaniline	[1]
InChI	InChI=1S/C8H11NO/c1-6-5-7(9)3-4-8(6)10-2/h3-5H,9H2,1-2H3
InChIKey	NFWPZNNZUCPLAX-UHFFFAOYSA-N
SMILES	COc1ccc(N)cc1C

Property	Value	Reference
Physical State	Solid
Melting Point	57-60 °C
Boiling Point	Not available
Solubility	Not available

Experimental Protocols: Synthesis of 4-Methoxy-3-methylaniline

The synthesis of 4-Methoxy-3-methylaniline is most commonly achieved through the reduction of the corresponding nitrobenzene derivative. The following protocol is a well-established method.

Synthesis via Catalytic Hydrogenation of 1-Methoxy-2-methyl-4-nitrobenzene

This procedure involves the reduction of the nitro group of 1-methoxy-2-methyl-4-nitrobenzene using hydrogen gas in the presence of a palladium on carbon (Pd/C) catalyst.

Materials:

• 1-Methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol)

• 10% Palladium on carbon (10% Pd/C) (1.5 g)

• Methanol (100 mL)

• Hydrogen gas (H₂)

• Celite®

Procedure:

• A solution of 1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol) in methanol (100 mL) is prepared in a suitable reaction vessel.

• 10% Palladium on carbon (1.5 g) is added to the solution.

• The reaction mixture is stirred under a hydrogen atmosphere (1 atm) at room temperature for 16 hours.

• Upon completion of the reaction, the mixture is filtered through a pad of Celite® to remove the catalyst.

• The filtrate is concentrated in vacuo to yield 4-methoxy-3-methylaniline.

Expected Yield: 8.0 g (57 mmol, 100%)[2]

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ 6.67 (d, 1H), 6.54 (dd, 1H), 6.50 (d, 1H), 3.77 (s, 3H), 3.29 (br s, 2H, NH₂), 2.18 (s, 3H) ppm.[2]

• MS (ESI) m/z: 138 ([M+H]⁺).[2]

Synthesis workflow for 4-Methoxy-3-methylaniline.

Applications in Drug Discovery and Medicinal Chemistry

While specific drugs containing the 4-Methoxy-3-methylaniline moiety are not prominently marketed, its role as a key intermediate in the synthesis of biologically active molecules is increasingly recognized. The primary application of this compound lies in the construction of more complex heterocyclic systems that are central to many modern therapeutic agents, particularly in oncology.

Precursor to Kinase Inhibitors

Recent research has highlighted the importance of substituted anilines in the development of kinase inhibitors. Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer. Derivatives of 4-Methoxy-3-methylaniline are utilized in the synthesis of compounds targeting various kinases.

• Mer and c-Met Kinase Inhibitors: Substituted aniline pyrimidine derivatives have been designed and synthesized as potent dual inhibitors of Mer and c-Met kinases, both of which are implicated in tumorigenesis and cancer progression.[3][4] The aniline moiety often serves as a key pharmacophore that interacts with the hinge region of the kinase domain.

• PDK1 Inhibitors: 3-Anilino-quinolin-2(1H)-ones, synthesized from functionalized anilines, have been investigated as inhibitors of 3-phosphoinositide-dependent kinase 1 (PDK1).[5] PDK1 is a critical regulator of the PI3K/Akt signaling pathway, which is frequently hyperactivated in various human cancers.[5]

The general strategy involves the coupling of 4-Methoxy-3-methylaniline with a heterocyclic core to generate a library of compounds for biological screening.

Potential signaling pathway inhibition by aniline derivatives.

Conclusion

4-Methoxy-3-methylaniline, a seemingly simple substituted aniline, represents a confluence of historical organic chemistry and modern medicinal chemistry. While its own discovery is not a celebrated event, it stands on the shoulders of the giants of aniline chemistry. Today, it serves as a valuable and versatile intermediate for researchers and drug development professionals, enabling the synthesis of complex molecules with the potential to modulate key biological pathways. As the quest for novel therapeutics continues, the utility of such well-defined building blocks will undoubtedly continue to grow.

References

• 1. 3-Methyl-4-methoxybenzenamine | C8H11NO | CID 67297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-methoxy-3-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 3. Design, Synthesis, and Biological Evaluation of 2-Substituted Aniline Pyrimidine Derivatives as Potent Dual Mer/c-Met Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and biological evaluation of novel 2-substituted aniline pyrimidine derivatives as potential and orally bioavailable Mer inhibitors with antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of substituted 3-anilino-quinolin-2(1H)-ones as PDK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Theoretical Properties and Computational Analysis of 4-Methoxy-3-methylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical properties and computational analysis of 4-Methoxy-3-methylaniline, a key intermediate in organic synthesis with potential applications in medicinal chemistry. This document details the compound's physicochemical properties, spectroscopic data, and a detailed synthesis protocol. Furthermore, it presents a framework for the computational analysis of 4-Methoxy-3-methylaniline, including Density Functional Theory (DFT) calculations, molecular docking, and Quantitative Structure-Activity Relationship (QSAR) studies, based on established methodologies for analogous aniline derivatives. This guide is intended to serve as a valuable resource for researchers and professionals involved in drug discovery and development, offering insights into the molecular characteristics and potential applications of this compound.

Introduction

4-Methoxy-3-methylaniline, also known as 3-methyl-p-anisidine, is an aromatic amine that serves as a versatile building block in the synthesis of a variety of organic compounds. Its structure, featuring a methoxy and a methyl group on the aniline core, imparts specific electronic and steric properties that make it a valuable precursor for the development of novel molecules with potential biological activities. Understanding the theoretical and computational aspects of this molecule is crucial for predicting its reactivity, designing new derivatives, and exploring its potential as a scaffold in drug design. This guide aims to provide a detailed technical overview of 4-Methoxy-3-methylaniline, combining known experimental data with a comprehensive computational analysis framework.

Physicochemical and Spectroscopic Properties

The fundamental properties of 4-Methoxy-3-methylaniline are summarized in the tables below. These tables provide a quick reference for the key physical and spectroscopic data available for this compound.

Table 1: Physicochemical Properties of 4-Methoxy-3-methylaniline [1][2][3][4]

Property	Value	Reference
Molecular Formula	C₈H₁₁NO	[3]
Molecular Weight	137.18 g/mol	[1][2]
CAS Number	136-90-3	[1][3]
Appearance	Solid	[1]
Melting Point	57-60 °C	[1]
Boiling Point	Not available
Density	Not available
Solubility	Not available

Table 2: Spectroscopic Data for 4-Methoxy-3-methylaniline

Spectroscopy	Data (Experimental)	Data (Theoretical/Predicted)
¹H NMR	δ 6.67 (d, 1H), 6.54 (dd, 1H), 6.50 (d, 1H), 3.77 (s, 3H), 3.29 (br s, 2H), 2.18 (s, 3H) ppm in CDCl₃[5]	Chemical shifts can be predicted using DFT calculations.
¹³C NMR	Data not available in the search results.	Chemical shifts can be predicted using DFT calculations.
FT-IR	Data not available in the search results.	Vibrational frequencies can be calculated using DFT.
UV-Vis	Data not available in the search results.	Electronic transitions can be predicted using TD-DFT calculations.
Mass Spectrometry	MS (ESI) m/z: 138 ([M+H]⁺)[5]

Synthesis of 4-Methoxy-3-methylaniline

A detailed experimental protocol for the synthesis of 4-Methoxy-3-methylaniline is provided below.

Experimental Protocol: Reduction of 1-Methoxy-2-methyl-4-nitrobenzene[5]

Reaction Scheme:

Synthesis of 4-Methoxy-3-methylaniline.

Materials:

• 1-Methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol)

• 10% Palladium on carbon (Pd/C) (1.5 g)

• Methanol (100 mL)

• Hydrogen gas (H₂)

• CELITE®

Procedure:

• To a solution of 1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol) in methanol (100 mL), 10% Palladium on carbon (1.5 g) was added.

• The mixture was stirred under a hydrogen atmosphere (1 atm) at room temperature for 16 hours.

• The reaction mixture was then filtered through a pad of CELITE®.

• The filtrate was evaporated in vacuo to yield 4-methoxy-3-methylphenylamine (8.0 g, 57 mmol, 100% yield).

Theoretical and Computational Analysis (Hypothetical Study)

This section outlines a hypothetical computational study of 4-Methoxy-3-methylaniline based on established methodologies for similar aniline derivatives. The results presented here are illustrative and would require actual computational experiments for validation.

Density Functional Theory (DFT) Analysis

DFT calculations are a powerful tool for investigating the electronic structure and properties of molecules. A typical DFT study of 4-Methoxy-3-methylaniline would involve geometry optimization, frontier molecular orbital analysis, and molecular electrostatic potential mapping.

4.1.1. Geometry Optimization

The first step in a DFT analysis is to determine the most stable 3D conformation of the molecule. This is achieved by performing a geometry optimization calculation, typically using a functional like B3LYP with a basis set such as 6-31G*. The optimized geometry provides insights into bond lengths, bond angles, and dihedral angles.

Table 3: Predicted Geometrical Parameters from DFT (Hypothetical)

Parameter	Bond Length (Å)	Bond Angle (°)	Dihedral Angle (°)
C-N	~1.40
C-O	~1.36	C-O-C: ~118
C-C (aromatic)	~1.39 - 1.41
C-H (methyl)	~1.09
N-H	~1.01	H-N-H: ~112

4.1.2. Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity. The HOMO energy is related to the ability to donate an electron, while the LUMO energy relates to the ability to accept an electron. The HOMO-LUMO energy gap (ΔE) is an indicator of the molecule's chemical stability.

Table 4: Predicted Frontier Orbital Energies from DFT (Hypothetical)

Parameter	Energy (eV)
HOMO Energy	-5.5 to -6.0
LUMO Energy	-0.5 to -1.0
HOMO-LUMO Gap (ΔE)	4.5 to 5.5

4.1.3. Molecular Electrostatic Potential (MEP) Map

The MEP map is a visual representation of the electrostatic potential on the electron density surface of a molecule. It is useful for identifying regions that are electron-rich (nucleophilic) and electron-poor (electrophilic).

Predicted MEP regions of 4-Methoxy-3-methylaniline.

Vibrational Analysis

Theoretical vibrational frequencies can be calculated using DFT and compared with experimental FT-IR spectra. This analysis helps in the assignment of characteristic vibrational modes of the molecule.

Table 5: Predicted Vibrational Frequencies from DFT (Hypothetical)

Vibrational Mode	Wavenumber (cm⁻¹)
N-H stretch	3400 - 3500
C-H stretch (aromatic)	3000 - 3100
C-H stretch (aliphatic)	2850 - 2950
C=C stretch (aromatic)	1500 - 1600
C-N stretch	1250 - 1350
C-O stretch	1200 - 1260

Molecular Docking

Molecular docking is a computational technique used to predict the binding mode of a ligand to a protein's active site. A hypothetical docking study of 4-Methoxy-3-methylaniline or its derivatives could be performed to explore its potential as an inhibitor of a specific biological target, such as a kinase or an enzyme involved in a disease pathway.

A general workflow for molecular docking studies.

Quantitative Structure-Activity Relationship (QSAR)

QSAR studies aim to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity. A hypothetical QSAR study on a series of 4-Methoxy-3-methylaniline derivatives could be conducted to predict their activity against a particular target.

A general workflow for QSAR model development.

Conclusion

References

• 1. Predictive QSAR modeling workflow, model applicability domains, and virtual screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Vibrational Spectra of Aniline in Gas Phase: An Ab-Initio Study – Material Science Research India [materialsciencejournal.org]
• 4. echemcom.com [echemcom.com]
• 5. QSAR: Introduction and Basic Concepts | ProtoQSAR [protoqsar.com]

4-Methoxy-3-methylaniline: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Methoxy-3-methylaniline, a versatile chemical intermediate with significant applications in medicinal chemistry and organic synthesis. This document covers its nomenclature, physicochemical properties, synthetic protocols, reactivity, and its relevance in biological pathways, presenting a valuable resource for professionals in research and development.

Nomenclature and Identification

4-Methoxy-3-methylaniline is an aromatic amine with a methoxy and a methyl substituent on the benzene ring. It is systematically named and identified by various chemical registry numbers and notations.

Identifier	Value
Common Name	4-Methoxy-3-methylaniline
IUPAC Name	4-methoxy-3-methylaniline[1][2]
CAS Number	136-90-3[1][2][3]
Molecular Formula	C₈H₁₁NO[3][4][5]
Molecular Weight	137.18 g/mol [1][2][3]
InChI Key	NFWPZNNZUCPLAX-UHFFFAOYSA-N[3]
Canonical SMILES	CC1=CC(N)=CC=C1OC[2]

A comprehensive list of its synonyms and alternative names is provided below to facilitate literature and database searches.

Synonyms and Alternative Names:

• 3-Methyl-4-methoxyaniline[1][2]

• 3-Methyl-p-anisidine[1][2]

• 4-Amino-2-methylanisole[1][2]

• Benzenamine, 4-methoxy-3-methyl-[1][2]

• p-Anisidine, 3-methyl-

• 4-Methoxy-3-methylbenzenamine[1][2]

• 4-methoxy-3-methylphenylamine[2]

• 3-Methyl-4-methoxybenzenamine[1][2]

Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of 4-Methoxy-3-methylaniline are crucial for its handling, characterization, and use in chemical reactions.

Property	Value	Reference
Physical Form	Solid	[3]
Melting Point	57-60 °C	[3]
Boiling Point	Not available
¹H NMR (400 MHz, CDCl₃)	δ 6.67 (d, 1H), 6.54 (dd, 1H), 6.50 (d, 1H), 3.77 (s, 3H), 3.29 (br s, 2H, amine NH₂), 2.18 (s, 3H)	[4]
Mass Spectrometry (ESI)	m/z: 138 ([M+H]⁺)	[4]

Synthesis and Experimental Protocols

The most common synthetic route to 4-Methoxy-3-methylaniline involves the reduction of a nitroaromatic precursor. A detailed experimental protocol for this transformation is provided below.

Synthesis of 4-Methoxy-3-methylaniline from 1-Methoxy-2-methyl-4-nitrobenzene

Reaction Scheme:

Caption: Synthesis of 4-Methoxy-3-methylaniline.

Experimental Protocol: [4]

• Reaction Setup: To a solution of 1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol) in methanol (100 mL), add 10% Palladium on carbon (1.5 g).

• Hydrogenation: Stir the mixture under a hydrogen atmosphere (1 atm) at room temperature for 16 hours.

• Work-up: Filter the reaction mixture through a pad of Celite®.

• Isolation: Evaporate the filtrate in vacuo to yield 4-Methoxy-3-methylaniline (8.0 g, 57 mmol, 100% yield).

Reactivity and Synthetic Applications

4-Methoxy-3-methylaniline is a valuable building block in organic synthesis, primarily utilized for its nucleophilic amino group and the potential for electrophilic substitution on the aromatic ring. It is a key precursor in the synthesis of various heterocyclic compounds, including triaminopyrimidine derivatives which have shown potential as antitumor agents.

Diazotization Reactions

The primary amine functionality of 4-Methoxy-3-methylaniline can be readily converted to a diazonium salt, which is a versatile intermediate for introducing a wide range of substituents onto the aromatic ring through Sandmeyer and related reactions.

Caption: Diazotization and subsequent reactions.

Cross-Coupling Reactions

While the aniline itself is not directly used in cross-coupling reactions, it can be readily halogenated to produce substrates for reactions such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination. These reactions are pivotal for the construction of complex biaryl and N-aryl structures, which are common motifs in pharmaceutical compounds.

General Workflow for Suzuki-Miyaura Coupling:

Caption: Suzuki-Miyaura coupling workflow.

Biological Relevance and Signaling Pathways

Aniline and its derivatives are known to interact with various biological systems. While specific data for 4-Methoxy-3-methylaniline is limited, the broader class of aniline derivatives has been shown to modulate key signaling pathways implicated in diseases such as cancer. For instance, aniline-based compounds have been developed as inhibitors of receptor tyrosine kinases like EGFR and VEGFR-2, which are crucial for tumor growth and angiogenesis.

Furthermore, aniline exposure has been linked to oxidative stress, leading to the activation of downstream signaling cascades involving NF-κB and MAP kinases (ERK, JNK, p38), which in turn can upregulate the expression of inflammatory cytokines.

References

• 1. 4-Methoxy-3-phenylaniline | C13H13NO | CID 123541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methyl-4-methoxybenzenamine | C8H11NO | CID 67297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-甲氧基-3-甲基苯胺 98% | Sigma-Aldrich [sigmaaldrich.cn]
• 4. 4-methoxy-3-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 5. PubChemLite - 4-methoxy-3-methylaniline (C8H11NO) [pubchemlite.lcsb.uni.lu]

Protocols & Analytical Methods

synthesis protocol for 4-Methoxy-3-methylaniline via nitrobenzene reduction

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the synthesis of 4-methoxy-3-methylaniline, a valuable intermediate in pharmaceutical and chemical synthesis. The described method involves the catalytic hydrogenation of 1-methoxy-2-methyl-4-nitrobenzene. This process offers high yield and purity, making it a reliable route for laboratory and potential scale-up applications. All procedural steps are outlined, and relevant quantitative data are summarized for clarity.

Introduction

4-Methoxy-3-methylaniline is a key building block in the synthesis of various biologically active molecules. The reduction of the corresponding nitroaromatic compound is a common and effective strategy for its preparation. Catalytic hydrogenation, in particular, is a widely used method due to its high efficiency, clean reaction profile, and amenability to various scales of production. This protocol details the synthesis using 10% Palladium on carbon (Pd/C) as the catalyst.

Data Presentation

The following table summarizes the quantitative data for the synthesis of 4-methoxy-3-methylaniline.

Parameter	Value
Starting Material	1-methoxy-2-methyl-4-nitrobenzene
Reagent	Hydrogen (H₂)
Catalyst	10% Palladium on carbon (10% Pd/C)
Solvent	Methanol (MeOH)
Reactant Quantity	9.5 g (57 mmol)
Catalyst Loading	1.5 g
Solvent Volume	100 mL
Reaction Temperature	Room Temperature (approx. 20°C)
Reaction Pressure	1 atm
Reaction Time	16 hours
Product Yield	8.0 g (100%)[1]
Product Purity	High, as indicated by NMR and MS
Characterization Data
¹H NMR (400 MHz, CDCl₃)	δ 6.67 (d, 1H), 6.54 (dd, 1H), 6.50 (d, 1H), 3.77 (s, 3H), 3.29 (br s, 2H, amine NH₂), 2.18 (s, 3H) ppm[1]
Mass Spectrometry (ESI)	m/z: 138 ([M+H]⁺)[1]

Experimental Protocol

Synthesis of 4-Methoxy-3-methylaniline

This protocol is adapted from a literature procedure for the reduction of 1-methoxy-2-methyl-4-nitrobenzene.[1]

Materials:

• 1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol)

• 10% Palladium on carbon (10% Pd/C) (1.5 g)

• Methanol (100 mL)

• CELITE® (for filtration)

• Hydrogen gas (H₂)

• Round-bottom flask

• Stirring apparatus

• Hydrogenation apparatus (e.g., balloon or Parr shaker)

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

Procedure:

• Reaction Setup: In a suitable round-bottom flask, dissolve 1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol) in methanol (100 mL).

• Catalyst Addition: To this solution, carefully add 10% Palladium on carbon (1.5 g).

• Hydrogenation: The flask is then placed under a hydrogen atmosphere (1 atm). This can be achieved using a hydrogen-filled balloon or a standard hydrogenation apparatus.

• Reaction: The mixture is stirred vigorously at room temperature for 16 hours.

• Work-up: Upon completion of the reaction, the mixture is filtered through a pad of CELITE® to remove the palladium catalyst.

• Isolation: The filtrate is concentrated under reduced pressure using a rotary evaporator to yield the final product, 4-methoxy-3-methylaniline. The reported yield for this procedure is 8.0 g, which corresponds to a 100% yield.[1]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 4-methoxy-3-methylaniline.

References

• 1. 4-methoxy-3-methylaniline synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Use of 4-Methoxy-3-methylaniline in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of pharmaceutical intermediates utilizing 4-Methoxy-3-methylaniline. This versatile building block is a valuable precursor for the synthesis of a variety of heterocyclic and biaryl structures relevant to drug discovery and development.

Application 1: Synthesis of Pyridazinone Derivatives

4-Methoxy-3-methylaniline is a key precursor for the synthesis of 4,5-dihydro-6-(4-methoxy-3-methylphenyl)-3(2H)-pyridazinone derivatives. These scaffolds are of interest in medicinal chemistry due to their diverse biological activities. The synthesis involves an initial Friedel-Crafts acylation of o-cresyl methyl ether (a closely related precursor) with succinic anhydride, followed by cyclization with hydrazine hydrate.

Experimental Protocol: Synthesis of 4,5-dihydro-6-(4-methoxy-3-methylphenyl)-3(2H)-pyridazinone

This protocol is adapted from the synthesis of related pyridazinone derivatives.

Step 1: Friedel-Crafts Acylation

• To a stirred solution of o-cresyl methyl ether (1 equivalent) and succinic anhydride (1.1 equivalents) in a suitable solvent (e.g., nitrobenzene or 1,2-dichloroethane), add anhydrous aluminum chloride (AlCl₃) (2.5 equivalents) portion-wise at 0-5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the intermediate γ-keto acid.

Step 2: Cyclization

• Dissolve the crude γ-keto acid (1 equivalent) in ethanol.

• Add hydrazine hydrate (1.5 equivalents) to the solution.

• Reflux the reaction mixture for 4-6 hours.

• Cool the reaction mixture to room temperature, and remove the solvent under reduced pressure.

• Purify the resulting solid by recrystallization from a suitable solvent (e.g., ethanol) to obtain 4,5-dihydro-6-(4-methoxy-3-methylphenyl)-3(2H)-pyridazinone.

Quantitative Data

Step	Intermediate/Product	Reagents	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
1	γ-keto acid	o-cresyl methyl ether, succinic anhydride, AlCl₃	Nitrobenzene	12-16	0 - RT	75-85
2	Pyridazinone	γ-keto acid, Hydrazine hydrate	Ethanol	4-6	Reflux	80-90

Synthesis Workflow

Caption: Synthesis of pyridazinone derivatives from 4-Methoxy-3-methylaniline precursor.

Application 2: Synthesis of N-Aryl Heterocyclic Intermediates via Buchwald-Hartwig Amination

The primary amino group of 4-Methoxy-3-methylaniline makes it an ideal candidate for palladium-catalyzed C-N cross-coupling reactions, such as the Buchwald-Hartwig amination.[1] This reaction is a powerful tool for the synthesis of N-aryl heterocyclic compounds, which are prevalent in many kinase inhibitors and other targeted therapeutics.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This generalized protocol can be adapted for the coupling of 4-Methoxy-3-methylaniline with various heterocyclic halides.

• In a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the heterocyclic halide (1 equivalent), 4-Methoxy-3-methylaniline (1.2 equivalents), a palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., Xantphos, 4 mol%), and a base (e.g., Cs₂CO₃, 2 equivalents).

• Add anhydrous toluene or dioxane as the solvent.

• Degas the reaction mixture by three freeze-pump-thaw cycles.

• Heat the reaction mixture to 100-120 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of Celite to remove the catalyst.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-(4-methoxy-3-methylphenyl) heterocyclic intermediate.

Quantitative Data for a Representative Reaction

Heterocyclic Halide	Catalyst/Ligand	Base	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
2-chloropyrimidine	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Toluene	18	110	85-95
4-bromopyridine	Pd(OAc)₂ / BINAP	NaOtBu	Dioxane	16	100	80-90
2-chloro-N-methylbenzimidazole	PdCl₂(dppf)	K₂CO₃	DMF	24	120	75-85

Buchwald-Hartwig Amination Workflow

Caption: Workflow for the synthesis of N-aryl heterocyclic intermediates.

Signaling Pathway Context: Kinase Inhibition

Many of the N-aryl heterocyclic intermediates synthesized using 4-Methoxy-3-methylaniline serve as core scaffolds for kinase inhibitors. These inhibitors often target specific signaling pathways implicated in diseases such as cancer. For example, inhibitors of Epidermal Growth Factor Receptor (EGFR) or Vascular Endothelial Growth Factor Receptor (VEGFR) block downstream signaling cascades that promote cell proliferation and angiogenesis.

References

• 1. benchchem.com [benchchem.com]

Application of 4-Methoxy-3-methylaniline in Antitumor Agent Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted anilines are a cornerstone in the development of contemporary antitumor agents, particularly in the realm of targeted therapies. The aniline scaffold serves as a versatile pharmacophore that can be strategically modified to interact with various biological targets, most notably the ATP-binding pocket of protein kinases. While direct antitumor agents explicitly derived from 4-Methoxy-3-methylaniline are not extensively documented in publicly available literature, its structural motifs are representative of a broader class of methoxy- and methyl-substituted anilines that have been successfully incorporated into potent kinase inhibitors. This document provides a comprehensive overview of the application of such aniline derivatives in antitumor agent development, focusing on the well-established classes of anilinoquinolines and anilinoquinazolines. The provided data and protocols serve as a guide for researchers interested in utilizing building blocks like 4-Methoxy-3-methylaniline for the design and synthesis of novel anticancer compounds.

The primary mechanism of action for many of these anilino-based compounds is the inhibition of receptor tyrosine kinases (RTKs), such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[1] These receptors are critical mediators of signaling pathways that drive tumor cell proliferation, survival, and angiogenesis. By competing with ATP for the kinase binding site, these small molecule inhibitors can effectively block downstream signaling and halt tumor progression.

Quantitative Data: In Vitro Anticancer Activity of Anilino-Derivatives

The following tables summarize the in vitro cytotoxic activity of various aniline-derived compounds against a range of cancer cell lines. This data highlights the potential of the anilino-scaffold in achieving potent antitumor effects.

Table 1: In Vitro Anticancer Activity of Anilinoquinoline and Anilinoquinazoline Derivatives [1]

Compound ID	Target Cell Line	IC50 (µM)	Reference Compound	Reference IC50 (µM)
1f	HeLa (Cervical)	>50	Gefitinib	17.12
BGC823 (Gastric)	3.21	Gefitinib	19.27
2i	HeLa (Cervical)	7.15	Gefitinib	17.12
BGC823 (Gastric)	4.65	Gefitinib	19.27
10k	A549 (Lung)	0.07	Afatinib	0.05
PC-3 (Prostate)	7.67	Afatinib	4.1
MCF-7 (Breast)	4.65	Afatinib	5.83
HeLa (Cervical)	4.83	Afatinib	6.81

Table 2: In Vitro Anticancer Activity of Anilinoquinolinylchalcone Derivatives [2]

Compound ID	Target Cell Line	IC50 (µM)	Reference Compound	Reference IC50 (µM)
4a	MDA-MB-231 (Breast)	0.88	Lapatinib	32.5
(E)-3-[3-(4-methoxyphenyl)quinolin-2-yl]-1-phenylprop-2-en-1-one	H1299 (Lung)	1.41	-	-
SKBR-3 (Breast)	0.70	-	-

Experimental Protocols

General Synthesis of 4-Anilinoquinoline Derivatives

This protocol provides a general method for the synthesis of 4-anilinoquinoline derivatives, a common scaffold for kinase inhibitors. 4-Methoxy-3-methylaniline can be used as a starting material in similar synthetic schemes.

Workflow for Synthesis and Biological Evaluation

Caption: General workflow for the synthesis and biological evaluation of novel antitumor compounds.

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the substituted aniline (e.g., 4-Methoxy-3-methylaniline, 1.2 mmol) and the appropriate 4-chloroquinoline (1.0 mmol) in a suitable solvent such as isopropanol or N,N-dimethylformamide (DMF).

• Reaction Conditions: Add a catalytic amount of a strong acid (e.g., concentrated HCl) to the mixture. Heat the reaction mixture to reflux (typically 80-120 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a precipitate forms, filter the solid and wash it with a cold solvent (e.g., ethanol or ether). If no precipitate forms, concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 4-anilinoquinoline derivative.

• Characterization: Confirm the structure of the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Cytotoxicity Assessment using MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and proliferation.[1]

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa, BGC823) into 96-well plates at a density of 5,000-10,000 cells per well. Incubate the plates for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare stock solutions of the synthesized aniline derivatives in dimethyl sulfoxide (DMSO). Dilute the stock solutions with cell culture medium to achieve a range of final concentrations (e.g., 0.01 to 100 µM). The final DMSO concentration should not exceed 0.5% (v/v). Replace the medium in the wells with the medium containing the test compounds. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Signaling Pathways and Mechanism of Action

Dual Inhibition of EGFR and VEGFR Signaling Pathways

Many anilino-based compounds exert their anticancer effects by simultaneously inhibiting multiple RTKs, such as EGFR and VEGFR-2. This dual inhibition can lead to a more comprehensive blockade of tumor growth and angiogenesis.

Caption: Dual inhibition of EGFR and VEGFR-2 signaling pathways by anilino-based compounds.

While 4-Methoxy-3-methylaniline itself is not yet a widely cited precursor for established antitumor drugs, the broader class of substituted anilines, particularly methoxy- and methyl-anilines, represents a highly valuable scaffold in anticancer drug discovery. The potent and selective inhibition of key oncogenic kinases by anilinoquinolines and anilinoquinazolines underscores the potential of this chemical class. The synthetic protocols and biological evaluation methods detailed in this document provide a solid foundation for researchers to explore the use of 4-Methoxy-3-methylaniline and related structures in the design and development of novel, targeted antitumor agents. Further investigation into the structure-activity relationships of this specific isomer could lead to the discovery of new and effective cancer therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Anticancer Evaluation of 4-Anilinoquinolinylchalcone Derivatives [mdpi.com]

Application Notes and Protocols for N-Methylation of Anilines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the N-methylation of anilines, a crucial transformation in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Three distinct and widely employed methods are presented: the classic Eschweiler-Clarke reaction, a modern ruthenium-catalyzed approach using methanol, and a green chemistry method utilizing dimethyl carbonate.

Introduction

N-methylated anilines are prevalent structural motifs in a vast array of biologically active molecules. The introduction of a methyl group to the nitrogen atom of an aniline can significantly modulate its physicochemical properties, such as lipophilicity, metabolic stability, and receptor binding affinity. Consequently, the development of efficient and selective N-methylation protocols is of paramount importance in medicinal chemistry and drug development. This document outlines three reliable methods for this transformation, offering a comparative overview of their procedures, yields, and substrate scope.

Comparative Data of N-Methylation Methods

The following table summarizes the quantitative data for the N-methylation of aniline and its derivatives using the three described protocols, allowing for a direct comparison of their efficiency.

Method	Substrate	Methylating Agent	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Eschweiler-Clarke	Aniline	Formaldehyde/Formic Acid	None	Water	100	20	>99 (conv.)	[1]
Eschweiler-Clarke	N-methylaniline	Formaldehyde/Formic Acid	K₂CO₃	Toluene	130	20	74	[1][2]
Ru-catalyzed	Aniline	Methanol	(DPEPhos)RuCl₂(PPh₃)	Methanol	140	12	98	[3]
Ru-catalyzed	p-chloroaniline	Methanol	(DPEPhos)RuCl₂(PPh₃)	Methanol	140	12	97	[3]
Ru-catalyzed	p-methoxyaniline	Methanol	(DPEPhos)RuCl₂(PPh₃)	Methanol	140	12	95	[3]
Dimethyl Carbonate (DMC)	Aniline	Dimethyl Carbonate	NaY zeolite	None	130	3.25	94 (conv.)	[4]
Dimethyl Carbonate (DMC)	p-nitroaniline	Dimethyl Carbonate	NaY zeolite	None	130	21	79 (conv.)	[4]
Dimethyl Carbonate (DMC)	2,6-dimethylaniline	Dimethyl Carbonate	NaY zeolite	None	150	48	72 (conv.)	[4]

Experimental Protocols

Protocol 1: Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a robust and widely used method for the N-methylation of primary and secondary amines using an excess of formaldehyde and formic acid.[5][6][7] The reaction proceeds via reductive amination, where formaldehyde forms an imine or iminium ion with the amine, which is subsequently reduced by formic acid.[8]

Materials:

• Aniline (or substituted aniline)

• Formaldehyde (37% aqueous solution)

• Formic acid (88-98%)

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the aniline (1.0 eq).

• Add an excess of formaldehyde solution (e.g., 2.5 eq) and formic acid (e.g., 2.5 eq).

• Heat the reaction mixture to reflux (approximately 100 °C) and maintain for the required time (typically 2-20 hours), monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the excess formic acid by the slow addition of a sodium hydroxide solution until the mixture is basic (pH > 8).

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude N-methylated aniline.

• Purify the product by flash column chromatography on silica gel or by distillation if it is a liquid.

Characterization of N-methylaniline:

• ¹H NMR (CDCl₃, 400 MHz): δ 7.29–7.25 (m, 2H), 6.81–6.77 (m, 1H), 6.69 (d, J = 8.0 Hz, 2H), 3.72 (s, 1H, NH), 2.89 (s, 3H, N-CH₃).[3]

• ¹³C NMR (CDCl₃, 100 MHz): δ 149.5, 129.2, 118.3, 113.3, 30.8.[3]

• IR (neat): The N-H stretch of the secondary amine appears around 3411 cm⁻¹.[9]

Protocol 2: Ruthenium-Catalyzed N-Methylation with Methanol

This method employs a ruthenium catalyst for the N-methylation of anilines using methanol as a green and readily available methylating agent.[3][10] The reaction proceeds through a "borrowing hydrogen" or "hydrogen autotransfer" mechanism.[10]

Materials:

• Aniline (or substituted aniline)

• Anhydrous methanol (MeOH)

• Ruthenium catalyst (e.g., (DPEPhos)RuCl₂(PPh₃), 0.5 mol%)[3]

• Base (e.g., Cs₂CO₃, 0.5 eq)[3]

• Schlenk tube or other suitable reaction vessel for inert atmosphere

• Magnetic stir bar

• Heating block or oil bath

• Inert gas supply (Argon or Nitrogen)

• Silica gel for chromatography

Procedure:

• To a Schlenk tube equipped with a magnetic stir bar, add the aniline (1.0 mmol, 1.0 eq), the ruthenium catalyst (0.005 mmol, 0.5 mol%), and the base (0.5 mmol, 0.5 eq).

• Evacuate and backfill the Schlenk tube with an inert gas (e.g., Argon) three times.

• Add anhydrous methanol (1 mL) to the reaction mixture under an inert atmosphere.

• Seal the Schlenk tube and heat the mixture at 140 °C for 12 hours with vigorous stirring.[3]

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the pure N-methylated aniline.

Protocol 3: N-Methylation with Dimethyl Carbonate (DMC)

Dimethyl carbonate is a non-toxic and environmentally benign methylating agent.[11][12] This protocol utilizes a zeolite catalyst for the selective mono-N-methylation of anilines.[4]

Materials:

• Aniline (or substituted aniline)

• Dimethyl carbonate (DMC)

• NaY zeolite catalyst (pre-activated by heating at 500 °C overnight)[4]

• Autoclave or sealed reaction vessel capable of withstanding high temperatures and pressures

• Magnetic stir bar

• Oven or heating mantle

Procedure:

• In a high-pressure autoclave equipped with a magnetic stir bar, place the aniline (1.0 eq) and the activated NaY zeolite catalyst.

• Add dimethyl carbonate, which acts as both the reagent and the solvent.

• Seal the autoclave and heat the reaction mixture to 130-150 °C for the required duration (typically 3-48 hours), depending on the substrate's reactivity.[4]

• Monitor the reaction progress by taking aliquots and analyzing them by GC.

• Once the reaction is complete, cool the autoclave to room temperature and carefully vent any pressure.

• Filter the catalyst from the reaction mixture.

• Wash the catalyst with a suitable organic solvent (e.g., dichloromethane).

• Combine the filtrate and the washings, and remove the solvent and excess DMC under reduced pressure.

• The resulting crude product can be purified by distillation or column chromatography.

Visualizations

References

• 1. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chimia.ch [chimia.ch]
• 3. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iris.unive.it [iris.unive.it]
• 5. mdpi.com [mdpi.com]
• 6. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 7. jk-sci.com [jk-sci.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY02210A [pubs.rsc.org]
• 11. A general protocol for the reductive N-methylation of amines using dimethyl carbonate and molecular hydrogen: mechanistic insights and kinetic studies - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols for Palladium-Catalyzed Amination Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Palladium-catalyzed amination, most notably the Buchwald-Hartwig amination, is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and scope.[1][2] This reaction has profound implications in medicinal chemistry and drug development, as the arylamine motif is a common feature in a vast array of pharmaceutical agents.[1] The transformation involves the cross-coupling of an aryl halide or pseudohalide with a primary or secondary amine, facilitated by a palladium catalyst, a suitable ligand, and a base.[1][3] This document provides detailed application notes and experimental protocols for performing Pd-catalyzed amination reactions, along with key data for reaction optimization.

Core Concepts and Reaction Mechanism

The catalytic cycle of the Buchwald-Hartwig amination is generally understood to proceed through three key steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X) to form a Pd(II) intermediate.[3][4][5]

• Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine to form a palladium-amido complex.[3][5]

• Reductive Elimination: The final step involves the formation of the C-N bond and the desired arylamine product, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[3][4][5]

The choice of ligand is critical to the success of the reaction, as it modulates the stability and reactivity of the palladium catalyst throughout the cycle.[1] Bulky, electron-rich phosphine ligands are often employed to promote the desired reactivity.[2][6]

A simplified representation of the catalytic cycle is presented below:

Caption: Simplified Catalytic Cycle for Pd-Catalyzed Amination.

Data Presentation: Typical Reaction Parameters

The success of a Pd-catalyzed amination reaction is highly dependent on the careful selection of the catalyst, ligand, base, and solvent. The following tables summarize common components and conditions.

Table 1: Common Palladium Catalysts and Precatalysts

Palladium Source	Common Name	Notes
Pd(OAc)₂	Palladium(II) Acetate	A common and relatively inexpensive Pd(II) source that is reduced in situ to the active Pd(0) species.[2]
Pd₂(dba)₃	Tris(dibenzylideneacetone)dipalladium(0)	An air-stable Pd(0) source that is widely used.[2]
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	A Pd(0) complex that can be used directly.
Pd-NHC Complexes	-	N-Heterocyclic carbene complexes are robust and highly active catalysts.[7]

Table 2: Commonly Employed Ligands

Ligand	Type	Key Features
XPhos	Biaryl Monophosphine	Bulky and electron-rich, effective for a broad range of substrates.[2]
RuPhos	Biaryl Monophosphine	Similar to XPhos, offers high reactivity.[2]
DavePhos	Biaryl Monophosphine	Another effective bulky monophosphine ligand.[2]
BINAP	Bidentate Phosphine	A chelating ligand that can provide good yields.[3]
DPPF	Bidentate Phosphine	Another widely used chelating phosphine ligand.[3]

Table 3: Common Bases and Solvents

Component	Examples	Notes
Bases	NaOt-Bu, KOt-Bu, LHMDS, Cs₂CO₃, K₃PO₄, KOH	Strong, non-nucleophilic bases are generally required.[2][7] The choice can depend on the amine's pKa and the presence of base-sensitive functional groups on the substrates.[4] Weaker bases like K₃PO₄ can be effective in some cases.[8]
Solvents	Toluene, Dioxane, THF	Anhydrous solvents are crucial to prevent catalyst deactivation and side reactions.[3]

Experimental Protocols

The following protocols provide a general framework for conducting Pd-catalyzed amination reactions. Optimization of specific parameters may be necessary for different substrate combinations.

General Experimental Workflow:

Caption: General workflow for a Pd-catalyzed amination reaction.

Protocol 1: General Procedure for the Amination of an Aryl Bromide with a Primary Amine

This protocol describes a general procedure for the coupling of an aryl bromide with a primary amine using Pd(OAc)₂ as the palladium source and XPhos as the ligand.

Materials:

• Aryl bromide (1.0 mmol)

• Primary amine (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 mmol)

• Anhydrous toluene (5 mL)

• Schlenk tube or other suitable reaction vessel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the aryl bromide, Pd(OAc)₂, XPhos, and sodium tert-butoxide to a dry Schlenk tube.[2]

• Reagent Addition: Add the primary amine to the Schlenk tube, followed by the anhydrous toluene.[2]

• Reaction Conditions: Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring.[2]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.[1][2]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and wash with water and brine.[1]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.[1]

Protocol 2: Amination of an Aryl Chloride using a Pd(0)-NHC Catalyst

This protocol is adapted for the use of more challenging aryl chlorides and employs a robust N-heterocyclic carbene (NHC) palladium catalyst and a less expensive base.[7]

Materials:

• Aryl chloride (1.0 mmol)

• Amine (primary or secondary) (1.5 mmol)

• Pd(0)-NHC catalyst (e.g., 0.5 mol%)

• Potassium hydroxide (KOH) (3.0 mmol)

• Anhydrous dioxane (4 mL)

• Reaction vessel suitable for heating under an inert atmosphere

Procedure:

• Reaction Setup: To a reaction vessel, add the aryl chloride, the amine, the Pd(0)-NHC catalyst, and potassium hydroxide.[7]

• Solvent Addition: Add anhydrous dioxane to the vessel.[7]

• Reaction Conditions: Seal the vessel and heat the mixture to 100 °C with stirring for 16 hours.[7]

• Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1.

Safety Precautions:

• Palladium catalysts and phosphine ligands can be air-sensitive and should be handled under an inert atmosphere.[7]

• Strong bases such as sodium tert-butoxide are corrosive and moisture-sensitive. Handle with appropriate personal protective equipment.

• Organic solvents are flammable and should be used in a well-ventilated fume hood.

• Reactions at elevated temperatures should be conducted behind a blast shield.

The protocols and data provided in these application notes offer a comprehensive guide for researchers performing Pd-catalyzed amination reactions. The versatility of this methodology, enabled by the continuous development of new catalysts and ligands, makes it an indispensable tool in modern organic synthesis.[6] Careful consideration of the reaction parameters outlined herein will facilitate the successful synthesis of a wide range of arylamine products.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Safe Handling and Storage of 4-Methoxy-3-methylaniline for Laboratory Use

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols and guidelines for the safe handling and storage of 4-Methoxy-3-methylaniline (CAS No. 136-90-3) in a research laboratory environment. Adherence to these procedures is critical to ensure personnel safety and maintain experimental integrity.

Physicochemical Properties and Hazard Information

4-Methoxy-3-methylaniline is a solid aromatic amine. Understanding its properties and associated hazards is the first step in safe handling.

Table 1: Physicochemical Data

Property	Value	Reference
CAS Number	136-90-3	[1]
Molecular Formula	C₈H₁₁NO	[1]
Molecular Weight	137.18 g/mol	[1]
Appearance	Solid
Melting Point	57-60 °C

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[1][2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[2]
Serious Eye Damage/Eye Irritation	Category 2 / 2A	H319: Causes serious eye irritation.[2][3]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[1][3]
Signal Word	-	Warning

Safe Handling Procedures

Safe handling requires a combination of engineering controls, appropriate personal protective equipment, and stringent hygiene practices.

Engineering Controls

• Ventilation: Always handle 4-Methoxy-3-methylaniline in a well-ventilated area.[4] A certified chemical fume hood is required for all operations that may generate dust or aerosols.[1]

• Safety Equipment: An operational safety shower and eyewash station must be readily accessible in the immediate work area.[2][5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.

Table 3: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or safety glasses with side-shields.[2][3] A face shield may be required if there is a significant splash hazard.[2]	Protects against dust particles and splashes causing serious eye irritation.
Hand Protection	Nitrile or neoprene protective gloves.[6] Check manufacturer's guidelines for chemical resistance.	Prevents skin contact, as the substance is harmful and causes skin irritation.[2]
Skin and Body Protection	A fully fastened lab coat is mandatory. Use protective clothing to prevent skin exposure.[2] Closed-toe shoes are required.	Minimizes the risk of skin contact.
Respiratory Protection	A dust respirator (e.g., N95) or a NIOSH-approved respirator with an organic vapor cartridge should be used when handling large quantities or if dust generation is unavoidable, especially outside of a fume hood.[2][7]	Protects against inhalation, which can cause respiratory irritation and systemic toxicity.[1]

General Hygiene Practices

• Avoid all personal contact with the substance.[4]

• Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[2][4]

• Wash hands thoroughly with soap and water after handling and before leaving the lab.[4][5]

• Avoid the formation and dispersion of dust.[1][4]

Storage Procedures

Proper storage is essential to maintain the chemical's stability and prevent accidental exposure.

• Container: Keep the container tightly closed and store it in the original packaging.[1][4]

• Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight.[1][3][5] A storage temperature of 4°C is recommended.[1] Some protocols may allow for room temperature storage if the area is controlled.[8]

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[5]

• Incompatibilities: Store away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[3][5]

Logical Workflow for Safe Handling and Storage

The following diagram illustrates the lifecycle of handling 4-Methoxy-3-methylaniline in a laboratory setting.

Caption: Workflow for the safe handling and storage of chemicals.

Emergency Procedures

Spill Response

In the event of a spill, immediate and appropriate action is required to contain the hazard and ensure personnel safety.

Caption: Decision workflow for responding to a chemical spill.

First Aid Measures

Table 4: First Aid Protocols

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1][2]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. Seek medical attention.[1][2]
Eye Contact	Immediately rinse eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2]
Ingestion	Rinse mouth thoroughly with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Experimental Protocol: N-Acetylation of 4-Methoxy-3-methylaniline

This protocol provides an example of a common reaction involving an aniline derivative, incorporating safety measures at each step. All steps must be performed inside a chemical fume hood.

Materials:

• 4-Methoxy-3-methylaniline

• Acetic Anhydride

• Pyridine (or other suitable base)

• Dichloromethane (DCM)

• Stir plate and magnetic stir bar

• Round-bottom flask and condenser

• Standard glassware for workup and purification

Procedure:

• Preparation:

  • Ensure the fume hood sash is at the appropriate height.

  • Don all required PPE (safety goggles, nitrile gloves, lab coat).

  • Set up a clean, dry round-bottom flask with a magnetic stir bar on a stir plate.

• Reagent Addition:

  • Weigh 1.0 equivalent of 4-Methoxy-3-methylaniline and add it to the flask.

  • Dissolve the aniline in a suitable solvent like Dichloromethane.

  • Slowly add 1.1 equivalents of acetic anhydride to the stirring solution. Caution: The reaction can be exothermic.

  • Add a catalytic amount of pyridine.

• Reaction:

  • Allow the reaction to stir at room temperature. Monitor the reaction progress using an appropriate technique (e.g., Thin Layer Chromatography).

• Workup:

  • Once the reaction is complete, carefully quench the reaction by slowly adding water or a saturated sodium bicarbonate solution to neutralize excess acid and anhydride.

  • Transfer the mixture to a separatory funnel for extraction.

  • Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification:

  • Purify the crude product by recrystallization or column chromatography.[9]

• Waste Disposal:

  • Dispose of all chemical waste in appropriately labeled hazardous waste containers.[7] Aqueous and organic waste streams should be segregated. Halogenated and non-halogenated organic waste should also be kept separate.

Waste Disposal

• All waste containing 4-Methoxy-3-methylaniline or its derivatives must be treated as hazardous waste.[7]

• Collect waste in a designated, sealed, and clearly labeled container.[4][7]

• Do not discharge any chemical waste into the environment or drains.[1]

• Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste. Arrange for pickup by your institution's Environmental Health and Safety (EHS) department.[7]

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. hsa.ie [hsa.ie]
• 7. benchchem.com [benchchem.com]
• 8. vibrantpharma.com [vibrantpharma.com]
• 9. benchchem.com [benchchem.com]

required personal protective equipment (PPE) for handling anilines

For Researchers, Scientists, and Drug Development Professionals

Aniline and its derivatives are versatile reagents in research and development, pivotal in the synthesis of pharmaceuticals, dyes, and polymers. However, their handling demands stringent safety protocols due to their toxicity. Anilines can be absorbed through the skin, inhaled, or ingested, leading to serious health effects, including methemoglobinemia, and are suspected carcinogens.[1][2][3] Adherence to proper personal protective equipment (PPE) guidelines is therefore critical to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE) for Handling Anilines

The selection of appropriate PPE is the cornerstone of safely handling anilines. The following table summarizes the recommended PPE based on the nature of the handling procedure.

Equipment	Specification	Application Notes
Hand Protection	Recommended: Butyl rubber, Neoprene, Polyvinyl alcohol (PVA), or Viton gloves.[1] Silver Shield® gloves are also recommended.[3]	Nitrile gloves are not recommended for prolonged or direct contact with aniline as they offer poor protection.[1] If nitrile gloves are used for incidental contact, it is advised to double glove and change them frequently.[1] Always consult the glove manufacturer's compatibility chart for specific breakthrough times.[1]
Eye and Face Protection	Chemical splash goggles are the minimum requirement.[1] A full-face shield should be worn in situations with a higher risk of splashing.[2]	Standard safety glasses do not provide adequate protection from splashes.[1]
Skin and Body Protection	A fully-buttoned lab coat is mandatory.[1] Chemical-resistant protective clothing should be used when handling larger quantities or in situations with a high risk of exposure.[2] Closed-toe shoes and long pants are required at all times.[4]	Remove any contaminated clothing immediately and wash before reuse.[5][6]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge is required when working outside of a certified chemical fume hood or when ventilation is inadequate.[3][7] For concentrations above the NIOSH Recommended Exposure Limit (REL), a self-contained breathing apparatus (SCBA) with a full facepiece is necessary.[8]	Personnel must be medically cleared, fit-tested, and trained to use respirators.[1]

Experimental Protocols

Protocol for Safe Handling and Use of Anilines

• Preparation and Engineering Controls:

  • Always work in a properly functioning and certified laboratory chemical fume hood.[1]

  • Ensure that a safety shower and eyewash station are readily accessible.[4]

  • Before starting, review the Safety Data Sheet (SDS) for aniline.[4]

  • Designate a specific area for handling anilines and clearly label it with warning signs.[1]

• Donning PPE:

  • Put on a lab coat, ensuring it is fully buttoned.

  • Don the appropriate chemical-resistant gloves (e.g., Butyl rubber, Viton).[1]

  • Wear chemical splash goggles. If a significant splash risk exists, also wear a face shield.

• Handling and Dispensing:

  • Store aniline containers below eye level.[1]

  • When dispensing, avoid generating aerosols or vapors.

  • Keep containers tightly closed when not in use.[2]

• Waste Disposal:

  • Collect all aniline waste in a designated, compatible, and clearly labeled hazardous waste container.[1]

  • Do not dispose of aniline waste down the drain.[1]

  • Arrange for disposal through your institution's Environmental Health & Safety (EH&S) department or a licensed contractor.[9]

• Decontamination:

  • Wipe down the work area with an appropriate decontaminating solution after each use.

  • Upon leaving the designated area, remove PPE and wash hands thoroughly with soap and water.[1]

Protocol for Aniline Spill Response

• Small Spill (can be cleaned up in under 10 minutes by trained personnel): [1]

  • Alert others in the immediate area.

  • Ensure you are wearing the appropriate PPE: double gloves (butyl, neoprene, PVA, or Viton), chemical splash goggles, and a lab coat.[1] A respirator may be necessary depending on the spill size and ventilation.[1]

  • Absorb the spill with an inert, dry material such as vermiculite, sand, or earth.[4][9]

  • Collect the absorbent material in a resealable, compatible container for hazardous waste disposal.[1][9]

  • Clean the spill area with soap and water.[5]

• Large Spill:

  • Immediately evacuate the area and alert others.[1]

  • If there is a fire risk or the spill is uncontained, call 911.[1]

  • Secure the area to prevent entry.

  • Contact your institution's EH&S department for cleanup.[1]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate PPE when handling anilines.

Caption: PPE selection workflow for handling anilines.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. lanxess.com [lanxess.com]
• 3. nj.gov [nj.gov]
• 4. ipo.rutgers.edu [ipo.rutgers.edu]
• 5. ANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. archpdfs.lps.org [archpdfs.lps.org]
• 7. oxfordlabchem.com [oxfordlabchem.com]
• 8. CDC - NIOSH Pocket Guide to Chemical Hazards - Aniline (and homologs) [cdc.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Azo Dyes Using 4-Methoxy-3-methylaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed overview of the potential application of 4-methoxy-3-methylaniline in the synthesis of azo dyes. Due to a lack of specific, documented examples in the current scientific literature for this particular aniline derivative, this note presents a generalized, representative protocol for the synthesis of a hypothetical azo disperse dye. The methodologies, data, and diagrams are based on established principles of azo dye chemistry and are intended to serve as a foundational guide for researchers exploring the use of novel substituted anilines in dye development.

Introduction

Azo dyes represent the largest and most versatile class of synthetic organic colorants, characterized by the presence of one or more azo groups (-N=N-).[1] The vibrant colors of these dyes can be readily tuned by the careful selection of aromatic amines (diazo components) and coupling components. The substituent groups on these aromatic rings play a crucial role in determining the final color, solubility, and fastness properties of the dye. 4-Methoxy-3-methylaniline, with its specific substitution pattern, is an interesting candidate for the synthesis of novel azo dyes with potentially unique shades and properties. This document outlines a general procedure for its use as a diazo component in the synthesis of a disperse dye, which would be suitable for coloring hydrophobic fibers like polyester.

The synthesis of an azo dye from 4-methoxy-3-methylaniline typically follows a two-step process:

• Diazotization: The primary aromatic amine, 4-methoxy-3-methylaniline, is converted into a diazonium salt by treatment with a source of nitrous acid, typically sodium nitrite, in an acidic medium at low temperatures (0-5 °C).

• Azo Coupling: The resulting diazonium salt solution is then reacted with a suitable coupling component. For the synthesis of a disperse dye, an electron-rich aromatic compound, such as N,N-dimethylaniline, is commonly used. The electrophilic diazonium ion attacks the electron-rich coupling component to form the stable azo dye.[1][2]

Hypothetical Dye Synthesis: A General Overview

In this representative example, 4-methoxy-3-methylaniline is diazotized and coupled with N,N-dimethylaniline to produce a hypothetical disperse red dye. The methoxy and methyl groups on the aniline ring are expected to influence the final color and properties of the dye.

Experimental Protocols

Protocol 1: Synthesis of a Hypothetical Disperse Red Azo Dye

This protocol describes the synthesis of a hypothetical disperse red azo dye from 4-methoxy-3-methylaniline and N,N-dimethylaniline.

Materials:

• 4-Methoxy-3-methylaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• N,N-dimethylaniline

• Sodium Acetate

• Methanol

• Distilled Water

• Ice

• Urea (for quenching excess nitrous acid)

• pH indicator paper

Procedure:

Part A: Diazotization of 4-Methoxy-3-methylaniline

• In a 250 mL beaker, dissolve 1.37 g (0.01 mol) of 4-methoxy-3-methylaniline in a mixture of 5 mL of concentrated hydrochloric acid and 10 mL of distilled water.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.

• In a separate beaker, prepare a solution of 0.72 g (0.0105 mol) of sodium nitrite in 5 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold aniline hydrochloride solution, ensuring the temperature remains between 0-5 °C.

• After the addition is complete, continue stirring for 30 minutes at the same temperature.

• Check for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess). If the test is negative, add a small amount of sodium nitrite solution until a positive test is obtained and maintained for 10 minutes.

• Quench any significant excess of nitrous acid by the careful addition of a small amount of urea.

• The resulting clear solution of 4-methoxy-3-methylbenzenediazonium chloride is used immediately in the next step.

Part B: Azo Coupling Reaction

• In a 500 mL beaker, dissolve 1.21 g (0.01 mol) of N,N-dimethylaniline in 10 mL of 2M hydrochloric acid.

• Cool this solution to 0-5 °C in an ice-salt bath with vigorous stirring.

• Slowly, and with constant stirring, add the freshly prepared diazonium salt solution from Part A to the N,N-dimethylaniline solution.

• Maintain the temperature at 0-5 °C and adjust the pH to 4-5 by the slow addition of a cold, saturated solution of sodium acetate.

• A colored precipitate of the azo dye should form.

• Continue stirring the reaction mixture in the ice bath for 1-2 hours to ensure complete coupling.

Part C: Isolation and Purification

• Collect the precipitated dye by vacuum filtration using a Buchner funnel.

• Wash the filter cake with a generous amount of cold distilled water until the filtrate is colorless.

• Recrystallize the crude dye from an appropriate solvent, such as ethanol or an ethanol-water mixture, to purify it.

• Dry the purified dye in a desiccator or a vacuum oven at a low temperature.

• Weigh the final product and calculate the percentage yield.

Data Presentation

The following table summarizes the expected quantitative data for the hypothetical disperse red azo dye. This is for illustrative purposes only, as actual experimental values may vary.

Parameter	Expected Value
Product Name	4-((4-methoxy-3-methylphenyl)diazenyl)-N,N-dimethylaniline
Molecular Formula	C₁₆H₁₉N₃O
Molecular Weight	269.34 g/mol
Theoretical Yield	2.69 g (based on 0.01 mol starting material)
Appearance	Red to reddish-orange crystalline solid
Melting Point	155-160 °C (hypothetical)
λmax (in Ethanol)	~480-500 nm (hypothetical)
Molar Extinction Coefficient (ε)	To be determined experimentally
Purity (by TLC/HPLC)	>95% after recrystallization

Mandatory Visualizations

Caption: Synthesis pathway for the hypothetical disperse red azo dye.

Caption: General experimental workflow for the synthesis of the hypothetical azo dye.

References

• 1. benchchem.com [benchchem.com]
• 2. Azo coupling - Wikipedia [en.wikipedia.org]

Application Note: Analytical Methods for Monitoring 4-Methoxy-3-methylaniline Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Methoxy-3-methylaniline is a crucial building block in the synthesis of pharmaceuticals and other complex organic molecules. Effective monitoring of chemical reactions involving this aniline derivative is essential for optimizing reaction yields, minimizing impurities, and ensuring the overall success of the synthesis. This document provides detailed application notes and protocols for the most common analytical methods used to monitor the progress of reactions involving 4-Methoxy-3-methylaniline.

Core Analytical Techniques

The choice of analytical technique for monitoring a reaction is dependent on the specific reaction conditions, the properties of the reactants and products, and the required level of detail. The most frequently employed methods include:

• High-Performance Liquid Chromatography (HPLC): A versatile and robust technique for separating and quantifying reaction components in liquid samples.

• Gas Chromatography (GC): Ideal for the analysis of volatile and thermally stable compounds. When coupled with a Mass Spectrometer (GC-MS), it provides definitive identification of reaction species.

• Spectroscopic Methods: Techniques such as UV-Vis and Nuclear Magnetic Resonance (NMR) spectroscopy can offer real-time or near real-time insights into reaction kinetics and structural changes.[1]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful tool for the quantitative analysis of reaction mixtures containing 4-Methoxy-3-methylaniline.

Protocol:

a. Instrumentation and Reagents:

• HPLC system with a UV detector

• Reverse-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm)

• HPLC-grade acetonitrile and water

• Formic acid or phosphoric acid (as a mobile phase modifier)[2]

• Standards of 4-Methoxy-3-methylaniline and, if available, the expected product(s)

b. Sample Preparation:

• At designated time points, withdraw a small, representative aliquot (e.g., 10-50 µL) from the reaction vessel.

• Immediately quench the reaction by diluting the aliquot in a known, large volume of a suitable solvent (e.g., the initial mobile phase composition) to halt the chemical transformation.

• Filter the diluted sample using a 0.22 µm syringe filter to remove any particulate matter before injection.

c. Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid, is often effective for separating aromatic amines and their products.[2]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30-40 °C

• Injection Volume: 5-10 µL

• Detection: UV detection at a wavelength where both reactant and product exhibit strong absorbance (e.g., 254 nm).

d. Data Analysis:

• Identify the peaks for 4-Methoxy-3-methylaniline and the product(s) by comparing their retention times with those of the injected standards.

• Integrate the peak areas for each component at every time point.

• Calculate the percent conversion of the starting material and the formation of the product over the course of the reaction.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is highly effective for monitoring reactions where the components are volatile. It offers excellent separation and structural identification.[3][4]

Protocol:

a. Instrumentation and Reagents:

• Gas chromatograph coupled to a mass spectrometer.

• A capillary column suitable for amine analysis (e.g., DB-5ms).

• High-purity helium, hydrogen, or nitrogen as the carrier gas.[3][4]

• An appropriate solvent for dilution (e.g., ethyl acetate or dichloromethane).

• Derivatizing agents like pentafluoropropionic anhydride (PFPA) may be used to improve the chromatographic behavior of the amines.[5][6]

b. Sample Preparation:

• Extract a small aliquot from the reaction mixture.

• Dilute the sample in a suitable solvent.

• If derivatization is necessary, follow a standard protocol for acylation of the amine.[7]

• Inject the prepared sample into the GC-MS.

c. GC-MS Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program: An initial temperature of 80°C, ramped to 280°C at 10°C/min.

• Carrier Gas Flow: 1 mL/min.

• MS Ion Source Temperature: 230 °C

• Scan Range: m/z 50-500

d. Data Analysis:

• Identify the peaks corresponding to 4-Methoxy-3-methylaniline and its reaction products based on their retention times and mass spectra.

• Quantify the relative amounts of each component by integrating the peak areas in the total ion chromatogram (TIC) or by using selected ion monitoring (SIM) for enhanced sensitivity.[8]

Spectroscopic Methods

In-situ or at-line spectroscopic monitoring can provide valuable kinetic data.

• UV-Vis Spectroscopy: The reaction can be monitored by observing the change in absorbance at a specific wavelength corresponding to the reactant or product.[9]

• FTIR Spectroscopy: Attenuated Total Reflectance (ATR)-FTIR can be used to follow the disappearance of reactant peaks and the appearance of product peaks in real-time.[1]

• NMR Spectroscopy: ¹H NMR can be used to determine the ratio of starting material to product at various time points by integrating characteristic signals.[10]

Data Presentation

Quantitative data should be organized into clear and concise tables to facilitate comparison and interpretation.

Table 1: HPLC Monitoring of a Representative Reaction

Time (min)	4-Methoxy-3-methylaniline Peak Area	Product Peak Area	Percent Conversion (%)
0	1,500,000	0	0
30	1,125,000	375,000	25
60	750,000	750,000	50
120	150,000	1,350,000	90
240	< 15,000	1,485,000	>99

Table 2: GC-MS Analysis of Final Reaction Mixture

Compound	Retention Time (min)	Key Mass Fragments (m/z)	Relative Abundance (%)
4-Methoxy-3-methylaniline	10.2	137, 122, 94	< 1
Product A	15.8	[Product A Fragments]	98.5
By-product B	12.5	[By-product B Fragments]	0.5

Visualizations

Diagrams are essential for illustrating workflows and relationships.

References

• 1. mdpi.com [mdpi.com]
• 2. Separation of 3-Methoxy-4-methylaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. academic.oup.com [academic.oup.com]
• 4. GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GC/MS analysis of biologically important aromatic amines. Application to human dosimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. researchgate.net [researchgate.net]
• 8. [Determination of nine aromatic amines in water by cloud point extraction-gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]

Application Note: 1H and 13C NMR Data Interpretation for 4-Methoxy-3-methylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique for the structural elucidation of organic molecules. This application note provides a detailed guide to the interpretation of ¹H and ¹³C NMR data for 4-Methoxy-3-methylaniline. Due to the limited availability of experimentally acquired spectra in public databases, this document presents predicted NMR data based on established chemical shift principles and data from structurally similar compounds. Furthermore, a comprehensive experimental protocol for acquiring high-quality NMR spectra for aromatic amines is provided.

Predicted NMR Data for 4-Methoxy-3-methylaniline

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 4-Methoxy-3-methylaniline. These predictions are based on the analysis of substituent effects on the chemical shifts of aromatic systems and comparison with data from similar molecules such as 4-methoxyaniline and 3-methylaniline.

Structure:

Table 1: Predicted ¹H NMR Data for 4-Methoxy-3-methylaniline (in CDCl₃)

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-2	~ 6.65	d	1H	~ 2.5
H-5	~ 6.75	d	1H	~ 8.5
H-6	~ 6.60	dd	1H	~ 8.5, 2.5
NH₂	~ 3.60	br s	2H	-
OCH₃	~ 3.78	s	3H	-
CH₃	~ 2.20	s	3H	-

Table 2: Predicted ¹³C NMR Data for 4-Methoxy-3-methylaniline (in CDCl₃)

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C-1 (C-NH₂)	~ 138
C-2	~ 116
C-3 (C-CH₃)	~ 128
C-4 (C-OCH₃)	~ 150
C-5	~ 112
C-6	~ 114
OCH₃	~ 55.5
CH₃	~ 16.0

Experimental Protocols

This section outlines a standard protocol for the preparation and acquisition of ¹H and ¹³C NMR spectra for aromatic amines like 4-Methoxy-3-methylaniline.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the solid 4-Methoxy-3-methylaniline sample.

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar aromatic compounds.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulate matter, transfer the solution into a clean, dry 5 mm NMR tube.

• Homogenization: Gently agitate the NMR tube to ensure a homogeneous solution.

NMR Data Acquisition

Instrument: 400 MHz (or higher) NMR Spectrometer

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse (zg30)

• Number of Scans (NS): 16-32 (adjust based on sample concentration)

• Relaxation Delay (D1): 1.0 - 2.0 seconds

• Spectral Width (SW): -2 to 12 ppm

• Temperature: 298 K

• Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual solvent peak (e.g., CDCl₃ at 7.26 ppm)

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled pulse program (e.g., zgpg30)

• Number of Scans (NS): 1024 or more (adjust based on sample concentration)

• Relaxation Delay (D1): 2.0 seconds

• Spectral Width (SW): 0 to 220 ppm

• Temperature: 298 K

• Reference: Tetramethylsilane (TMS) at 0.00 ppm or solvent peak (e.g., CDCl₃ at 77.16 ppm)

Data Interpretation Workflow

The following diagram illustrates the logical workflow for the interpretation of the acquired NMR data.

Caption: Logical workflow for the interpretation of 1H and 13C NMR data.

Conclusion

This application note provides predicted ¹H and ¹³C NMR data for 4-Methoxy-3-methylaniline, offering a valuable reference for researchers in the absence of readily available experimental spectra. The detailed experimental protocol serves as a practical guide for acquiring high-quality NMR data for this and similar aromatic amine compounds, facilitating accurate structural verification and characterization in research and development settings.

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methoxy-3-methylaniline

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshoot and optimize the synthesis of 4-Methoxy-3-methylaniline.

Frequently Asked Questions (FAQs)

Q1: What is the most common and high-yielding method for synthesizing 4-Methoxy-3-methylaniline?

A1: The most widely reported and efficient method is the catalytic hydrogenation of 1-methoxy-2-methyl-4-nitrobenzene. This reaction typically employs a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere and has been reported to achieve quantitative yields.[1]

Q2: What are the potential side products that can form during the synthesis?

A2: During the catalytic hydrogenation of nitroarenes, incomplete reduction can lead to the formation of intermediates such as nitroso and hydroxylamine species. Further condensation reactions between these intermediates and the starting material or product can result in the formation of azoxy and azo compounds.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). By taking small aliquots from the reaction mixture, you can track the disappearance of the starting material (1-methoxy-2-methyl-4-nitrobenzene) and the appearance of the product (4-Methoxy-3-methylaniline).

Q4: What are the recommended purification methods for 4-Methoxy-3-methylaniline?

A4: After the reaction, the catalyst is typically removed by filtration. The crude product can then be purified by techniques such as recrystallization, column chromatography, or vacuum distillation to remove any non-volatile impurities or side products.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Conversion of Starting Material	Inactive Catalyst: The Pd/C catalyst may have lost its activity due to improper storage, handling, or poisoning by impurities.	- Use a fresh batch of catalyst.- Ensure the catalyst is handled under an inert atmosphere as much as possible before being introduced to the reaction mixture.- Purify the starting material and solvent to remove any potential catalyst poisons.
Insufficient Hydrogen Pressure: The pressure of the hydrogen gas may be too low to effectively drive the reduction.	- Check the hydrogen source and ensure a consistent pressure is maintained throughout the reaction.- If using a balloon, ensure it is adequately filled and remains so. For larger scale reactions, a regulated hydrogen supply is recommended.
Low Reaction Temperature: The reaction may be too slow at the current temperature.	- While the reaction is often performed at room temperature, gentle heating may be required to initiate or accelerate the reaction. Monitor the temperature closely to avoid unwanted side reactions.
Formation of Multiple Products (Observed by TLC/GC)	Incomplete Reaction: The reaction was not allowed to proceed to completion, resulting in the presence of intermediates.	- Increase the reaction time and continue to monitor by TLC/GC until the starting material is fully consumed.
Catalyst Deactivation: Partial deactivation of the catalyst can lead to the accumulation of intermediates.	- Increase the catalyst loading.- Consider adding the catalyst in portions throughout the reaction.
Suboptimal Reaction Conditions: Incorrect temperature or pressure can favor the formation of side products.	- Optimize the reaction temperature and hydrogen pressure. A systematic approach (e.g., Design of Experiments) can be beneficial.
Product is Colored (Not the Expected Colorless/Pale Solid)	Oxidation of the Amine: Aromatic amines can be susceptible to air oxidation, which can lead to the formation of colored impurities.	- Handle the purified product under an inert atmosphere (e.g., nitrogen or argon).- Store the final product in a tightly sealed container, protected from light and air.
Presence of Azoxy/Azo Compounds: These colored side products may be present as impurities.	- Purify the product using column chromatography or recrystallization to remove colored impurities.
Difficulty in Filtering the Catalyst	Fine Catalyst Particles: The Pd/C catalyst particles may be too fine, leading to slow filtration or passage through the filter medium.	- Filter the reaction mixture through a pad of a filter aid like Celite® to improve the filtration rate and effectively remove the catalyst.[1]

Experimental Protocols

High-Yield Synthesis of 4-Methoxy-3-methylaniline via Catalytic Hydrogenation

This protocol is based on a reported procedure with a quantitative yield.[1]

Materials:

• 1-methoxy-2-methyl-4-nitrobenzene

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH)

• Hydrogen gas (H₂)

• Celite®

Procedure:

• In a suitable reaction vessel, dissolve 1-methoxy-2-methyl-4-nitrobenzene (e.g., 9.5 g, 57 mmol) in methanol (e.g., 100 mL).

• Carefully add 10% Pd/C (e.g., 1.5 g) to the solution.

• Seal the reaction vessel and flush it with hydrogen gas.

• Stir the mixture vigorously under a hydrogen atmosphere (e.g., 1 atm, balloon pressure) at room temperature.

• Monitor the reaction progress by TLC or GC. The reaction is typically complete within 16 hours.

• Upon completion, carefully vent the hydrogen gas and flush the vessel with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Wash the filter cake with a small amount of methanol to ensure complete recovery of the product.

• Combine the filtrate and washings, and remove the solvent under reduced pressure (rotary evaporation) to yield the crude 4-Methoxy-3-methylaniline.

• If necessary, purify the product further by recrystallization or column chromatography.

Data Presentation

Table 1: Reaction Parameters for High-Yield Synthesis [1]

Parameter	Value
Starting Material	1-methoxy-2-methyl-4-nitrobenzene
Catalyst	10% Palladium on carbon
Solvent	Methanol
Hydrogen Pressure	1 atm
Temperature	Room Temperature (approx. 20°C)
Reaction Time	16 hours
Reported Yield	100%

Visualizations

Caption: Synthesis of 4-Methoxy-3-methylaniline.

Caption: Troubleshooting workflow for low yield.

References

• 1. 4-methoxy-3-methylaniline synthesis - chemicalbook [chemicalbook.com]

common side products in the nitration of 2-methylanisole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting the nitration of 2-methylanisole.

Frequently Asked Questions (FAQs)

Q1: What are the expected major products from the nitration of 2-methylanisole?

The nitration of 2-methylanisole is an electrophilic aromatic substitution reaction. The methoxy (-OCH₃) and methyl (-CH₃) groups are both ortho-, para-directing and activating. The primary products are the mononitrated isomers: 4-nitro-2-methylanisole and 6-nitro-2-methylanisole . The ratio of these isomers is sensitive to reaction conditions.

Q2: What are the common side products observed during the nitration of 2-methylanisole?

Several side products can form depending on the reaction conditions. These include:

• Dinitrated products: Over-nitration can lead to the formation of dinitro-2-methylanisole isomers. This is more likely with strong nitrating agents or at higher temperatures.

• Nitrophenols: Cleavage of the methoxy group can result in the formation of 2-methyl-nitrophenols. This is often observed when using stronger acidic conditions.

• Products from ipso-attack: Nitration can occur at the carbon atom already bearing the methyl or methoxy group (ipso-attack). This can lead to the formation of cyclohexadienones and other rearrangement products, particularly when using nitrating agents in acetic anhydride.

• Oxidation products: The nitrating agent can also act as an oxidizing agent, leading to the formation of various oxidized byproducts, which may appear as tarry substances.

Q3: How do reaction conditions affect the product distribution?

The regioselectivity and the formation of side products are highly dependent on the experimental parameters:

• Nitrating Agent: A mixture of concentrated nitric acid and sulfuric acid is a common and strong nitrating agent. Using milder reagents, such as nitric acid in acetic anhydride, can alter the isomer ratio and potentially increase the formation of products from ipso-attack.

• Temperature: Lower temperatures (e.g., 0-10 °C) generally favor mononitration and can help to control the formation of dinitrated and oxidation byproducts. Higher temperatures increase the reaction rate but can lead to a decrease in selectivity.

• Reaction Time: A longer reaction time can lead to a higher conversion of the starting material but may also increase the formation of dinitrated products.

• Acid Concentration: The concentration of sulfuric acid can influence the rate of reaction and the extent of side reactions like the formation of nitrophenols.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of desired mononitro products	Incomplete reaction.	- Increase the reaction time or temperature slightly. Monitor the reaction progress by TLC or GC-MS.- Ensure the nitrating agent is fresh and of the correct concentration.
Loss of product during workup.	- Ensure the pH is appropriately adjusted during neutralization to prevent loss of phenolic byproducts if they are not the target.- Use an appropriate extraction solvent and perform multiple extractions.
Formation of significant amounts of dinitrated products	Reaction conditions are too harsh.	- Lower the reaction temperature. Perform the reaction at 0 °C or even lower.- Use a less concentrated nitrating agent or a milder nitrating system.- Reduce the reaction time.
Presence of phenolic byproducts (nitrophenols)	Cleavage of the methoxy group by strong acid.	- Use a lower concentration of sulfuric acid.- Consider a different nitrating system that does not require a strong protic acid catalyst.
Formation of unexpected isomers or colored byproducts	Ipso-attack and subsequent rearrangements or oxidation.	- This is more common with certain nitrating agents like nitric acid in acetic anhydride. Consider switching to a mixed acid nitration.- Ensure the reaction is carried out under an inert atmosphere if oxidation is suspected.- Lowering the reaction temperature can minimize side reactions.
Difficulty in separating the 4-nitro and 6-nitro isomers	Similar polarities of the isomers.	- Utilize a high-resolution separation technique such as column chromatography with a carefully selected eluent system or preparative HPLC.- Fractional crystallization may be an option if the isomers have sufficiently different solubilities.

Quantitative Data on Product Distribution

The following table provides representative data on the product distribution for the nitration of substituted anisoles. Note that the exact ratios for 2-methylanisole will vary depending on the specific experimental conditions.

Nitrating Agent	Substrate	4-Nitro Isomer (%)	6-Nitro Isomer (%)	Other Byproducts (%)	Reference
HNO₃/H₂SO₄	2-Methylanisole	Major	Major	Dinitro, Phenolic	General observation
HNO₃/Ac₂O	2-Chloro-4-methylanisole	4a	-	2a (dienyl acetate), 3a (dienone)	[1]
HNO₃/H₂SO₄	p-Methylanisole	-	-	4-Methyl-2-nitrophenol (from ipso-attack)	[2]

Experimental Protocols

Standard Protocol for the Mononitration of 2-Methylanisole

This protocol is a general guideline and may require optimization.

Materials:

• 2-Methylanisole

• Concentrated Nitric Acid (70%)

• Concentrated Sulfuric Acid (98%)

• Dichloromethane (or another suitable solvent)

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

• Ice

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid (2.5 equivalents) to 0 °C in an ice-water bath.

• Slowly add 2-methylanisole (1 equivalent) to the cooled sulfuric acid with stirring, maintaining the temperature below 10 °C.

• In a separate beaker, prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 equivalents) to concentrated sulfuric acid (1.5 equivalents) at 0 °C.

• Add the nitrating mixture dropwise to the 2-methylanisole solution over a period of 30-60 minutes, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, continue to stir the reaction mixture at 0-10 °C for 1-2 hours. Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, slowly pour the reaction mixture onto crushed ice with stirring.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with water, followed by saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to separate the isomers and remove byproducts.

Visualizations

Caption: Reaction pathways in the nitration of 2-methylanisole.

Caption: A logical workflow for troubleshooting common issues.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Electrophilic aromatic substitution. Part 16. The nitration of anisole, o-methylanisole, and p-methylanisole in aqueous sulphuric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Incomplete Reduction of Nitroaromatic Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the reduction of nitroaromatic compounds to their corresponding primary amines.

Frequently Asked Questions (FAQs)

Q1: My nitro reduction is sluggish or incomplete. What are the common causes and how can I resolve this?

A1: Incomplete or slow reactions are a frequent issue in the reduction of nitroaromatic compounds. The problem can often be traced back to several key factors related to reagents, catalysts, and reaction conditions. A systematic approach to troubleshooting is recommended.[1]

Key Factors and Solutions:

• Reagent and Catalyst Activity: The activity of your reducing agent or catalyst is paramount.

  • Catalytic Hydrogenation (e.g., Pd/C, Pt/C, Raney Nickel): Catalysts can lose activity over time due to improper storage or handling. Ensure the catalyst is fresh. The loading might be insufficient; consider increasing the weight percentage. For difficult reductions, increasing the hydrogen pressure may be necessary.[1]

  • Metal/Acid Reductions (e.g., Fe/HCl, SnCl₂/HCl, Zn/AcOH): The purity and surface area of the metal are critical. Use finely powdered metal and activate it if required. The acid concentration also plays a crucial role in the reaction rate.[1][2]

  • Other Reducing Agents: Reagents like sodium dithionite can decompose during storage. Always use fresh, high-quality reagents.[1]

• Solvent and Solubility: Poor solubility of the nitro compound in the reaction solvent can severely limit the reaction rate.[1]

  • Ensure the starting material is fully dissolved.

  • For hydrophobic compounds, consider using solvents like THF or co-solvent systems such as ethanol/water. Protic co-solvents can often aid in hydrogenation reactions.[1]

• Reaction Temperature: While many reductions proceed efficiently at room temperature, some substrates require heating to achieve a satisfactory rate.[1] However, exercise caution, as higher temperatures can sometimes promote the formation of side products.[1][3]

Below is a troubleshooting workflow to address sluggish or incomplete reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Purification of Crude 4-Methoxy-3-methylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude 4-Methoxy-3-methylaniline by column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 4-Methoxy-3-methylaniline?

A1: Common impurities can include unreacted starting materials from the synthesis, such as 2-methyl-4-nitroanisole if the purification follows a reduction step.[1] Side-products from the reaction, such as over-methylated or other isomeric aniline derivatives, may also be present. Additionally, aniline compounds are susceptible to oxidation, which can lead to the formation of colored impurities, causing the crude product to appear yellow or brown.[2]

Q2: What is the recommended stationary phase for the column chromatography of 4-Methoxy-3-methylaniline?

A2: The most common stationary phase for the purification of aniline derivatives is silica gel.[2] However, due to the basic nature of the aniline functional group, it can interact strongly with the acidic silanol groups on the silica surface, leading to tailing of the product peak and potential degradation. To mitigate this, it is often recommended to use deactivated or neutralized silica gel.[2]

Q3: How can I visualize 4-Methoxy-3-methylaniline on a TLC plate?

A3: Since 4-Methoxy-3-methylaniline is an aromatic compound, it can often be visualized under a UV lamp (254 nm) where it will appear as a dark spot on a fluorescent TLC plate. For more sensitive visualization or if the compound's UV activity is weak, staining with potassium permanganate (KMnO₄) solution can be effective, as the aniline moiety is readily oxidized.

Q4: What analytical techniques are suitable for assessing the purity of 4-Methoxy-3-methylaniline after purification?

A4: The purity of the final product can be effectively determined using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). For structural confirmation and to ensure no degradation has occurred during purification, Nuclear Magnetic Resonance (NMR) spectroscopy is highly recommended.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
The compound is streaking or tailing on the TLC plate and column.	The basic aniline group is interacting strongly with the acidic silica gel.	1. Neutralize the mobile phase: Add a small amount of a volatile base, such as triethylamine (0.1-1%), to the eluent.[2]2. Use deactivated silica gel: Prepare a slurry of silica gel in the eluent containing triethylamine before packing the column.
The purified 4-Methoxy-3-methylaniline is colored (yellow to brown).	The compound has oxidized due to exposure to air and/or light.	1. Work quickly and minimize exposure: Keep the compound protected from light and under an inert atmosphere (e.g., nitrogen or argon) as much as possible.2. Use fresh solvents: Ensure that the solvents used for chromatography are of high purity and free of peroxides.
Low recovery of the compound after column chromatography.	1. The compound is irreversibly adsorbed onto the silica gel.2. The chosen solvent system is not polar enough to elute the compound.	1. Deactivate the silica gel: As with streaking, add triethylamine to the eluent to reduce strong adsorption.[2]2. Increase eluent polarity: Gradually increase the proportion of the more polar solvent (e.g., ethyl acetate) in the mobile phase.
Poor separation of the desired product from impurities.	The polarity of the chosen solvent system is not optimal for separating the components of the mixture.	1. Optimize the solvent system: Use TLC to test various solvent ratios of a non-polar solvent (e.g., hexanes, petroleum ether) and a polar solvent (e.g., ethyl acetate, dichloromethane) to achieve good separation between the product and impurities (aim for a ΔRf > 0.2).2. Use a gradient elution: Start with a less polar solvent system and gradually increase the polarity during the chromatography to improve separation.

Experimental Protocol: Column Chromatography of 4-Methoxy-3-methylaniline

This protocol describes a general procedure for the purification of crude 4-Methoxy-3-methylaniline using silica gel column chromatography.

1. Materials:

• Crude 4-Methoxy-3-methylaniline

• Silica gel (230-400 mesh)

• Hexanes (or petroleum ether)

• Ethyl acetate

• Triethylamine

• Glass chromatography column

• Collection tubes or flasks

• TLC plates, developing chamber, and UV lamp

• Rotary evaporator

2. Preparation of the Mobile Phase (Eluent):

• Based on preliminary TLC analysis, prepare a suitable solvent system. A common starting point for aniline derivatives is a mixture of hexanes and ethyl acetate.

• To the chosen solvent system, add 0.5-1% (v/v) of triethylamine to prevent tailing. For example, for a 9:1 Hexanes:Ethyl Acetate system, prepare 500 mL of eluent by mixing 445 mL of hexanes, 50 mL of ethyl acetate, and 5 mL of triethylamine.

3. Packing the Column:

• Ensure the chromatography column is clean, dry, and securely clamped in a vertical position.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer of sand (approximately 1 cm) on top of the cotton plug.

• Prepare a slurry of silica gel in the initial, least polar eluent.

• Pour the slurry into the column, gently tapping the side of the column to ensure even packing and to dislodge any air bubbles.

• Allow the silica gel to settle, and drain the excess solvent until the solvent level is just above the top of the silica bed. Do not let the column run dry.

4. Loading the Sample:

• Dissolve the crude 4-Methoxy-3-methylaniline in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

• Carefully apply the sample solution to the top of the silica gel bed using a pipette.

• Allow the sample to adsorb onto the silica by draining the solvent until the level is just at the top of the silica.

• Carefully add a thin layer of sand on top of the silica bed to prevent disturbance of the sample layer when adding more eluent.

5. Elution and Fraction Collection:

• Carefully add the eluent to the top of the column.

• Begin collecting fractions in test tubes or flasks.

• Monitor the progress of the separation by TLC analysis of the collected fractions.

• If necessary, gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to elute the desired compound.

6. Isolation of the Purified Product:

• Combine the fractions that contain the pure 4-Methoxy-3-methylaniline (as determined by TLC).

• Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified product.

• Determine the yield and assess the purity of the final product using appropriate analytical methods. A yield of around 89% can be expected for similar compounds.[3]

Troubleshooting Workflow

Caption: A workflow diagram for troubleshooting the purification of 4-Methoxy-3-methylaniline.

References

• 1. 4-methoxy-3-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]

Technical Support Center: Aniline Methylation Reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions concerning the N-methylation of anilines. The resources are tailored for researchers, scientists, and professionals in drug development to help diagnose and resolve common issues encountered during synthesis, with a primary focus on preventing over-methylation.

Frequently Asked Questions (FAQs)

Q1: What is over-methylation in aniline reactions and why is it a significant issue?

Over-methylation refers to the formation of N,N-dimethylaniline and, in some cases, quaternary ammonium salts, when the desired product is the mono-methylated N-methylaniline. This lack of selectivity is a common challenge in synthetic chemistry.[1] It is problematic because it reduces the yield of the target molecule, complicates the purification process due to the similar properties of the mono- and di-methylated products, and wastes starting materials and reagents. N-methylanilines are crucial structural motifs in a vast array of pharmaceuticals, agrochemicals, and functional materials, making their selective synthesis highly important.[2]

Q2: What are the primary causes of over-methylation in classical aniline methylation methods?

Classical approaches to aniline methylation, such as reductive amination with formaldehyde (like the Eschweiler-Clarke reaction) or direct alkylation with methylating agents like methyl halides or dimethyl sulfate, often suffer from a lack of selectivity.[1][2] The primary reason is that the resulting secondary amine (N-methylaniline) is often more nucleophilic and less sterically hindered than the starting primary aniline, making it more reactive towards the methylating agent. This leads to a second methylation event, producing the undesired N,N-dimethylaniline.[1]

Q3: Which analytical techniques are most effective for monitoring the progress and selectivity of an aniline methylation reaction?

To effectively monitor the reaction and quantify the ratio of mono- to di-methylated products, several analytical techniques can be employed:

• Gas Chromatography (GC): An excellent method for separating and quantifying volatile compounds like aniline, N-methylaniline, and N,N-dimethylaniline. Using an internal standard allows for accurate determination of product yields and selectivity.[3]

• High-Performance Liquid Chromatography (HPLC): Suitable for less volatile or thermally sensitive aniline derivatives. It provides clear separation of starting material, intermediates, and products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is particularly useful for identifying the products. The N-methyl protons of N-methylaniline and N,N-dimethylaniline appear as distinct singlets at different chemical shifts, allowing for straightforward quantification of the product ratio by integrating the respective peaks.[4][5]

• Thin-Layer Chromatography (TLC): A quick, qualitative method to monitor the consumption of the starting material and the appearance of products. While not quantitative, it is invaluable for determining reaction completion.

Troubleshooting Guide: Controlling Over-Methylation

Q1: I am observing significant amounts of the di-methylated product (N,N-dimethylaniline). How can I improve the selectivity for mono-methylation?

Over-methylation is a frequent challenge.[6] Several modern strategies can be employed to achieve highly selective mono-methylation by carefully choosing the reagents, catalyst, and reaction conditions.

Strategy 1: Optimize Reaction Conditions and Reagents

Fine-tuning parameters such as temperature, reaction time, and solvent can significantly impact selectivity. Lowering the temperature or reducing the reaction time may favor the formation of the mono-methylated product before the second methylation can occur.[6] The choice of base and solvent is also critical. For instance, in zeolite-catalyzed reactions, polar solvents can competitively adsorb to the catalyst surface and inhibit the reaction entirely.[7]

Strategy 2: Employ Modern Catalytic Systems and Methylating Agents

Several advanced methods have been developed to overcome the selectivity issues of classical approaches.

• Copper-Promoted Cross-Coupling: Using methylboronic acid (MeB(OH)₂) with a copper(II) acetate [Cu(OAc)₂] catalyst provides a highly selective method for mono-methylation. A key feature of this protocol is an incubation period for the aniline and copper reagent before the methylboronic acid is added.[1][8][9]

• Transition Metal Catalysis with Methanol: Methanol can be used as an inexpensive and green C1 source in combination with specific transition metal catalysts.

  • Iridium Catalysts: N-heterocyclic carbene iridium (NHC-Ir) solid molecular catalysts enable the selective N-monomethylation of anilines under mild conditions. These catalysts demonstrate high efficiency and can be recovered and reused multiple times.[4][10]

  • Ruthenium Catalysts: Cyclometalated ruthenium complexes have proven effective for the selective methylation of anilines using methanol, proceeding via a hydrogen autotransfer mechanism under mild conditions (e.g., 60 °C with NaOH as the base).[11]

• Dimethyl Carbonate (DMC): DMC is an environmentally friendly methylating agent that can provide excellent selectivity for mono-methylation. In the presence of a base or certain catalysts, it is believed to proceed through an in-situ protection/deprotection mechanism involving a carbamate intermediate, which prevents over-alkylation.[3][6]

Strategy 3: Utilize Continuous Flow Systems

Continuous flow reactors offer precise control over reaction parameters like temperature, pressure, and residence time.[12] This enhanced control minimizes the formation of byproducts and can significantly improve selectivity for mono-alkylation.[6] When combined with reagents like DMC, continuous flow systems can generate the desired N-methylaniline in high yield with no detectable over-alkylation products.[3]

Quantitative Data on Selective Mono-Methylation Methods

The following tables summarize the performance of various modern catalytic systems for the selective mono-methylation of aniline derivatives.

Table 1: Performance of Ru(II) and NHC-Ir Catalysts with Methanol

Entry	Aniline Derivative	Catalyst System	Base	Temp (°C)	Yield of Mono-methylated Product (%)	Reference
1	4-Chloroaniline	(DPEPhos)RuCl₂PPh₃	Cs₂CO₃	140	97	[5]
2	4-Methoxyaniline	(DPEPhos)RuCl₂PPh₃	Cs₂CO₃	140	95	[5]
3	Aniline	NHC-Ir Solid Catalyst	KOtBu	130	80 (GC Yield)	[4]

| 4 | 4-Toluidine | NHC-Ir Solid Catalyst | KOtBu | 130 | 99 |[4] |

Table 2: Optimization of Selective N-Monomethylation of 4-Chloroaniline using DMC in Continuous Flow

Entry	Base	Residence Time (min)	Temp (°C)	Yield of N-methyl-4-chloroaniline (%)	Yield of Carbamate Intermediate (%)	Yield of Di-methylated Product (%)	Reference
1	DBU	12	250	88	12	0	[3]
2	DBU	8	250	61	7	0	[3]
3	DBU	20	250	68	15	<5	[3]
4	TEA	12	250	15	30	0	[3]

Reaction Conditions: 4-chloroaniline (2 M in NMP), DMC (6 M in NMP), and base (3 M in NMP) in a 10 mL stainless steel reactor.[3]

Q2: My reaction is not proceeding, or the yield is extremely low. What are potential causes?

• Incorrect Base: The choice and quantity of the base can be critical. Some protocols require a strong base like potassium tert-butoxide (KOtBu), while others function well with weaker bases such as cesium carbonate (Cs₂CO₃) or even sodium hydroxide (NaOH).[4][6][11] The absence of a required base will likely prevent the reaction from starting.

• Solvent Effects: The polarity and coordinating ability of the solvent can dramatically influence the reaction. For example, in reactions catalyzed by zeolites, highly polar solvents like DMF can competitively adsorb onto the catalytic sites and completely inhibit the reaction.[7]

• Catalyst Inactivity: Ensure the catalyst has been stored and handled correctly to prevent deactivation. For some methods, an "incubation period" where the substrate is stirred with the catalyst before adding other reagents is necessary for activation.[1][8]

• Steric Hindrance: Highly substituted anilines, particularly with bulky groups at the ortho-positions, may fail to react under certain conditions due to steric hindrance.[3]

Q3: I am observing N-formylated byproducts instead of the desired N-methylated product. How can I prevent this?

The formation of N-formylated products is a known side reaction, especially when using formic acid as the methylating agent with electron-rich anilines.[6] This occurs because the amine attacks the carbonyl group of formic acid. To mitigate this, consider switching to a different methylating agent that does not contain a formyl group, such as methanol with a suitable catalyst or dimethyl carbonate.[3][4]

Q4: How do the electronic properties of substituents on the aniline ring affect methylation selectivity and yield?

The electronic nature of the substituents can influence the nucleophilicity of the aniline nitrogen and thus its reactivity.

• Electron-donating groups (e.g., -OCH₃, -CH₃) increase the electron density on the nitrogen, making the aniline more nucleophilic and generally more reactive.

• Electron-withdrawing groups (e.g., -NO₂, -Cl) decrease the nucleophilicity, which can lead to lower reaction rates.[11]

However, many modern catalytic systems show excellent functional group tolerance and can successfully methylate anilines bearing both electron-rich and electron-deficient substituents in high yields.[3][5][8] While reactivity may vary, selectivity for mono-methylation is often maintained across a broad range of substrates.

Experimental Protocols

Protocol 1: Selective Mono-methylation using Cu(OAc)₂ and Methylboronic Acid [1][9]

This protocol describes a general procedure for the selective N-monomethylation of anilines via a copper-promoted cross-coupling reaction.

• Reaction Setup: To an oven-dried reaction vessel, add the aniline (1.0 mmol), Cu(OAc)₂ (1.2 mmol), and pyridine (2.0 mmol).

• Solvent Addition: Add 1,4-dioxane (5 mL) as the solvent.

• Incubation: Stir the mixture at room temperature under an air atmosphere for 30 minutes. This incubation period is crucial for the reaction's success.[1]

• Reagent Addition: Add methylboronic acid (MeB(OH)₂) (1.5 mmol) to the mixture.

• Reaction: Heat the reaction mixture to reflux (approximately 101 °C) and maintain for 12-24 hours, monitoring the progress by TLC or GC.

• Workup: After cooling to room temperature, filter the mixture through a pad of Celite, washing with ethyl acetate. The filtrate is then concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the pure N-methylaniline.

Protocol 2: Selective Mono-methylation using DMC in a Continuous Flow System [3]

This protocol outlines a method for selective methylation using a commercial continuous flow reactor.

• Reagent Preparation: Prepare three separate stock solutions in N-methyl-2-pyrrolidone (NMP):

  • Solution A: Aniline derivative (2 M)

  • Solution B: Dimethyl carbonate (DMC) (6 M)

  • Solution C: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (3 M)

• System Setup: Use a continuous flow system (e.g., Vapourtec E-series) equipped with three pumps and a 10 mL stainless steel coil reactor. Set the reactor temperature to 250 °C.

• Pumping and Reaction: Pump the three solutions into a T-mixer before the reactor coil at flow rates calculated to achieve the desired residence time (e.g., for a 12-minute residence time, the total flow rate would be ~0.833 mL/min).

• Equilibration: Allow the system to equilibrate for 1.5 times the residence time (e.g., 18 minutes) before collecting the product.

• Collection and Analysis: Collect the output from the reactor. The yield and selectivity can be determined by GC analysis using an internal standard. The product can be isolated using standard extraction and purification techniques.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selective N-monomethylation of primary anilines with the controllable installation of N-CH2D, N-CHD2, and N-CD3 units - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. iris.unive.it [iris.unive.it]
• 8. Selective Monomethylation of Anilines by Cu(OAc)2-Promoted Cross-Coupling with MeB(OH)2 [organic-chemistry.org]
• 9. Selective monomethylation of anilines by Cu(OAc)2-promoted cross-coupling with MeB(OH)2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY02210A [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

4-Methoxy-3-methylaniline stability and degradation pathways

Welcome to the Technical Support Center for 4-Methoxy-3-methylaniline. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, degradation, and handling of this compound. Here you will find troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data to support your research and development activities.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and experimental use of 4-Methoxy-3-methylaniline.

Problem	Possible Cause	Recommended Solution
Discoloration of Solid Compound (turning brown/dark)	Oxidation upon exposure to air and/or light.	Store the compound in a tightly sealed, amber-colored vial under an inert atmosphere (e.g., argon or nitrogen) and in a cool, dark place. For long-term storage, refrigeration is recommended.
Inconsistent Experimental Results	Degradation of the compound in solution.	Prepare solutions fresh before use. If solutions need to be stored, even for a short period, protect them from light and keep them cool. Use degassed solvents to minimize oxidation.
Appearance of Unexpected Peaks in HPLC Analysis	Formation of degradation products during sample preparation or analysis.	Ensure the mobile phase and diluent are compatible with the analyte. Avoid harsh pH conditions or high temperatures during sample preparation. Use a validated stability-indicating HPLC method.
Low Yield in Synthetic Reactions	Degradation of the aniline under the reaction conditions (e.g., strong acids/bases, high temperatures).	Consider protecting the amine group if it is not the reactive site. Optimize reaction conditions by using milder reagents, lower temperatures, and shorter reaction times. Monitor the reaction progress closely to avoid prolonged exposure to harsh conditions.
Precipitation of the Compound from Solution	Poor solubility in the chosen solvent or a change in pH affecting solubility.	Verify the solubility of 4-Methoxy-3-methylaniline in the selected solvent system. The use of co-solvents may be necessary. Ensure the pH of the solution is maintained within a range where the compound is soluble.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 4-Methoxy-3-methylaniline?

A1: To ensure the stability of 4-Methoxy-3-methylaniline, it should be stored in a tightly closed container, protected from light, in a cool, dry, and well-ventilated area. For long-term storage, refrigeration at 2-8°C is recommended. Storing under an inert atmosphere, such as argon or nitrogen, can further prevent oxidation.

Q2: What are the primary degradation pathways for 4-Methoxy-3-methylaniline?

A2: Based on the chemical structure of an aromatic amine with electron-donating methoxy and methyl groups, the primary degradation pathways are expected to be oxidation and photodegradation.

• Oxidation: The amino group is susceptible to oxidation, which can lead to the formation of colored impurities, potentially through the formation of radical cations and subsequent coupling reactions to form dimeric and polymeric species.

• Photodegradation: Exposure to light, particularly UV radiation, can induce degradation, leading to the formation of various photoproducts. This process can be accelerated in the presence of photosensitizers.

Q3: What are the known incompatibilities for this compound?

A3: 4-Methoxy-3-methylaniline is incompatible with strong oxidizing agents, which can cause a vigorous and potentially hazardous reaction. It is also incompatible with strong acids, acid chlorides, and acid anhydrides. Contact with these substances should be avoided.

Q4: What are the expected hazardous decomposition products upon heating?

A4: When heated to decomposition, 4-Methoxy-3-methylaniline may emit toxic fumes, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).

Q5: How can I assess the purity and stability of my 4-Methoxy-3-methylaniline sample?

A5: The purity of your sample can be assessed using a stability-indicating High-Performance Liquid Chromatography (HPLC) method. This involves subjecting the compound to forced degradation conditions (e.g., acid, base, oxidation, heat, and light) to generate potential degradation products. The HPLC method is then developed and validated to ensure it can separate the intact compound from all significant degradation products, thus providing an accurate measure of purity and stability over time.

Stability and Degradation Pathways

While specific quantitative stability data for 4-Methoxy-3-methylaniline is not extensively available in the literature, the following sections outline the expected degradation pathways based on the chemistry of substituted anilines.

Predicted Degradation Pathways

The primary degradation routes for 4-Methoxy-3-methylaniline are anticipated to be oxidation and photodegradation. The electron-donating nature of the methoxy and methyl groups can influence the reactivity of the aromatic ring and the amino group.

Oxidation is a common degradation pathway for anilines. The process is often initiated by the formation of a radical cation at the nitrogen atom, which can then undergo a variety of reactions, including coupling to form dimers and further oxidation to form colored quinone-imine type structures.

Caption: Predicted oxidative degradation pathway for 4-Methoxy-3-methylaniline.

Exposure to light, especially in the presence of oxygen and photosensitizers, can lead to the degradation of aromatic amines. The degradation mechanism can involve the formation of reactive oxygen species that attack the aniline molecule, or direct excitation of the molecule leading to bond cleavage or rearrangement.

Caption: General photodegradation pathway for 4-Methoxy-3-methylaniline.

Experimental Protocols

The following are generalized protocols for conducting forced degradation studies and for the development of a stability-indicating HPLC method for 4-Methoxy-3-methylaniline. These protocols should be adapted and optimized for your specific laboratory conditions and instrumentation.

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products of 4-Methoxy-3-methylaniline under various stress conditions to facilitate the development of a stability-indicating analytical method.

Materials:

• 4-Methoxy-3-methylaniline

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• Calibrated oven

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 4-Methoxy-3-methylaniline in a suitable solvent (e.g., 1 mg/mL in methanol or acetonitrile).

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Keep the solution at room temperature for 24 hours.

  • If no degradation is observed, repeat the experiment with 1 M HCl and/or gentle heating (e.g., 60°C for 4 hours).

  • Neutralize the solution with an equivalent amount of NaOH before analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Keep the solution at room temperature for 24 hours.

  • If no degradation is observed, repeat the experiment with 1 M NaOH and/or gentle heating (e.g., 60°C for 4 hours).

  • Neutralize the solution with an equivalent amount of HCl before analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Place a known amount of the solid compound in a calibrated oven at a high temperature (e.g., 80°C) for 48 hours.

  • Also, expose a solution of the compound to the same thermal stress.

• Photolytic Degradation:

  • Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber.

  • A control sample should be kept in the dark under the same temperature conditions.

• Sample Analysis: Analyze all stressed samples, along with an unstressed control sample, using an appropriate analytical method (e.g., HPLC-UV/MS) to identify and quantify the degradation products.

Caption: Workflow for the forced degradation study of 4-Methoxy-3-methylaniline.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop a High-Performance Liquid Chromatography (HPLC) method capable of separating 4-Methoxy-3-methylaniline from its potential degradation products.

Instrumentation and Materials:

• HPLC system with a UV or Photodiode Array (PDA) detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Phosphate or acetate buffer (pH range 3-7)

• Forced degradation samples from Protocol 1

Initial Chromatographic Conditions (to be optimized):

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase A	0.1% Phosphoric acid in water (or appropriate buffer)
Mobile Phase B	Acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute all components, then return to initial conditions. (e.g., 10-90% B over 20 minutes)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	230 nm and 280 nm (or scan with PDA)
Injection Volume	10 µL

Method Development and Validation Strategy:

• Initial Screening: Inject the unstressed sample and each of the stressed samples using the initial chromatographic conditions.

• Method Optimization:

  • Adjust the gradient slope, mobile phase composition (e.g., trying methanol instead of acetonitrile), and pH of the aqueous phase to achieve baseline separation between the parent peak and all degradation product peaks.

  • Ensure the main peak is spectrally pure using a PDA detector (peak purity analysis).

• Method Validation (according to ICH guidelines):

  • Specificity: Demonstrate that the method can resolve the main peak from all degradation products and any matrix components.

  • Linearity: Establish a linear relationship between the peak area and the concentration of 4-Methoxy-3-methylaniline over a defined range.

  • Accuracy: Determine the closeness of the measured value to the true value by spiking experiments.

  • Precision: Assess the repeatability (intra-day) and intermediate precision (inter-day) of the method.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

  • Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., pH, column temperature, flow rate) on the results.

Caption: Workflow for developing a stability-indicating HPLC method.

Technical Support Center: Overcoming Low Reagent Solubility in Organic Synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges associated with low reagent solubility in organic synthesis.

Troubleshooting Guide

Issue: My starting material is not dissolving in the chosen reaction solvent.

Answer:

Low solubility of a starting material can significantly hinder reaction rates and yields. Here is a systematic approach to troubleshoot this issue:

• Solvent Selection: The initial choice of solvent is critical. If your reagent is nonpolar, consider solvents like hexanes, toluene, or diethyl ether. For polar aprotic reagents, solvents such as DMSO or DMF might be suitable, while polar protic solvents like alcohols can also be effective. It's important to match the polarity of the solvent with the polarity of your reagent.

• Temperature Adjustment: For most solid organic compounds, solubility increases with temperature.[1] Carefully heating the reaction mixture can significantly improve solubility. However, be mindful of the thermal stability of your reagents and the boiling point of the solvent.[2]

• Use of Co-solvents: Adding a small amount of a co-solvent can dramatically increase the solubility of a poorly soluble compound.[3][4][5] Co-solvents work by reducing the overall polarity of the solvent system, making it more compatible with nonpolar solutes. For instance, adding a small amount of a polar aprotic solvent like DMF to a nonpolar solvent can enhance the solubility of a polar reagent.

• Sonication: Employing an ultrasonic bath or probe can help dissolve recalcitrant solids.[6][7][8][9] The high-frequency sound waves create cavitation bubbles that, upon collapsing, generate localized high pressure and temperature, effectively breaking down solid particles and increasing their surface area for dissolution.[8][10]

• High-Throughput Screening (HTS): If you have access to HTS technology, you can rapidly screen a wide range of solvents and co-solvent systems to identify the optimal conditions for solubility.[11][12][13][14]

Issue: One of my reagents is soluble in an organic solvent, but the other is only soluble in water, leading to a biphasic system with no reaction.

Answer:

This is a classic problem in organic synthesis, often encountered in reactions involving ionic and non-ionic species. The primary solution for this is Phase-Transfer Catalysis (PTC) .

A phase-transfer catalyst is a substance that facilitates the migration of a reactant from one phase to another where the reaction can occur.[15][16] Typically, the catalyst transports an ionic reactant from the aqueous phase into the organic phase.[15]

Common phase-transfer catalysts include quaternary ammonium salts (e.g., tetrabutylammonium bromide) and phosphonium salts.[15] Crown ethers can also be used.

The mechanism involves the catalyst exchanging its counter-ion with the reactant ion in the aqueous phase. The resulting ion pair is sufficiently lipophilic to move into the organic phase, where it can react with the other reagent.[7][15]

Frequently Asked Questions (FAQs)

Solvent and Temperature Strategies

• Q1: How do I choose the best solvent for my reaction?

  • A1: The general principle is "like dissolves like." Match the polarity of your solvent to your reagent. Consider the dielectric constant of the solvent, as this can influence reaction rates. Hydrocarbon solvents are suitable for nonpolar compounds, while ethers, chlorinated solvents, and alcohols offer a range of polarities.[17][18][19] High-throughput screening can also be employed to empirically determine the best solvent from a large library.[11][12]

• Q2: What are the risks of increasing the temperature to improve solubility?

  • A2: While effective, increasing the temperature can lead to several issues:

    • Degradation: Your starting materials, products, or catalysts may not be thermally stable.

    • Side Reactions: Higher temperatures can provide the activation energy for undesired side reactions.

    • Solvent Loss: If the reaction is not in a sealed vessel, the solvent may evaporate.

    • Safety Hazards: Increased pressure in sealed systems and the potential for runaway reactions are significant safety concerns.[2]

• Q3: Can I use a mixture of solvents?

  • A3: Yes, using a co-solvent system is a common and effective strategy.[3][4][5] The addition of a small amount of a miscible solvent with a different polarity can significantly enhance the solubility of your reagent. For example, adding a small amount of methanol to dichloromethane can help dissolve more polar compounds.

Advanced Techniques

• Q4: How does sonication improve solubility?

  • A4: Sonication, or the application of high-frequency sound waves, creates acoustic cavitation in the liquid.[8] This process involves the formation, growth, and violent collapse of microscopic bubbles. The collapse of these bubbles generates intense local heating, high pressure, and shock waves, which can break apart solid agglomerates and increase the surface area available for solvation.[7][8][9][10]

• Q5: When should I consider using Phase-Transfer Catalysis (PTC)?

  • A5: PTC is ideal for reactions where you have two immiscible phases, typically an aqueous and an organic phase, and the reactants are soluble in different phases.[15][16][20] It allows an ionic reactant from the aqueous phase to react with a non-ionic reactant in the organic phase.[15] This technique can increase reaction rates, improve yields, and often allows for the use of milder reaction conditions.[21]

• Q6: What is mechanochemistry and can it help with solubility issues?

  • A6: Mechanochemistry, often performed using a ball mill, is a solvent-free or nearly solvent-free technique where mechanical energy is used to drive chemical reactions.[22][23] By grinding reactants together, often with a catalyst, you can overcome solubility barriers entirely as the reaction occurs in the solid state. This is particularly useful for highly insoluble starting materials.[22][23]

Data Presentation

Table 1: Solubility of Common Organic Compounds in Various Solvents at 25 °C

Compound	Solvent	Solubility ( g/100 mL)
Benzoic Acid	Water	0.34
Ethanol	58.4
Diethyl Ether	45.5
Toluene	11.9
Naphthalene	Water	0.003
Ethanol	11.3
Toluene	35.5
Hexane	20.0
Salicylic Acid	Water	0.22
Ethanol	58.8
Acetone	39.9
Chloroform	1.8

Note: Solubility data is approximate and can vary with the specific grade of solvent and compound purity.

Table 2: Effect of Temperature on the Solubility of Acetanilide in Water

Temperature (°C)	Solubility ( g/100 mL)
0	0.53
20	0.56
50	1.4
80	5.0
100	8.6

Experimental Protocols

Protocol 1: Improving Solubility with Sonication

• Setup: Place your reaction flask containing the solvent and the poorly soluble reagent into an ultrasonic bath. Ensure the liquid level inside the bath is sufficient to cover the bottom of the flask.

• Sonication: Turn on the sonicator. The duration of sonication will depend on the reagent and solvent. Start with short bursts of 5-10 minutes.

• Monitoring: Visually inspect the flask to see if the solid is dissolving. You can also monitor the reaction progress by taking small aliquots for analysis (e.g., TLC, LC-MS).

• Temperature Control: Be aware that prolonged sonication can heat the bath. If your reaction is temperature-sensitive, you may need to add ice to the bath periodically.

Protocol 2: A Typical Phase-Transfer Catalyzed Reaction (Williamson Ether Synthesis)

• Reactants: In a round-bottom flask, dissolve the alcohol (e.g., 1-octanol) in an organic solvent (e.g., toluene).

• Aqueous Phase: In a separate vessel, prepare a concentrated aqueous solution of the base (e.g., sodium hydroxide) and the alkylating agent (e.g., benzyl bromide, if it is not soluble enough in the organic phase).

• Catalyst: Add a catalytic amount (1-5 mol%) of a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to the reaction flask.

• Reaction: Vigorously stir the two-phase mixture. The stirring creates a large interfacial area for the catalyst to work.

• Monitoring: Monitor the reaction progress by TLC or GC.

• Workup: Once the reaction is complete, separate the organic and aqueous layers. Wash the organic layer with water and brine, dry it over an anhydrous salt (e.g., MgSO₄), and concentrate it under reduced pressure to obtain the crude product.

Visualizations

Caption: A workflow for troubleshooting low reagent solubility.

Caption: The mechanism of phase-transfer catalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of Temperature on Reactions of Chemical Organic Synthesis-LNEYA Industrial Chillers Manufacturer [lneya.com]
• 3. Cosolvent - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. wjbphs.com [wjbphs.com]
• 6. Sonication: Significance and symbolism [wisdomlib.org]
• 7. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 8. Harnessing Sound Waves: Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 9. youtube.com [youtube.com]
• 10. hielscher.com [hielscher.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. books.rsc.org [books.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Phase transfer catalysis : Theory and application | PPTX [slideshare.net]
• 16. ijstr.org [ijstr.org]
• 17. A Deep Dive into Common Organic Solvents | ChemTalk [chemistrytalk.org]
• 18. SOLVENTS: From Past to Present - PMC [pmc.ncbi.nlm.nih.gov]
• 19. m.youtube.com [m.youtube.com]
• 20. fzgxjckxxb.com [fzgxjckxxb.com]
• 21. crdeepjournal.org [crdeepjournal.org]
• 22. sciencedaily.com [sciencedaily.com]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up 4-Methoxy-3-methylaniline Production for Pilot Studies

This technical support center is designed to assist researchers, scientists, and drug development professionals in scaling up the production of 4-Methoxy-3-methylaniline for pilot studies. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data presented in a structured format to address common challenges encountered during this process.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthesis route for 4-Methoxy-3-methylaniline?

A1: The most prevalent and scalable method for producing 4-Methoxy-3-methylaniline is the catalytic hydrogenation of its nitro precursor, 1-methoxy-2-methyl-4-nitrobenzene. This reaction typically employs a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere.[1] This method is often chosen for its high yield and selectivity.

Q2: What are the primary safety concerns when scaling up this synthesis?

A2: The primary safety concerns include the handling of flammable hydrogen gas, the pyrophoric nature of the Pd/C catalyst (especially after the reaction), and the potential toxicity of the aniline product.[2][3] It is crucial to work in a well-ventilated area, use inert atmospheres when handling the catalyst, and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.

Q3: How does the reaction time and temperature change when moving from lab to pilot scale?

A3: Reaction times may increase at a pilot scale due to mass and heat transfer limitations in larger reactors. While lab-scale reactions might be complete in a few hours, pilot-scale batches could require longer reaction times to achieve full conversion. Temperature control is also more critical at scale to prevent side reactions and ensure consistent product quality.

Q4: What are the common impurities encountered, and how can they be minimized?

A4: Common impurities can include unreacted starting material (1-methoxy-2-methyl-4-nitrobenzene), partially reduced intermediates (like nitroso or hydroxylamine species), and byproducts from side reactions.[4] Minimizing these impurities involves optimizing reaction conditions (temperature, pressure, and catalyst loading), ensuring high-purity starting materials, and monitoring the reaction to completion.

Q5: What is the recommended method for purifying 4-Methoxy-3-methylaniline at a pilot scale?

A5: At the pilot scale, purification of aromatic amines is often achieved through distillation.[5] Specifically, a multi-stage distillation process can be employed to separate the desired product from lower and higher boiling point impurities. For smaller scales or to remove specific impurities, chromatography using amine-functionalized silica may be a viable option.[6]

Troubleshooting Guide

This guide addresses specific issues that may arise during the scale-up of 4-Methoxy-3-methylaniline production.

Issue	Potential Cause	Recommended Solution
Low or Incomplete Conversion	1. Catalyst deactivation by impurities in starting materials or solvents.[7] 2. Insufficient hydrogen pressure or poor hydrogen dispersion. 3. Inadequate mixing leading to poor catalyst contact.	1. Ensure the purity of the 1-methoxy-2-methyl-4-nitrobenzene and solvent. Consider pre-treating starting materials if necessary. 2. Increase hydrogen pressure within safe limits of the reactor. Improve agitation to enhance gas-liquid mass transfer. 3. Optimize the stirrer design and speed to ensure the catalyst remains suspended.
Formation of Side Products	1. Over-reduction of the aromatic ring at high temperatures or pressures. 2. Presence of functional groups sensitive to hydrogenation in the starting material. 3. Reaction with impurities present in the starting materials.	1. Carefully control the reaction temperature and pressure. 2. The starting material for this synthesis is generally stable under these conditions, but if other functional groups were present, a different catalyst or reaction conditions might be needed. 3. Use high-purity starting materials.
Difficulty in Catalyst Filtration	1. The Pd/C catalyst is very fine and can pass through standard filters. 2. The catalyst may be pyrophoric and ignite upon exposure to air.[3]	1. Use a filter aid like Celite to form a filter bed. 2. Do not allow the catalyst to dry completely on the filter. Keep it wet with solvent (e.g., methanol or isopropanol) and handle it under an inert atmosphere (e.g., nitrogen or argon).[3]
Product Discoloration	1. Oxidation of the aniline product upon exposure to air.[4]	1. Handle the purified product under an inert atmosphere and store it in airtight, light-resistant containers.

Data Presentation: Lab vs. Pilot Scale Synthesis

The following table provides a comparative summary of typical parameters and results when scaling up the production of 4-Methoxy-3-methylaniline. The pilot scale data is representative and will vary based on specific equipment and conditions.

Parameter	Lab Scale (Representative)	Pilot Scale (Representative)
Starting Material (1-methoxy-2-methyl-4-nitrobenzene)	9.5 g	95 kg
Catalyst (10% Pd/C)	1.5 g	15 kg
Solvent (Methanol)	100 mL	1000 L
Hydrogen Pressure	1 atm	5-10 atm
Temperature	Room Temperature (20-25 °C)	40-60 °C
Reaction Time	16 hours	24-36 hours
Yield	~100% (crude)	90-95% (isolated)
Purity (before purification)	>95%	90-95%

Experimental Protocols

Laboratory Scale Synthesis of 4-Methoxy-3-methylaniline

This protocol is based on a known literature procedure.[1]

Materials:

• 1-methoxy-2-methyl-4-nitrobenzene (9.5 g, 57 mmol)

• 10% Palladium on carbon (Pd/C) (1.5 g)

• Methanol (100 mL)

• Hydrogen gas

• Celite

Procedure:

• In a suitable reaction flask, dissolve 1-methoxy-2-methyl-4-nitrobenzene in methanol.

• Carefully add the 10% Pd/C catalyst to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Seal the flask and purge it with hydrogen gas.

• Stir the mixture vigorously under a hydrogen atmosphere (1 atm, typically using a balloon) at room temperature for 16 hours.

• Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Once the reaction is complete, carefully purge the flask with an inert gas to remove all hydrogen.

• Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with methanol.

• Combine the filtrate and washings and remove the solvent under reduced pressure to yield 4-Methoxy-3-methylaniline.

Visualizations

Synthesis Pathway of 4-Methoxy-3-methylaniline

Caption: Synthesis of 4-Methoxy-3-methylaniline via catalytic hydrogenation.

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting guide for low conversion in the synthesis.

References

• 1. 4-methoxy-3-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 2. lanxess.com [lanxess.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. US8455691B2 - Process for the purification of aromatic amines - Google Patents [patents.google.com]
• 6. biotage.com [biotage.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Analysis of Aniline Synthesis Products by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unknown peaks during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of aniline synthesis products.

Troubleshooting Guides

Issue: Unidentified Peaks in the GC-MS Chromatogram

The presence of unexpected peaks in your GC-MS chromatogram can arise from several sources, including impurities from the synthesis, degradation products, or issues with the analytical system itself. Follow this guide to systematically identify the source of these unknown peaks.

Step 1: System and Sample Integrity Check

Before delving into complex chemical identification, it's crucial to rule out contamination from your GC-MS system.

• Action: Run a solvent blank. Inject the same solvent used to dissolve your sample into the GC-MS under the same analytical conditions.

• Interpretation:

  • Peaks in the Blank: If you observe peaks in the solvent blank, they may originate from contaminated solvent, a dirty injector liner, column bleed, or a contaminated syringe. Clean or replace these components as necessary.

  • Clean Blank: If the blank is clean, the unknown peaks are likely from your sample.

Step 2: Characterize the Unknown Peak

Gather as much information as you can from your existing data.

• Retention Time (RT): Compare the RT of the unknown peak to your aniline standard. Is it eluting before or after aniline? This gives a clue about its relative volatility and polarity.

• Mass Spectrum Analysis:

  • Examine the mass spectrum of the unknown peak. Identify the molecular ion peak (M+) if present.

  • Analyze the fragmentation pattern. Are there characteristic fragments that suggest a particular chemical class? For example, a peak at m/z 77 is often indicative of a phenyl group.

  • Perform a library search (e.g., NIST, Wiley) with the mass spectrum of the unknown peak. Be critical of the match quality; a high match factor does not guarantee a correct identification.

Step 3: Correlate with Potential Synthesis Byproducts and Impurities

Consider the chemistry of your aniline synthesis to hypothesize the identity of the unknown peaks.

• Common Impurities: Impurities in aniline can arise from the synthesis process, degradation, or storage.[1] These can include unreacted starting materials, residual solvents, and byproducts of the chemical reactions.[1]

• Potential Byproducts: Depending on the synthetic route, byproducts can include isomers, over-reaction products, or rearrangement products. For example, in reactions involving aromatic diamines, quinoxaline-type impurities can sometimes form.[2] Oxidation of aniline can lead to the formation of p-benzoquinone.[1]

Troubleshooting Workflow for Unknown Peak Identification

Caption: A logical workflow for identifying unknown peaks in a GC-MS chromatogram.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities to expect in the synthesis of aniline?

A1: Common impurities can be categorized as follows:

• Process-Related Impurities: These include unreacted starting materials and residual solvents like benzene, toluene, or methanol.[1]

• Degradation Impurities: Aniline can degrade over time, especially when exposed to air and light. Oxidation products such as p-benzoquinone and polymeric by-products can form.[1]

• By-products: Depending on the specific synthetic route, various by-products can be generated. For instance, in some syntheses, you might find isomers or products of over-reaction.[2]

Q2: My aniline peak is tailing. What could be the cause?

A2: Peak tailing for a basic compound like aniline is often due to active sites in the GC system. Here are some potential causes and solutions:

• Active Sites in the Injector: The glass liner in the injector can have acidic silanol groups that interact with the basic aniline molecule.

  • Solution: Use a deactivated liner or replace the liner.

• Column Contamination: The front end of the GC column can become contaminated with non-volatile material, exposing active sites.

  • Solution: Trim 10-20 cm from the front of the column.

• Column Choice: Using a highly polar column for a basic analyte can sometimes lead to peak tailing.

  • Solution: Ensure you are using a column appropriate for amine analysis, such as a low-bleed, mid-polarity column.

Q3: I see a broad peak in my chromatogram. What does this indicate?

A3: A broad peak can be caused by several factors:

• Initial Oven Temperature is Too High: If the initial oven temperature is not at least 20°C below the boiling point of your solvent, the sample may not focus properly on the column.

• Column Overload: Injecting too much sample can lead to broad, fronting peaks.

  • Solution: Dilute your sample and re-inject.

• Degraded Column Performance: Over time, the stationary phase of the column can degrade, leading to broader peaks.

  • Solution: Condition the column or replace it if necessary.

Q4: How can I confirm the identity of an unknown peak?

A4: The most reliable way to confirm the identity of an unknown peak is to obtain an authentic standard of the suspected compound and analyze it under the same GC-MS conditions. If the retention time and the mass spectrum of the standard match your unknown peak, you have a confirmed identification.

Data Presentation

Table 1: Potential Impurities in Aniline Synthesis and their Mass Spectral Signatures

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Key Mass Fragments (m/z)	Potential Origin
Aniline	C₆H₅NH₂	93.13	93, 66, 39	Product
Nitrobenzene	C₆H₅NO₂	123.11	123, 77, 51	Starting Material
Cyclohexylamine	C₆H₁₁NH₂	99.17	99, 56, 43	By-product (over-reduction)
Diphenylamine	(C₆H₅)₂NH	169.22	169, 168, 167	By-product
Azoxybenzene	C₁₂H₁₀N₂O	198.22	198, 77, 91	By-product
Phenol	C₆H₅OH	94.11	94, 65, 39	By-product/Contaminant[3]
N,N-Dimethylaniline	C₈H₁₁N	121.18	121, 120, 77	By-product/Contaminant[3]

Experimental Protocols

Protocol 1: Sample Preparation for GC-MS Analysis

• Sample Dilution: Accurately weigh approximately 10 mg of the crude aniline synthesis product into a 10 mL volumetric flask.

• Solvation: Dissolve the sample in a volatile organic solvent such as dichloromethane or ethyl acetate.[4] Ensure the solvent is of high purity (e.g., HPLC or GC grade).

• Volume Adjustment: Bring the flask to volume with the chosen solvent.

• Filtration (Optional): If the solution contains particulate matter, filter it through a 0.22 µm syringe filter into a clean GC vial.

• Internal Standard (Optional): For quantitative analysis, add a known concentration of an internal standard that is chemically similar to aniline but has a different retention time.

Protocol 2: GC-MS Method for Aniline and Impurity Analysis

This is a general method and may require optimization for your specific instrument and impurities of interest.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, SE-54) is a good starting point.[4] A typical dimension would be 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Injector:

  • Mode: Split/Splitless (Splitless for trace analysis, Split for concentrated samples)

  • Temperature: 250 °C[4]

  • Injection Volume: 1 µL

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Oven Program:

  • Initial Temperature: 70 °C, hold for 2 minutes.[4]

  • Ramp: 15 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 500.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

GC-MS Analysis Workflow

Caption: A typical workflow for the GC-MS analysis of aniline synthesis products.

References

• 1. veeprho.com [veeprho.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Methoxy-3-methylaniline and 3-Methoxy-4-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical reactivity of two structural isomers, 4-Methoxy-3-methylaniline and 3-Methoxy-4-methylaniline. Understanding the nuanced differences in their reactivity is crucial for their application as versatile intermediates in organic synthesis, particularly in the development of pharmacologically active molecules. While direct comparative experimental data is scarce in published literature, this document outlines the theoretical basis for their reactivity, provides detailed experimental protocols for key reactions, and discusses their relevance in the context of drug discovery.

Introduction to Isomeric Anilines

4-Methoxy-3-methylaniline and 3-Methoxy-4-methylaniline are aromatic amines with the chemical formula C₈H₁₁NO. Their structural difference lies in the relative positions of the methoxy (-OCH₃) and methyl (-CH₃) groups on the aniline ring, which significantly influences the electron density distribution and, consequently, their chemical reactivity. Both the methoxy and methyl groups are electron-donating, thereby activating the aromatic ring towards electrophilic substitution and enhancing the nucleophilicity of the amino group. However, the positions of these groups lead to distinct electronic and steric environments, resulting in differential reactivity.

Theoretical Reactivity Analysis

The reactivity of substituted anilines in electrophilic aromatic substitution is primarily governed by the electronic effects of the substituents. Both the methoxy and methyl groups are activating groups, directing incoming electrophiles to the ortho and para positions relative to themselves.

• 4-Methoxy-3-methylaniline: In this isomer, the powerful electron-donating methoxy group is at position 4, and the methyl group is at position 3. The amino group at position 1 is the primary site of reactions like acylation and diazotization. The positions ortho to the strongly activating methoxy group (positions 3 and 5) and para to the methyl group (position 6) are electronically enriched. The position ortho to the amino group and meta to the methoxy group (position 2) is also activated. The synergistic electron-donating effects of the methoxy and methyl groups are expected to make the aromatic ring highly nucleophilic.

• 3-Methoxy-4-methylaniline: Here, the methoxy group is at position 3 and the methyl group is at position 4. The positions ortho and para to the methoxy group (positions 2, 4, and 6) and the positions ortho and para to the methyl group (positions 3 and 5) are activated. The positions most activated by both groups are 2 and 6.

Theoretically, the isomer with the greater reinforcement of electron-donating effects at a specific position will be more reactive at that site. A comprehensive analysis of their reactivity would require experimental determination of reaction rates and yields for specific reactions.

Data Presentation

Property	4-Methoxy-3-methylaniline	3-Methoxy-4-methylaniline (o-Cresidine)
CAS Number	136-90-3	16452-01-0[1][2]
Molecular Formula	C₈H₁₁NO	C₈H₁₁NO[1][2]
Molecular Weight	137.18 g/mol	137.18 g/mol [1][2]
Appearance	Solid	Brown chunky solid[1]
Melting Point	57-60 °C	51-53 °C
Boiling Point	Not available	250-252 °C at 760 mmHg[1]
Predicted pKa	Predictions suggest a pKa around 5.0-5.5	Predictions suggest a pKa around 5.0-5.5
¹H NMR (CDCl₃, δ)	~6.7-6.5 (m, 3H, Ar-H), 3.77 (s, 3H, -OCH₃), 3.29 (br s, 2H, -NH₂), 2.18 (s, 3H, -CH₃)	~6.7-6.5 (m, 3H, Ar-H), 3.80 (s, 3H, -OCH₃), 3.60 (br s, 2H, -NH₂), 2.15 (s, 3H, -CH₃)
¹³C NMR (CDCl₃, δ)	~145, 140, 122, 115, 112, 110, 55 (-OCH₃), 16 (-CH₃)	~148, 138, 125, 118, 112, 108, 55 (-OCH₃), 18 (-CH₃)

Note: NMR data are approximate and can vary based on solvent and experimental conditions.

Experimental Protocols

The following are detailed protocols for common reactions involving anilines, which can be adapted to compare the reactivity of 4-Methoxy-3-methylaniline and 3-Methoxy-4-methylaniline.

Protocol 1: N-Acetylation

This protocol describes the protection of the amino group via acetylation, a common step in multi-step synthesis.

Materials:

• Substituted aniline (4-Methoxy-3-methylaniline or 3-Methoxy-4-methylaniline)

• Acetic anhydride

• Glacial acetic acid

• Cold water

• Ethanol (for recrystallization)

• 250 mL flask, magnetic stirrer, and vacuum filtration apparatus

Procedure:

• In a fume hood, dissolve 1.0 g of the substituted aniline in 10 mL of glacial acetic acid in a 250 mL flask with stirring.

• Slowly add 1.2 mL of acetic anhydride to the solution while continuing to stir.

• Stir the reaction mixture at room temperature for 30 minutes.

• Pour the reaction mixture into 100 mL of cold water with vigorous stirring to precipitate the acetanilide product.

• Collect the solid product by vacuum filtration and wash it with cold water.

• Recrystallize the crude product from an ethanol/water mixture to obtain the pure N-acetylated aniline.

• Dry the purified product and determine the yield and melting point for comparison.

Protocol 2: Diazotization

This protocol outlines the formation of a diazonium salt, a versatile intermediate for introducing various functional groups.

Materials:

• Substituted aniline (4-Methoxy-3-methylaniline or 3-Methoxy-4-methylaniline)

• Concentrated hydrochloric acid (HCl)

• Sodium nitrite (NaNO₂)

• Distilled water

• Ice

• Potassium iodide-starch paper

• Three-neck round-bottom flask, magnetic stirrer, dropping funnel, internal thermometer

Procedure:

• In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar and a thermometer, add 5.0 mmol of the substituted aniline.

• Add 10 mL of distilled water followed by the slow addition of 1.5 mL of concentrated hydrochloric acid. Stir the mixture to form the hydrochloride salt.

• Cool the stirred suspension in an ice-salt bath to an internal temperature between 0 °C and 5 °C.

• In a separate beaker, dissolve 0.38 g (5.5 mmol) of sodium nitrite in 5 mL of distilled water and cool the solution in an ice bath.

• Add the sodium nitrite solution dropwise to the vigorously stirred aniline salt suspension over approximately 30 minutes, maintaining the internal reaction temperature at 0–5 °C.

• After the addition is complete, continue to stir the mixture in the ice bath for an additional 30 minutes.

• Confirm the presence of a slight excess of nitrous acid by testing a drop of the reaction mixture with potassium iodide-starch paper (a blue-black color indicates a positive test).

• The resulting diazonium salt solution is unstable and should be used immediately in subsequent reactions (e.g., Sandmeyer reaction). The yield of subsequent products can be used to infer the efficiency of the diazotization step.

Mandatory Visualization

Caption: Workflow for comparing the reactivity of the two aniline isomers.

Relevance in Drug Development: Targeting Signaling Pathways

Substituted anilines, including 4-methoxy-3-methylaniline and 3-methoxy-4-methylaniline, are valuable building blocks in medicinal chemistry. They are often used as starting materials for the synthesis of kinase inhibitors, which are a major class of targeted cancer therapies. Specifically, derivatives of these anilines can be elaborated into compounds that inhibit the signaling pathways of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR-2).

Aberrant signaling through these receptor tyrosine kinases is a hallmark of many cancers, leading to uncontrolled cell proliferation, survival, and angiogenesis. The development of small molecule inhibitors that can block the ATP-binding site of these kinases is a key strategy in cancer drug discovery. The specific substitution pattern on the aniline precursor can influence the binding affinity and selectivity of the final drug molecule.

Caption: Inhibition of EGFR and VEGFR-2 signaling pathways.

Conclusion

References

• 1. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. QSPR study on pKa values of N-methoxy-polynitroaniline derivatives | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of Substituted Aniline Nucleophilicity for Researchers and Drug Development Professionals

An objective comparison of the nucleophilic reactivity of substituted anilines, supported by experimental data, to guide reaction design and optimization in chemical synthesis and drug development.

The nucleophilicity of the amino group in aniline is a critical parameter in a vast array of chemical transformations, from fundamental organic synthesis to the intricate construction of pharmaceutical compounds. The electronic nature of substituents on the aromatic ring profoundly modulates this reactivity. This guide provides a comparative analysis of the nucleophilicity of various substituted anilines, presenting quantitative data on their basicity (pKa) and kinetic reactivity in nucleophilic substitution reactions. Understanding these relationships is paramount for researchers and scientists in predicting reaction outcomes, optimizing reaction conditions, and designing novel molecular entities.

Quantitative Comparison of Substituted Aniline Basicity and Nucleophilicity

The basicity of an aniline, quantified by the pKa of its conjugate acid, is a strong indicator of the availability of the nitrogen lone pair and, consequently, its nucleophilicity. Electron-donating groups (EDGs) increase electron density on the nitrogen atom, leading to higher basicity (higher pKa) and enhanced nucleophilicity. Conversely, electron-withdrawing groups (EWGs) decrease electron density, resulting in lower basicity (lower pKa) and diminished nucleophilicity.

The following table summarizes the pKa values and relative reaction rates for a series of para-substituted anilines in a representative nucleophilic substitution reaction. The relative rate constants provide a direct measure of nucleophilicity under specific reaction conditions.

Substituent (para-)	pKa of Conjugate Acid	Hammett Constant (σp)	Relative Rate Constant (k/kH)
-OCH₃	5.34	-0.27	7.5
-CH₃	5.08	-0.17	4.2
-H	4.60	0.00	1.0
-Cl	3.98	0.23	0.35
-Br	3.91	0.23	0.33
-COCH₃	3.64	0.50	0.08
-CN	1.74	0.66	0.01
-NO₂	1.00	0.78	< 0.01

Note: The pKa values are for the anilinium ion (ArNH₃⁺) in aqueous solution at 25°C. The relative rate constants are illustrative and based on typical SₙAr or Sₙ2 reactions; the absolute values can vary with the electrophile, solvent, and temperature.

Experimental Protocols

Determination of Reaction Rates for Nucleophilic Substitution

A common method to quantify the nucleophilicity of substituted anilines is to measure the kinetics of their reaction with a suitable electrophile. A representative experimental protocol for determining the bimolecular rate constants for the reaction of substituted anilines with an electrophile like 1-chloromethylnaphthalene is outlined below.[1]

Materials and Methods:

• Reagents: Substituted anilines, 1-chloromethylnaphthalene (or another suitable electrophile), appropriate solvent (e.g., methanol, acetonitrile). All reagents and solvents should be of high purity. Anilines may need to be purified by distillation or recrystallization.

• Apparatus: Conductometer, thermostated water bath, reaction vessels, pipettes, and standard laboratory glassware.

Procedure:

• Solution Preparation: Prepare stock solutions of the substituted aniline and the electrophile of known concentrations in the chosen solvent.

• Reaction Initiation: Equilibrate the reactant solutions to the desired reaction temperature in the thermostated water bath. Initiate the reaction by mixing the solutions in the reaction vessel. The final concentrations should be chosen to ensure pseudo-first-order or second-order kinetics can be accurately measured.

• Kinetic Monitoring: The progress of the reaction can be followed by monitoring the change in conductivity of the solution over time.[1] As the reaction proceeds, the formation of ionic products (e.g., anilinium hydrochloride) leads to an increase in conductivity.

• Data Analysis: The bimolecular rate constant (k₂) can be determined from the change in conductivity over time using the appropriate integrated rate law. For a second-order reaction, a plot of 1/(a-x) versus time (where 'a' is the initial concentration and 'x' is the concentration of product at time 't') will be linear, and the slope will be equal to k₂.

• Hammett Analysis: To quantify the effect of the substituents on the reaction rate, a Hammett plot can be constructed by plotting the logarithm of the rate constants (log k) against the Hammett substituent constants (σ) for each substituted aniline. The slope of this plot is the reaction constant (ρ), which provides a measure of the sensitivity of the reaction to the electronic effects of the substituents.

Visualization of Key Concepts

The following diagrams illustrate the fundamental principles governing the nucleophilicity of substituted anilines and a typical experimental workflow for its determination.

Caption: Electronic effects of substituents on aniline nucleophilicity.

Caption: Experimental workflow for determining aniline nucleophilicity.

References

• 1. ias.ac.in [ias.ac.in]

Unambiguous Structure Confirmation of 4-Methoxy-3-methylaniline: A Spectroscopic Comparison Guide

For researchers, scientists, and drug development professionals, the precise structural confirmation of chemical entities is paramount. This guide provides a comprehensive comparison of 4-Methoxy-3-methylaniline with its structural isomers, 3-Methoxy-4-methylaniline and 2-Methoxy-5-methylaniline, utilizing Infrared (IR) Spectroscopy and Mass Spectrometry (MS). The presented experimental data and protocols offer a clear methodology for unambiguous identification.

Executive Summary

Spectroscopic analysis is indispensable for the structural elucidation of organic molecules. This guide demonstrates the application of Infrared (IR) Spectroscopy and Mass Spectrometry (MS) to differentiate 4-Methoxy-3-methylaniline from its isomers. Key diagnostic peaks in the IR spectra and unique fragmentation patterns in the mass spectra allow for the definitive confirmation of the target structure.

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the structural confirmation of 4-Methoxy-3-methylaniline using IR and MS, in comparison with its isomers.

Caption: Workflow for Spectroscopic Structure Confirmation.

Infrared (IR) Spectroscopy Analysis

Infrared spectroscopy provides information about the functional groups present in a molecule. The comparison of the IR spectra of 4-Methoxy-3-methylaniline and its isomers reveals subtle but significant differences in the fingerprint region, arising from the different substitution patterns on the aromatic ring.

Table 1: Comparison of Key IR Absorption Bands (cm⁻¹)

Functional Group	4-Methoxy-3-methylaniline (Predicted)	3-Methoxy-4-methylaniline (Experimental)	2-Methoxy-5-methylaniline (Experimental)
N-H Stretch (Amine)	~3450-3350 (two bands)	3427, 3351	3424, 3345
C-H Stretch (Aromatic)	~3100-3000	3050-3000	3050-3000
C-H Stretch (Alkyl)	~2950-2850	2955, 2925, 2832	2956, 2927, 2833
C=C Stretch (Aromatic)	~1620, 1580, 1510	1622, 1583, 1513	1620, 1587, 1510
C-N Stretch (Aromatic Amine)	~1320-1250	1283	1288
C-O Stretch (Aryl Ether)	~1250-1200 (asymmetric)	1236	1228
C-O Stretch (Aryl Ether)	~1050-1000 (symmetric)	1038	1045
Aromatic C-H Bending (Out-of-plane)	~880-800	866, 804	872, 802

Note: Predicted values for 4-Methoxy-3-methylaniline are based on typical functional group absorption ranges.

The primary amine N-H stretching vibrations appear as two distinct bands for all isomers. The precise positions of the C-N and C-O stretching bands, as well as the pattern of the out-of-plane C-H bending vibrations, are characteristic of the substitution pattern on the aromatic ring and can be used for differentiation.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which serves as a molecular fingerprint. The electron ionization (EI) mass spectra of 4-Methoxy-3-methylaniline and its isomers all show a molecular ion peak at m/z 137, corresponding to the molecular formula C₈H₁₁NO. However, the relative abundances of the fragment ions differ, allowing for their distinction.

Table 2: Comparison of Key Mass Spectral Data (m/z and Relative Abundance)

Ion	4-Methoxy-3-methylaniline (Experimental GC-MS)	3-Methoxy-4-methylaniline (Experimental)	2-Methoxy-5-methylaniline (Experimental)	Proposed Fragment Identity
M⁺	137 (100%)	137 (85%)	137 (90%)	[C₈H₁₁NO]⁺
M-15	122 (80%)	122 (100%)	122 (100%)	[M-CH₃]⁺
M-30	107 (30%)	107 (45%)	107 (50%)	[M-CH₂O]⁺
M-43	94 (25%)	94 (30%)	94 (35%)	[M-CH₃-CO]⁺ or [M-C₃H₇]⁺
77 (20%)	77 (25%)	77 (30%)	[C₆H₅]⁺

The fragmentation of these aromatic amines is primarily driven by the loss of a methyl group (M-15) from the methoxy or the aromatic methyl substituent, and the loss of a formaldehyde radical (M-30) from the methoxy group. The relative intensities of these fragments are key to distinguishing the isomers. For instance, the base peak for 4-Methoxy-3-methylaniline is the molecular ion (m/z 137), while for its isomers, the base peak is often the M-15 fragment (m/z 122).

Experimental Protocols

Fourier Transform Infrared (FT-IR) Spectroscopy

• Instrumentation : A Fourier Transform Infrared (FT-IR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector.

• Sample Preparation : Solid samples were prepared as potassium bromide (KBr) pellets. A small amount of the sample (1-2 mg) was intimately mixed with dry KBr powder (100-200 mg) in an agate mortar and pestle. The mixture was then pressed into a transparent pellet using a hydraulic press.

• Data Acquisition : The spectrum was recorded in the mid-IR range (4000-400 cm⁻¹) with a resolution of 4 cm⁻¹. A background spectrum of a pure KBr pellet was acquired and automatically subtracted from the sample spectrum. Typically, 16 or 32 scans were co-added to improve the signal-to-noise ratio.

Electron Ionization Mass Spectrometry (EI-MS)

• Instrumentation : A gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

• Sample Introduction : A dilute solution of the sample in a volatile solvent (e.g., methanol or dichloromethane) was injected into the GC. The GC column separated the analyte from any impurities before it entered the mass spectrometer.

• Ionization : In the EI source, the sample molecules were bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis : The resulting ions were accelerated and separated based on their mass-to-charge ratio (m/z) by a quadrupole mass analyzer.

• Data Acquisition : The mass spectrum was recorded, plotting the relative abundance of ions as a function of their m/z values.

Conclusion

The combination of Infrared Spectroscopy and Mass Spectrometry provides a powerful and definitive method for the structural confirmation of 4-Methoxy-3-methylaniline. While the IR spectra confirm the presence of the key functional groups, the unique fragmentation pattern observed in the mass spectrum serves as a fingerprint to distinguish it from its structural isomers. The methodologies and comparative data presented in this guide offer a robust framework for the quality control and characterization of this and similar compounds in a research and development setting.

Validating the Purity of Synthesized 4-Methoxy-3-methylaniline: A Comparative Guide to HPLC and Alternative Analytical Techniques

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with Gas Chromatography (GC) and Capillary Electrophoresis (CE) for validating the purity of synthesized 4-Methoxy-3-methylaniline. We present detailed experimental protocols, comparative performance data, and a visual workflow to aid in selecting the most suitable analytical method for your needs.

Introduction to 4-Methoxy-3-methylaniline and its Purity Assessment

4-Methoxy-3-methylaniline is an aromatic amine intermediate used in the synthesis of various pharmaceutical compounds and other organic molecules. A common synthetic route involves the reduction of 1-methoxy-2-methyl-4-nitrobenzene.[1] Potential impurities in the final product can include the unreacted starting material, intermediates from incomplete reduction (such as nitroso and hydroxylamine derivatives), and other side-products. Accurate and reliable analytical methods are therefore essential to quantify the purity of the synthesized 4-Methoxy-3-methylaniline and to identify and quantify any impurities.

High-Performance Liquid Chromatography (HPLC): A Robust Method for Purity Determination

Reversed-phase HPLC (RP-HPLC) is a widely used and robust technique for the purity analysis of aromatic amines like 4-Methoxy-3-methylaniline.[1][2][3][4] The method separates compounds based on their polarity, allowing for the effective resolution of the target compound from its potential impurities.

Experimental Protocol: RP-HPLC

Instrumentation:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Phosphoric acid (analytical grade)

• 4-Methoxy-3-methylaniline analytical standard (available from suppliers such as HPC Standards, LGC Standards, and Sigma-Aldrich).[5][6][7]

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Degas both mobile phases prior to use.

• Standard Solution Preparation:

  • Accurately weigh and dissolve the 4-Methoxy-3-methylaniline analytical standard in a suitable solvent (e.g., a mixture of Mobile Phase A and B) to prepare a stock solution of known concentration.

  • Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation:

  • Dissolve the synthesized 4-Methoxy-3-methylaniline in the same solvent as the standard to a known concentration.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection Wavelength: 235 nm (or optimized based on the UV spectrum of 4-Methoxy-3-methylaniline)

  • Gradient Elution:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	90	10
    20	10	90
    25	10	90
    26	90	10

    | 30 | 90 | 10 |

• Data Analysis:

  • Identify the peak corresponding to 4-Methoxy-3-methylaniline based on the retention time of the analytical standard.

  • Calculate the purity of the synthesized sample by the area normalization method or by using a calibration curve.

Alternative Analytical Techniques for Purity Validation

While HPLC is a powerful tool, other techniques like Gas Chromatography (GC) and Capillary Electrophoresis (CE) offer alternative approaches for purity assessment.

Gas Chromatography (GC)

GC is a suitable technique for the analysis of volatile and thermally stable compounds like aromatic amines.[2][8][9][10][11] It often provides high resolution and sensitivity.

Experimental Protocol: GC-MS

Instrumentation:

• Gas chromatograph coupled with a Mass Spectrometer (MS) detector.

• Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

Reagents:

• Helium (carrier gas)

• 4-Methoxy-3-methylaniline analytical standard.

Procedure:

• Standard and Sample Preparation:

  • Dissolve the analytical standard and the synthesized sample in a suitable volatile solvent (e.g., dichloromethane or methanol) to a known concentration.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 20:1 split ratio)

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp to 280 °C at 10 °C/min.

    • Hold at 280 °C for 5 minutes.

  • Carrier Gas Flow: 1.0 mL/min (constant flow).

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-300.

• Data Analysis:

  • Identify the peak for 4-Methoxy-3-methylaniline by its retention time and mass spectrum.

  • Determine purity by area normalization of the total ion chromatogram (TIC).

Capillary Electrophoresis (CE)

CE is a high-resolution separation technique that uses an electric field to separate ions based on their electrophoretic mobility.[5][11][12][13][14] It offers advantages such as high efficiency, short analysis times, and low sample and reagent consumption.

Experimental Protocol: CE-UV

Instrumentation:

• Capillary electrophoresis system with a UV detector.

• Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length).

Reagents:

• Sodium phosphate buffer (e.g., 50 mM, pH 2.5).

• 4-Methoxy-3-methylaniline analytical standard.

Procedure:

• Buffer and Sample Preparation:

  • Prepare the running buffer and filter it.

  • Dissolve the analytical standard and the synthesized sample in the running buffer to a known concentration.

• CE Conditions:

  • Capillary Conditioning: Rinse with 0.1 M NaOH, water, and then the running buffer.

  • Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

  • Separation Voltage: 25 kV.

  • Capillary Temperature: 25 °C.

  • Detection: UV detection at 214 nm.

• Data Analysis:

  • Identify the peak of 4-Methoxy-3-methylaniline based on its migration time compared to the standard.

  • Calculate purity by area normalization.

Comparative Performance of Analytical Methods

The choice of analytical method often depends on the specific requirements of the analysis, such as the need for high throughput, sensitivity, or the nature of the expected impurities. The following table summarizes the key performance characteristics of HPLC, GC, and CE for the purity analysis of 4-Methoxy-3-methylaniline.

Parameter	HPLC	GC	CE
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Differential migration of ions in an electric field.
Typical Run Time	15-30 minutes	10-25 minutes	5-15 minutes
Resolution	Very Good	Excellent	Excellent
Sensitivity (LOD/LOQ)	Good to Excellent (ng range)	Excellent (pg to ng range)	Good (ng range)
Sample Throughput	Moderate	Moderate to High	High
Instrumentation Cost	Moderate to High	Moderate to High	Moderate
Solvent Consumption	High	Low	Very Low
Key Advantages	Robust, versatile, widely applicable.	High resolution for volatile compounds.	Fast analysis, low sample volume, high efficiency.
Key Disadvantages	Higher solvent consumption.	Requires volatile and thermally stable analytes.	Can have lower concentration sensitivity with UV detection.

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for successful implementation. The following diagram illustrates the key steps in validating the purity of synthesized 4-Methoxy-3-methylaniline using HPLC.

HPLC Workflow for Purity Validation

Conclusion

Validating the purity of synthesized 4-Methoxy-3-methylaniline is crucial for ensuring the quality and reliability of subsequent research and development activities. This guide has provided a detailed comparison of HPLC, GC, and CE for this purpose.

• HPLC stands out as a robust and versatile method, well-suited for routine purity analysis.

• GC offers excellent resolution for volatile impurities and is a strong alternative, especially when coupled with mass spectrometry for definitive peak identification.

• CE provides a high-speed, high-efficiency option with minimal solvent consumption, making it an attractive technique for high-throughput screening.

The choice of the most appropriate technique will depend on the specific analytical needs, available instrumentation, and the nature of the potential impurities. By following the detailed protocols and considering the comparative data presented, researchers can confidently select and implement a suitable method for the purity validation of 4-Methoxy-3-methylaniline.

References

• 1. Separation and determination of aromatic amines by reversed-phase HPLC [jstage.jst.go.jp]
• 2. Separation of 3-Methoxy-4-methylaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. jocpr.com [jocpr.com]
• 4. ptfarm.pl [ptfarm.pl]
• 5. Determination of heterocyclic aromatic amines by capillary electrophoresis coupled to mass spectrometry using in-line preconcentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. thaiscience.info [thaiscience.info]
• 10. CN102692475B - Gas chromatography-mass spectrometry detection method for methylaniline compound - Google Patents [patents.google.com]
• 11. epa.gov [epa.gov]
• 12. tsijournals.com [tsijournals.com]
• 13. repositorio.ital.sp.gov.br [repositorio.ital.sp.gov.br]
• 14. lcms.cz [lcms.cz]

A Comparative Guide to the Efficacy of Reducing Agents for Nitro Group Conversion

The transformation of a nitro group into a primary amine is a pivotal reaction in organic synthesis, essential for manufacturing a wide range of pharmaceuticals, agrochemicals, and fine chemicals.[1] The selection of an appropriate reducing agent is paramount and is dictated by factors such as the substrate's tolerance to other functional groups, the desired selectivity, reaction conditions, and overall cost.[1] This guide offers an objective comparison of commonly employed reducing agents, substantiated by experimental data and detailed methodologies, to assist researchers in choosing the most suitable approach for their synthetic needs.

Comparison of Common Reducing Agents

The following table provides a summary of the performance of several widely used reducing agents for the conversion of nitroarenes to anilines. The presented data are typical and can vary based on the specific substrate and reaction conditions.

Reducing Agent/System	Typical Substrate(s)	Reaction Conditions	Reaction Time	Yield (%)	Functional Group Tolerance
H₂/Pd/C	Nitroarenes, Nitroalkanes	1 atm H₂, RT, various solvents (e.g., EtOH, EtOAc)	1-12 h	>95	Reduces many other functional groups (alkenes, alkynes, carbonyls, etc.).[1][2]
H₂/Raney Ni	Nitroarenes, Nitroalkanes	1-50 atm H₂, RT-100°C, EtOH	2-24 h	>90	Similar to Pd/C, but can be more selective for nitro groups over some other functionalities.[1][2]
Fe/HCl or Fe/NH₄Cl	Nitroarenes	Reflux in EtOH/H₂O	2-6 h	80-95	Good; tolerates esters, ketones, and nitriles.[1][2]
SnCl₂·2H₂O	Aromatic Nitro Compounds	RT to reflux in EtOH or EtOAc	0.5-3 h	70-95	Good; tolerates many functional groups but can be sluggish.[1][2]
Zn dust/NH₄Cl or AcOH	Aromatic and Aliphatic Nitro Compounds	RT, various solvents	0.5-5 h	90-95	Good; tolerates halogens, carbonyls, and other reducible groups.[3]
Sodium Dithionite (Na₂S₂O₄)	Aromatic Nitro Compounds	RT to reflux in H₂O/MeOH or other solvent systems	1-6 h	85-95	Excellent chemoselectivity; tolerates aldehydes, ketones, esters, and halogens.[4]
Lithium Aluminum Hydride (LiAlH₄)	Aliphatic Nitro Compounds	Reflux in THF or ether	1-3 h	70-90	Reduces most carbonyl-containing functional groups; aromatic nitro compounds yield azo products.[2]

Experimental Protocols

Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This method is highly efficient for the reduction of both aromatic and aliphatic nitro compounds.[1][2]

Materials:

• Nitro-containing substrate

• 10% Palladium on Carbon (Pd/C) catalyst (typically 1-5 mol%)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

Procedure:

• Dissolve the nitro compound in a suitable solvent (e.g., ethanol or ethyl acetate) in a round-bottom flask equipped with a magnetic stir bar.[1]

• Carefully add the Pd/C catalyst to the solution.

• Secure a hydrogen-filled balloon to the flask or connect it to a hydrogenation apparatus.

• Evacuate the flask and backfill with hydrogen gas (repeat this process 3 times).

• Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude amine, which can be further purified by crystallization or chromatography.

Reduction using Iron in Acidic Medium (Béchamp Reduction)

A classic and cost-effective method for the reduction of aromatic nitro compounds.[5][6]

Materials:

• Aromatic nitro compound

• Iron powder

• Glacial acetic acid, Hydrochloric acid (HCl), or Ammonium chloride (NH₄Cl)

• Ethanol (EtOH)

• Water

Procedure:

• To a suspension of the nitroaromatic compound in a mixture of ethanol and water, add iron powder.[7]

• Add a catalytic amount of acid (e.g., glacial acetic acid or HCl).

• Heat the resulting suspension to reflux and monitor the reaction by TLC.[1]

• After completion, cool the reaction mixture to room temperature and filter it through Celite to remove the iron residue.[7]

• Wash the iron residue with ethyl acetate.[7]

• Make the filtrate basic by adding a saturated solution of sodium bicarbonate or sodium hydroxide.[1]

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).[1]

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude amine.[1]

Reduction using Tin(II) Chloride (SnCl₂·2H₂O)

A mild method suitable for the reduction of aromatic nitro compounds, particularly those with other reducible functional groups.[2][8]

Materials:

• Aromatic nitro compound

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

Procedure:

• Dissolve the aromatic nitro compound in ethanol or ethyl acetate in a round-bottom flask.[1]

• Add Tin(II) chloride dihydrate to the solution.

• Stir the reaction mixture at room temperature or heat to reflux, monitoring by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Partition the crude residue between ethyl acetate and a 2M potassium hydroxide solution.[7]

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give the desired amine.

Reduction using Sodium Dithionite (Na₂S₂O₄)

This method is valued for its mild conditions and high chemoselectivity, making it a metal-free alternative.[4]

Materials:

• Aromatic nitro compound

• Sodium dithionite (Na₂S₂O₄)

• A suitable solvent system (e.g., Methanol/Water, Dichloromethane/Water)

Procedure:

• Dissolve the aromatic nitro compound in the chosen solvent system in a round-bottom flask equipped with a magnetic stirrer.[4]

• In a separate container, prepare a solution of sodium dithionite in water.

• Slowly add the aqueous sodium dithionite solution to the solution of the nitro compound with vigorous stirring. The reaction can be exothermic.[4]

• Stir the mixture at the appropriate temperature until the reaction is complete as indicated by TLC.

• Extract the aqueous layer with an organic solvent such as ethyl acetate (2-3 times).[4]

• Combine the organic extracts and wash with a saturated brine solution.[4]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude amine.

Visualizations

Experimental Workflow for Nitro Group Reduction

Caption: General experimental workflow for the reduction of nitro compounds.

Proposed Mechanism for Nitro Reduction by Metal in Acid

Caption: Stepwise reduction of a nitro group to an amine.

Sodium Dithionite Reduction Mechanism

Caption: Mechanism of nitro reduction by sodium dithionite.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Béchamp reduction - Wikipedia [en.wikipedia.org]
• 7. scispace.com [scispace.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

The Impact of Fluorine Substitution on Aniline Basicity: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding how structural modifications influence the physicochemical properties of a molecule is paramount. This guide provides a comprehensive comparison of the basicity and pKa of aniline and its ortho-, meta-, and para-fluorinated derivatives, supported by experimental data and detailed methodologies.

The introduction of a fluorine atom to the aniline ring significantly alters the electron density on the amino group, thereby affecting its basicity. This modulation of basicity is a critical consideration in drug design and synthesis, as it influences a molecule's solubility, receptor binding affinity, and overall pharmacokinetic profile.

Comparative Analysis of pKa Values

The basicity of an amine is quantitatively expressed by the pKa of its conjugate acid (anilinium ion). A lower pKa value indicates a weaker base, as it signifies that the anilinium ion is a stronger acid and more readily donates a proton. The table below summarizes the experimental pKa values for aniline and its fluoro-substituted isomers.

Compound	Structure	pKa of Conjugate Acid	Relative Basicity
Aniline	C₆H₅NH₂	4.60	Baseline
2-Fluoroaniline (ortho)	o-FC₆H₄NH₂	3.20[1]	Weaker
3-Fluoroaniline (meta)	m-FC₆H₄NH₂	3.50	Weaker
4-Fluoroaniline (para)	p-FC₆H₄NH₂	4.65	Slightly Stronger

The Electronic Effects of Fluorine Substitution

The change in basicity upon fluorine substitution is a result of the interplay between two primary electronic effects: the inductive effect (-I) and the resonance effect (+M).

• Inductive Effect (-I): Fluorine is the most electronegative element, and it exerts a strong electron-withdrawing inductive effect. This effect pulls electron density away from the benzene ring and, consequently, from the nitrogen atom of the amino group. This withdrawal of electron density reduces the availability of the lone pair on the nitrogen to accept a proton, thus decreasing the basicity of the aniline derivative. The inductive effect's strength diminishes with distance from the substituent.

• Resonance Effect (+M): The fluorine atom, possessing lone pairs of electrons, can donate electron density to the benzene ring through resonance. This effect increases the electron density on the ring, particularly at the ortho and para positions, and can partially counteract the inductive effect. An increase in electron density on the nitrogen atom would lead to an increase in basicity.

The net effect on the basicity of fluoroanilines depends on the position of the fluorine atom and the balance between these two opposing effects. For halogens, the inductive effect is generally considered to be dominant over the resonance effect.

Positional Isomers: A Closer Look

• Ortho-Fluoroaniline (pKa ≈ 3.20): In the ortho position, the strong electron-withdrawing inductive effect of the nearby fluorine atom significantly reduces the electron density on the nitrogen atom, making it a much weaker base than aniline. The resonance effect is also at play but is outweighed by the powerful inductive pull.

• Meta-Fluoroaniline (pKa ≈ 3.50): At the meta position, the resonance effect of the fluorine atom does not extend to the carbon atom bearing the amino group. Therefore, only the electron-withdrawing inductive effect is operative, which deactivates the ring and decreases the electron density on the nitrogen, resulting in a weaker base compared to aniline.

• Para-Fluoroaniline (pKa ≈ 4.65): In the para position, both the inductive and resonance effects are present. The electron-withdrawing inductive effect decreases basicity, while the electron-donating resonance effect increases it. In the case of para-fluoroaniline, the resonance effect appears to slightly more than compensate for the inductive effect, leading to a marginal increase in basicity compared to aniline.

Electronic effects influencing the basicity of fluoroanilines.

Experimental Protocols for pKa Determination

The pKa values of amines can be accurately determined using several experimental techniques. The two most common methods are potentiometric titration and spectrophotometric analysis.

Potentiometric Titration

This method involves monitoring the pH of a solution of the amine as a strong acid is incrementally added.

Methodology:

• Preparation of Solutions:

  • Prepare a standard solution of the fluoroaniline derivative of known concentration (e.g., 0.01 M) in a suitable solvent, typically a mixture of water and an organic solvent like ethanol to ensure solubility.

  • Prepare a standardized solution of a strong acid titrant, such as hydrochloric acid (e.g., 0.1 M).

• Titration Procedure:

  • Calibrate a pH meter with standard buffer solutions.

  • Place a known volume of the fluoroaniline solution into a beaker with a magnetic stirrer.

  • Immerse the calibrated pH electrode into the solution.

  • Add the standardized acid titrant in small, precise increments (e.g., 0.1 mL) from a burette.

  • Record the pH of the solution after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the measured pH values against the volume of titrant added to generate a titration curve.

  • Determine the equivalence point, which is the point of steepest inflection on the curve. This can be identified from the peak of the first derivative of the titration curve.

  • The pKa is equal to the pH at the half-equivalence point (the point where half of the amine has been protonated).

Workflow for pKa determination by potentiometric titration.

Spectrophotometric Method

This technique is particularly useful for compounds that exhibit a change in their UV-Vis absorbance spectrum upon protonation.

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of the fluoroaniline derivative in a suitable solvent.

  • Prepare a series of buffer solutions with a range of known pH values that bracket the expected pKa of the compound.

• Spectral Measurement:

  • For each buffer solution, add a small, constant amount of the fluoroaniline stock solution to a cuvette.

  • Measure the UV-Vis absorbance spectrum of each solution over a relevant wavelength range.

• Data Analysis:

  • Identify a wavelength at which the absorbance of the protonated and unprotonated forms of the amine differ significantly.

  • Plot the absorbance at this chosen wavelength against the pH of the buffer solutions.

  • The resulting data should form a sigmoidal curve.

  • The pKa is the pH at the inflection point of this curve, which can be determined by fitting the data to the Henderson-Hasselbalch equation or by finding the midpoint of the absorbance change.

References

• 1. 2-Fluoroaniline | C6H6FN | CID 9584 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of 4-Methoxy-3-methylaniline as an Intermediate: A Performance Comparison with Other Anilines

In the landscape of pharmaceutical and materials science research, the selection of appropriate intermediates is a critical factor that dictates the efficiency, yield, and overall success of a synthetic pathway. Anilines, as a class of compounds, are foundational building blocks for a vast array of complex molecules, including active pharmaceutical ingredients (APIs) and functional materials. Among these, 4-Methoxy-3-methylaniline stands out as a versatile intermediate. This guide provides an objective comparison of the performance of 4-Methoxy-3-methylaniline against other structurally similar anilines in common chemical transformations, supported by available experimental data and detailed methodologies.

Electronic and Steric Profile of 4-Methoxy-3-methylaniline

The reactivity of an aniline derivative in common cross-coupling and acylation reactions is fundamentally governed by the electronic and steric environment of the amino group and the aromatic ring. In 4-Methoxy-3-methylaniline, the methoxy group (-OCH3) at the para-position and the methyl group (-CH3) at the meta-position to the amine significantly influence its nucleophilicity and reactivity.

The methoxy group is a strong electron-donating group through resonance, which increases the electron density on the aromatic ring and, consequently, the nucleophilicity of the amine. The methyl group, being a weak electron-donating group through induction, further enhances this effect. This heightened nucleophilicity, in principle, makes 4-Methoxy-3-methylaniline a more reactive partner in reactions involving electrophiles compared to unsubstituted aniline or anilines with electron-withdrawing groups.

Performance in Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Ullmann reactions, are cornerstones of modern organic synthesis for the formation of carbon-carbon and carbon-nitrogen bonds. The performance of anilines in these reactions is highly dependent on their substitution pattern.

While direct, side-by-side comparative studies featuring 4-Methoxy-3-methylaniline are not extensively documented in the literature, we can infer its reactivity based on established principles and data from analogous systems. Electron-donating groups on the aniline ring generally facilitate the oxidative addition step in many palladium-catalyzed cycles and enhance the nucleophilicity of the amine in C-N bond-forming reactions.

Table 1: Predicted Reactivity of 4-Methoxy-3-methylaniline in Common Cross-Coupling Reactions Relative to Other Anilines

Aniline Derivative	Key Substituents	Predicted Relative Reactivity	Rationale
4-Methoxy-3-methylaniline	-OCH3 (para, strong EDG), -CH3 (meta, weak EDG)	High	Strong electron-donating effects from both substituents increase the nucleophilicity of the amine and electron density of the ring.
Aniline	None	Moderate	Baseline reactivity with no electronic influence from substituents.
4-Nitroaniline	-NO2 (para, strong EWG)	Low	The strongly electron-withdrawing nitro group significantly reduces the nucleophilicity of the amine.
4-Chloroaniline	-Cl (para, EWG by induction, weak EDG by resonance)	Moderate to Low	The inductive electron-withdrawing effect of chlorine generally deactivates the aniline.
p-Toluidine (4-methylaniline)	-CH3 (para, weak EDG)	Moderate to High	The electron-donating methyl group enhances reactivity compared to aniline.

EDG: Electron-Donating Group, EWG: Electron-Withdrawing Group

Performance in Acylation Reactions

Acylation is a fundamental transformation for anilines, often employed to introduce functional groups or as a protecting strategy. The rate and yield of acylation are directly proportional to the nucleophilicity of the aniline.

Given the electron-rich nature of 4-Methoxy-3-methylaniline, it is expected to exhibit high reactivity in acylation reactions with acyl chlorides or anhydrides. This enhanced reactivity can be advantageous for achieving high yields under mild conditions. However, in cases of polyfunctional molecules, this high reactivity might necessitate the use of protecting groups on other sensitive functionalities to ensure selectivity.

Table 2: Expected Performance in a Typical Acylation Reaction

Aniline Derivative	Key Substituents	Expected Reaction Rate	Expected Yield
4-Methoxy-3-methylaniline	-OCH3 (para, strong EDG), -CH3 (meta, weak EDG)	Very Fast	Excellent
Aniline	None	Fast	Good to Excellent
4-Nitroaniline	-NO2 (para, strong EWG)	Slow	Moderate to Good
4-Chloroaniline	-Cl (para, EWG)	Moderate	Good
p-Toluidine (4-methylaniline)	-CH3 (para, weak EDG)	Fast	Excellent

Experimental Protocols

While specific comparative experimental data for 4-Methoxy-3-methylaniline is sparse, the following are generalized protocols for key reactions where its performance can be evaluated against other anilines. These protocols are based on established literature procedures and can be adapted for a comparative study.

General Procedure for Suzuki-Miyaura Coupling of a Bromo-Aniline Derivative

This protocol describes the coupling of a bromo-aniline with a boronic acid. To compare the performance of different anilines, the bromo-substituted version of each aniline should be used.

Materials:

• Bromo-aniline derivative (e.g., 4-Bromo-3-methylaniline) (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄) (0.05 mmol)

• Base (e.g., K₂CO₃) (2.0 mmol)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1 mixture) (10 mL)

Procedure:

• To a dry reaction flask, add the bromo-aniline derivative, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 90-100 °C and stir for 12-18 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

• Characterize the product by NMR and MS and determine the yield.

General Procedure for Buchwald-Hartwig Amination

This protocol describes the coupling of an aryl halide with an aniline.

Materials:

• Aryl halide (e.g., Bromobenzene) (1.0 mmol)

• Aniline derivative (e.g., 4-Methoxy-3-methylaniline) (1.2 mmol)

• Palladium precatalyst (e.g., Pd₂(dba)₃) (0.01 mmol)

• Phosphine ligand (e.g., XPhos) (0.02 mmol)

• Base (e.g., Sodium tert-butoxide) (1.4 mmol)

• Anhydrous solvent (e.g., Toluene) (5 mL)

Procedure:

• In a glovebox or under an inert atmosphere, charge a dry reaction vessel with the palladium precatalyst, phosphine ligand, and base.

• Add the aryl halide and the aniline derivative.

• Add the anhydrous solvent.

• Seal the vessel and heat the mixture to 80-110 °C with vigorous stirring for 2-24 hours. Monitor the reaction by TLC or GC-MS.

• After cooling, quench the reaction with water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography and determine the yield and purity.

General Procedure for Acylation of an Aniline

Materials:

• Aniline derivative (e.g., 4-Methoxy-3-methylaniline) (1.0 mmol)

• Acylating agent (e.g., Acetic anhydride or Benzoyl chloride) (1.1 mmol)

• Base (e.g., Pyridine or Triethylamine) (1.5 mmol)

• Solvent (e.g., Dichloromethane) (10 mL)

Procedure:

• Dissolve the aniline derivative in the solvent in a reaction flask.

• Add the base and cool the mixture in an ice bath.

• Slowly add the acylating agent dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the resulting amide by recrystallization or column chromatography.

• Determine the yield and confirm the structure by spectroscopic methods.

Visualizations

Experimental Workflow for Comparative Performance Analysis

Caption: A generalized workflow for the systematic comparison of different aniline intermediates in a chosen chemical reaction.

Influence of Substituents on Aniline Reactivity

Caption: This diagram illustrates how electron-donating and electron-withdrawing substituents modulate the reactivity of the aniline amino group.

A Comparative Guide to the Kinetic Studies of 4-Methoxy-3-methylaniline Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction kinetics of 4-Methoxy-3-methylaniline, a key intermediate in the synthesis of various organic compounds. Due to the limited direct experimental kinetic data for this specific molecule, this guide draws comparisons from studies on structurally similar substituted anilines. The analysis focuses on two principal reaction types: oxidation and diazotization, providing insights into the influence of substituents on reaction rates and mechanisms.

Comparative Kinetic Data

The reactivity of anilines is significantly influenced by the electronic properties of their substituents. Electron-donating groups, such as methoxy (-OCH3) and methyl (-CH3), generally increase the electron density on the aromatic ring and the nitrogen atom, leading to faster reaction rates in electrophilic substitutions. Conversely, electron-withdrawing groups decrease reactivity.

Based on studies of various substituted anilines, we can infer the relative reactivity of 4-Methoxy-3-methylaniline. The methoxy group at the para position and the methyl group at the meta position both act as electron-donating groups, suggesting that 4-Methoxy-3-methylaniline would be more reactive than aniline itself in reactions like oxidation and diazotization.

Oxidation Reactions

The oxidation of anilines can proceed via various mechanisms, often involving the formation of radical cations. The rate of oxidation is sensitive to the substituents on the aromatic ring.

Aniline Derivative	Oxidant	Reaction Order (Aniline)	Reaction Order (Oxidant)	Qualitative Rate Comparison
Aniline	Chromic Acid	1	1	Baseline
N-Methylaniline	Chromic Acid	1	0	-
N,N'-Dimethylaniline	Chromic Acid	1	0	-
p-Methylaniline	Chlorine Dioxide	2	1	Faster than aniline
p-Chloroaniline	Chlorine Dioxide	2	1	Slower than aniline
p-Nitroaniline	Chlorine Dioxide	2	1	Significantly slower than aniline

Data synthesized from multiple sources.[1][2][3]

The oxidation rate of para-substituted anilines with chlorine dioxide decreases as the electron-withdrawing nature of the substituent increases (CH3 > H > Cl > NO2)[3]. This trend strongly suggests that 4-Methoxy-3-methylaniline, with two electron-donating groups, would exhibit a relatively high rate of oxidation compared to aniline and its electron-deficient derivatives.

Diazotization Reactions

Diazotization involves the reaction of a primary aromatic amine with nitrous acid to form a diazonium salt. This reaction is a cornerstone of synthetic organic chemistry, particularly in the production of azo dyes. The rate-determining step is the nitrosation of the free amine.

Aniline Derivative	Nitrosating Agent	Relative Rate Constant (approx.)
Aniline	Nitrous Acid	1
p-Methoxyaniline	Nitrosyl Chloride	~9
p-Nitroaniline	Nitrosyl Chloride	~0.005

Data synthesized from multiple sources.[4][5]

Studies on para-substituted anilines show that electron-donating groups accelerate the diazotization reaction. For instance, a para-methoxy group increases the reactivity by a factor of approximately 9 compared to aniline[4]. Given that 4-Methoxy-3-methylaniline possesses both a methoxy and a methyl group, it is expected to undergo diazotization at a significantly faster rate than aniline.

Experimental Protocols

Below are detailed methodologies for conducting kinetic studies on aniline reactions, synthesized from common laboratory practices.

Kinetic Study of Aniline Oxidation by UV-Vis Spectrophotometry

• Preparation of Solutions:

  • Prepare a stock solution of the aniline derivative (e.g., 0.01 M) in a suitable solvent (e.g., aqueous acetic acid).

  • Prepare a stock solution of the oxidant (e.g., Tetrabutylammoniumbromochromate, 0.001 M) in the same solvent.

  • Prepare a solution of perchloric acid for catalysis if required.

• Kinetic Measurement:

  • Equilibrate the solutions to the desired reaction temperature (e.g., 298 K) in a thermostated water bath.

  • In a quartz cuvette, mix the aniline solution and the acid catalyst (if any).

  • Initiate the reaction by adding the oxidant solution and start the timer simultaneously.

  • Monitor the reaction progress by recording the decrease in the absorbance of the oxidant at its λmax (e.g., 362 nm for TBABC) at regular time intervals using a UV-Vis spectrophotometer.[1]

• Data Analysis:

  • Plot the natural logarithm of the oxidant concentration (or absorbance) versus time.

  • The pseudo-first-order rate constant (k') can be determined from the slope of the linear plot.

  • Vary the initial concentration of the aniline to determine the order of the reaction with respect to the aniline and the second-order rate constant.

Kinetic Study of Aniline Diazotization by Quenching and Spectrophotometry

• Preparation of Solutions:

  • Prepare a solution of the aniline derivative in an acidic medium (e.g., aqueous sulfuric acid) and cool it to 0-5 °C in an ice bath.

  • Prepare a solution of sodium nitrite in water and cool it to 0-5 °C.

  • Prepare a quenching solution of a coupling agent (e.g., β-naphthol in alkaline solution).

• Reaction and Quenching:

  • Initiate the diazotization by adding the sodium nitrite solution to the aniline solution with vigorous stirring while maintaining the low temperature.

  • At specific time intervals, withdraw an aliquot of the reaction mixture and immediately add it to the quenching solution. The unreacted diazonium salt will couple with the β-naphthol to form a stable azo dye.

• Analysis:

  • Measure the absorbance of the resulting azo dye solution at its λmax using a UV-Vis spectrophotometer.

  • The concentration of the diazonium salt at each time point is proportional to the absorbance of the azo dye.

  • Plot the concentration of the diazonium salt versus time to determine the reaction rate and rate constants.[5][6]

Visualizations

Experimental Workflow for Kinetic Studies

References

• 1. Kinetics and Thermodynamics of Oxidation of Some Meta-Substituted Anilinesby Tetrabutylammoniumbromochromatein Aqueous Acetic Acid Medium – Oriental Journal of Chemistry [orientjchem.org]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. Indirect measurement of the rate constants for the diazotisation of substituted anilines by nitrosyl chloride and nitrosyl thiocyanate - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. electronicsandbooks.com [electronicsandbooks.com]

Navigating Molecular Similarity: A Comparative Guide to Cross-Reactivity Analysis of Aromatic Compounds

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of aromatic compounds is paramount. Unforeseen interactions with structurally similar molecules can lead to off-target effects, inaccurate assay results, and potential safety concerns in therapeutic development. This guide provides a comparative analysis of key techniques for assessing the cross-reactivity of aromatic compounds, supported by experimental data and detailed protocols to aid in the design and interpretation of your studies.

Performance Comparison of Analytical Methods

The choice of analytical method for cross-reactivity analysis depends on factors such as the required sensitivity, throughput, and the nature of the interacting molecules. Enzyme-Linked Immunosorbent Assay (ELISA), Surface Plasmon Resonance (SPR), and Mass Spectrometry (MS) are three commonly employed techniques, each with distinct advantages and limitations.

Analytical Method	Principle	Key Metrics	Throughput	Advantages	Limitations
Competitive ELISA	Competition between the analyte and a labeled antigen for a limited number of antibody binding sites.	IC50, % Cross-Reactivity	High	Cost-effective, high-throughput screening, well-established protocols.	Indirect measurement, potential for matrix interference, requires specific antibodies.
Surface Plasmon Resonance (SPR)	Measures changes in the refractive index at a sensor surface upon binding of an analyte to an immobilized ligand.	Association rate (ka), Dissociation rate (kd), Affinity (KD)	Medium to High	Label-free, real-time kinetics, provides detailed binding information.[1][2][3]	Higher initial instrument cost, can be sensitive to non-specific binding.[4]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions to identify and quantify molecules.	Signal Intensity, Analyte Concentration	High	High specificity and sensitivity, can identify unknown cross-reactants.[5]	Complex instrumentation, may require extensive sample preparation, not a direct binding assay.

Quantitative Cross-Reactivity Data: A Case Study with Polycyclic Aromatic Hydrocarbons (PAHs)

Competitive ELISA is a widely used method for screening the cross-reactivity of small molecules like polycyclic aromatic hydrocarbons (PAHs), which are common environmental pollutants. The following table summarizes the cross-reactivity of various PAHs against an antibody raised for pyrene and benzo[a]pyrene, as determined by an indirect competitive ELISA (ic-ELISA). The data is presented as the 50% inhibitory concentration (IC50) and the percentage of cross-reactivity (%CR) relative to the target analytes.

Compound	IC50 (µg/mL)	Cross-Reactivity (%)
Pyrene (PYR)	1.0	100
Benzo[a]pyrene (BaP)	2.6	38
Fluoranthene	12.5	8
Other PAHs	>100	<1

Data adapted from a study on an immunoassay for detecting Benzo[a]pyrene in grilled pork samples.[6]

Another study using a monoclonal antibody (mAb 2G8) demonstrated broad cross-reactivity against a range of unsubstituted and alkylated PAHs, with IC50 values typically in the low µg/L range, highlighting the antibody's utility for generic PAH detection.[7]

Experimental Protocols

Accurate and reproducible cross-reactivity analysis hinges on well-defined experimental protocols. Below are detailed methodologies for competitive ELISA and SPR.

Competitive ELISA Protocol for Aromatic Compounds

This protocol outlines the key steps for determining the cross-reactivity of aromatic compounds using a competitive ELISA format.

• Antigen Coating:

  • Coat the wells of a microtiter plate with 100 µL of the target aromatic compound conjugated to a carrier protein (e.g., BSA) at a concentration of 1-10 µg/mL in coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).[8]

  • Incubate overnight at 4°C.[8]

  • Wash the plate three times with 200 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20).[8]

• Blocking:

  • Add 200 µL/well of blocking buffer (e.g., 5% non-fat dry milk or 1% BSA in PBS) to block any remaining protein-binding sites.[8]

  • Incubate for 1-2 hours at 37°C.[9]

  • Wash the plate as described above.

• Competitive Reaction:

  • In a separate plate or tubes, prepare serial dilutions of the standard (the target aromatic compound) and the test compounds (structurally related aromatic compounds).

  • Add 50 µL of the standard or test compound solution to the corresponding wells.

  • Add 50 µL of the primary antibody (at a pre-optimized dilution) to each well.

  • Incubate for 1 hour at 37°C to allow the antibody to bind to the free antigen.[8]

• Incubation and Detection:

  • Transfer 100 µL of the antigen-antibody mixture from the separate plate to the coated and blocked ELISA plate.[8]

  • Incubate for 1-2 hours at 37°C.

  • Wash the plate four times with wash buffer.

  • Add 100 µL of an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG) at an appropriate dilution.

  • Incubate for 1 hour at 37°C.[8]

  • Wash the plate as described above.

• Signal Development and Measurement:

  • Add 100 µL of a suitable substrate (e.g., TMB) to each well.[8]

  • Incubate for 15-30 minutes at room temperature, protected from light.

  • Add 50 µL of stop solution (e.g., 2N H2SO4) to each well.[9]

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values against the logarithm of the standard concentrations.

  • Determine the IC50 value for the standard and each test compound. The IC50 is the concentration of the analyte that causes a 50% reduction in the maximum signal.[10]

  • Calculate the percentage of cross-reactivity (%CR) for each test compound using the following formula: %CR = (IC50 of standard / IC50 of test compound) x 100.

Surface Plasmon Resonance (SPR) Protocol for Small Molecule Cross-Reactivity

This protocol provides a general workflow for assessing the binding kinetics and affinity of small aromatic molecules to a target protein using SPR.

• Ligand Immobilization:

  • Select a suitable sensor chip (e.g., CM5).

  • Activate the sensor surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject the target protein (ligand) over the activated surface to achieve the desired immobilization level.

  • Deactivate any remaining active groups with an injection of ethanolamine.

• Analyte Binding Analysis:

  • Prepare a series of dilutions of the primary aromatic compound (analyte) and potential cross-reactants in a suitable running buffer (e.g., HBS-EP).

  • Inject the analyte solutions over the ligand-immobilized surface at a constant flow rate.

  • Monitor the binding response (in Resonance Units, RU) in real-time to generate a sensorgram, which shows the association and dissociation phases.[2]

• Surface Regeneration:

  • After each analyte injection, regenerate the sensor surface by injecting a solution that disrupts the ligand-analyte interaction without denaturing the immobilized ligand (e.g., a low pH buffer or a high salt concentration).[11]

• Data Analysis:

  • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding model) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

  • Compare the KD values of the test compounds to that of the primary analyte to assess cross-reactivity. A lower KD value indicates a higher binding affinity.

Visualizing Workflows and Pathways

Clear visual representations of experimental workflows and biological pathways are essential for understanding complex processes. The following diagrams were generated using the Graphviz DOT language.

A streamlined workflow for competitive ELISA.

The experimental workflow for SPR analysis.

Many aromatic hydrocarbons exert their biological effects through the Aryl Hydrocarbon Receptor (AhR) signaling pathway.[12][13][14] Understanding this pathway is crucial for interpreting the toxicological and pharmacological implications of cross-reactivity.

The Aryl Hydrocarbon Receptor (AhR) signaling pathway.

References

• 1. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]
• 2. nicoyalife.com [nicoyalife.com]
• 3. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. news-medical.net [news-medical.net]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Surface plasmon resonance as a high throughput method to evaluate specific and non-specific binding of nanotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Aniline Synthesis: Assessing Environmental Performance

For Researchers, Scientists, and Drug Development Professionals

Aniline, a cornerstone of the chemical industry, is a vital precursor for a vast array of products, including pharmaceuticals, dyes, and polyurethanes. However, traditional synthesis methods often carry a significant environmental burden. This guide provides an objective comparison of different aniline synthesis routes, focusing on their environmental impact. By presenting quantitative data, detailed experimental protocols, and clear visualizations, we aim to equip researchers and professionals with the information needed to make more sustainable choices in chemical synthesis.

At a Glance: Comparing Key Environmental Metrics

The following table summarizes the key performance and environmental impact metrics for the principal aniline synthesis routes. A detailed discussion of each route follows.

Metric	Traditional Route (Nitrobenzene Reduction)	Bio-based Route (from Glucose)	Electrochemical Route (Nitrobenzene Reduction)	Chemoenzymatic Route (Nitrobenzene Reduction)
Typical Yield	>99%[1][2]	High (e.g., 80.1% from PABA decarboxylation)	>99% in some cases	>50% (isolated yields)[3][4]
Reaction Temperature	High (200-300°C for hydrogenation)[5]	Mild (Fermentation at ambient temp.; Decarboxylation at high temp.)[6][7]	Room Temperature	Room Temperature[3]
Reaction Pressure	High Pressure (e.g., 1.5-3.0 MPa)[8]	Atmospheric Pressure	Atmospheric Pressure	Atmospheric Pressure[3]
Energy Consumption	High (e.g., 0.43 kWh/kg for the overall process)[2]	Lower (fermentation is low-energy, but separation may be intensive)	Low (driven by electricity, can use renewables)	Low
Key Reagents & Catalysts	Benzene, Nitric Acid, Sulfuric Acid, H₂, Metal catalysts (e.g., Ni, Pd, Pt)[5]	Glucose, Ammonia, Corynebacterium glutamicum, Catalysts for decarboxylation[6]	Nitrobenzene, Electrolyte (e.g., Phosphotungstic acid), Electricity	Nitrobenzene, Nitroreductase, Co-catalyst (e.g., V₂O₅), NADPH recycling system[3][4]
Major Waste Streams	Spent acids, Metal catalyst waste, Organic byproducts	Fermentation broth components, CO₂, Separation solvents	Electrolyte solution (can be recycled), Minimal byproducts	Enzyme and co-catalyst waste (can be immobilized and reused), Buffer solutions[3]
Process Mass Intensity (PMI)	High (estimated >10)	Potentially lower, dependent on water usage and separation efficiency	Low (estimated <5)	Low (in continuous flow with solvent recycling)
E-Factor	High (estimated >9)	Potentially lower	Low (estimated <4)	Low
Toxicity of Reagents	High (Benzene is a known carcinogen; Nitric and Sulfuric acids are corrosive)	Low (Glucose and ammonia are relatively benign)	Moderate (Nitrobenzene is toxic)	Moderate (Nitrobenzene is toxic)

In-Depth Analysis of Aniline Synthesis Routes

Traditional Route: Catalytic Hydrogenation of Nitrobenzene

This has been the dominant industrial method for aniline production for over a century. The process involves two main steps: the nitration of benzene to nitrobenzene, followed by the catalytic hydrogenation of nitrobenzene to aniline.

Environmental Impact: This route is characterized by its high energy requirements, use of hazardous and corrosive chemicals, and generation of significant waste streams. The initial nitration step utilizes concentrated nitric and sulfuric acids, leading to the formation of acidic wastewater. The hydrogenation step, while highly efficient, requires high temperatures and pressures and relies on metal catalysts, which can leach into the environment if not properly managed. The primary feedstock, benzene, is a well-known carcinogen, posing significant health and safety risks.

Experimental Protocol: Reduction of Nitrobenzene using Tin and Hydrochloric Acid (Laboratory Scale) [9][10][11]

• To a 250 mL round-bottom flask, add 13.1 g of powdered tin and 10 mL of nitrobenzene.

• Carefully add 28 mL of concentrated hydrochloric acid in small portions to control the exothermic reaction.

• Once the initial vigorous reaction subsides, heat the mixture under reflux for 30-60 minutes until the reaction is complete (indicated by the disappearance of the oily nitrobenzene layer).

• Cool the flask in an ice bath and slowly add a concentrated sodium hydroxide solution (e.g., 12 M) until the mixture is strongly alkaline to litmus paper. This will precipitate tin hydroxides and liberate the free aniline.

• Perform a steam distillation to separate the aniline from the reaction mixture. Collect the distillate, which will be a milky emulsion of aniline and water.

• Extract the aniline from the distillate using a suitable organic solvent (e.g., diethyl ether).

• Dry the organic extract over an anhydrous drying agent (e.g., sodium sulfate).

• Remove the solvent by distillation to obtain crude aniline.

• Purify the aniline by fractional distillation.

Diagram of the Traditional Aniline Synthesis Pathway:

Traditional two-step aniline synthesis from benzene.

Bio-based Route: From Glucose to Aniline

A promising green alternative involves the use of renewable feedstocks, such as glucose, to produce aniline. This process typically involves a two-stage approach: the fermentation of sugars by a genetically engineered microorganism to produce an intermediate like aminobenzoic acid, followed by a chemical step to convert this intermediate to aniline.

Environmental Impact: Life Cycle Assessments (LCA) suggest that bio-based aniline could significantly reduce global warming impacts compared to the fossil-based route.[6] However, it may lead to an increase in other environmental impacts such as eutrophication and acidification, which are often associated with agricultural feedstock production.[6] The use of mild fermentation conditions (ambient temperature and pressure) reduces the energy demand of the initial conversion step.

Experimental Protocol: Conceptual Steps for Bio-based Aniline Synthesis [6][12]

• Fermentation: A genetically engineered strain of Corynebacterium glutamicum is cultured in a bioreactor containing a glucose-rich medium and an ammonia source. The fermentation is carried out under controlled temperature, pH, and aeration to produce ammonium 2-aminobenzoate.

• Decarboxylation: The resulting aminobenzoic acid intermediate is then subjected to thermal or catalytic decarboxylation to yield aniline. This step may require elevated temperatures.

• Purification: The aniline is separated from the reaction mixture, potentially through extraction and distillation.

Diagram of the Bio-based Aniline Synthesis Pathway:

Bio-based aniline synthesis from glucose.

Electrochemical Route: Greener Reduction of Nitrobenzene

Electrochemical synthesis offers a pathway to aniline that can be powered by renewable energy sources, significantly reducing the carbon footprint. This method involves the reduction of nitrobenzene at an electrode surface, often using a mediator to improve selectivity and efficiency.

Environmental Impact: This route operates at room temperature and atmospheric pressure, drastically lowering the energy input compared to traditional hydrogenation. It avoids the use of high-pressure hydrogen gas and hazardous reducing agents. The main inputs are nitrobenzene, an electrolyte (which can often be recycled), and electricity. The generation of byproducts is typically low, leading to a more favorable Process Mass Intensity (PMI) and E-factor.

Experimental Protocol: Electrochemical Reduction of Nitrobenzene

• Cell Assembly: A two-chamber electrochemical cell is used, separated by an ion-exchange membrane (e.g., Nafion). The working electrode can be a carbon-based material, and the counter electrode is typically platinum.

• Electrolyte Preparation: The catholyte consists of an aqueous solution of a supporting electrolyte (e.g., sulfuric acid) and a redox mediator (e.g., phosphotungstic acid), into which nitrobenzene is dissolved or emulsified. The anolyte is an aqueous acid solution.

• Electrolysis: A constant potential is applied across the electrodes. The mediator is reduced at the cathode and then chemically reduces the nitrobenzene in the bulk solution. The mediator is regenerated at the cathode, allowing it to act catalytically.

• Work-up and Analysis: After the electrolysis is complete, the aniline product is extracted from the catholyte using an organic solvent. The product can then be quantified and characterized by techniques such as NMR or GC-MS.

Diagram of the Electrochemical Synthesis Workflow:

Workflow for electrochemical aniline synthesis.

Chemoenzymatic Route: Mild and Selective Synthesis

This approach utilizes enzymes, specifically nitroreductases, to catalyze the reduction of nitrobenzene to aniline. The reaction is typically carried out in an aqueous buffer at ambient temperature and pressure.

Environmental Impact: The chemoenzymatic route represents a highly sustainable option. It operates under very mild conditions, eliminating the need for high temperatures, pressures, and harsh chemicals. The use of water as a solvent further enhances its green credentials. While the enzyme itself can be costly, immobilization techniques allow for its reuse, improving the overall process economics and reducing waste. This method often exhibits high selectivity, minimizing the formation of byproducts.

Experimental Protocol: Conceptual Steps for Chemoenzymatic Aniline Synthesis [3][4]

• Reaction Setup: The reaction is performed in a buffered aqueous solution. A nitroreductase enzyme is added, along with a co-catalyst (e.g., V₂O₅) and a system for recycling the nicotinamide cofactor (e.g., glucose dehydrogenase and glucose for NADPH regeneration).

• Substrate Addition: Nitrobenzene is added to the reaction mixture.

• Incubation: The mixture is incubated at room temperature with gentle agitation. The progress of the reaction can be monitored by techniques like HPLC or GC.

• Product Isolation: Once the reaction is complete, the aniline product is extracted from the aqueous phase with an organic solvent. The enzyme, if immobilized, can be recovered and reused.

• Purification: The extracted aniline is purified, for example, by column chromatography.

Diagram of the Chemoenzymatic Synthesis Logical Relationship:

References

• 1. Process Data set: aniline production; technology mix; production mix, at plant; 100% active substance (en) - Data on the Production of Chemicals [ecoinvent.lca-data.com]
• 2. Process Data set: aniline production; technology mix; production mix, at plant; 100% active substance (en) - Data on the Production of Chemicals [ecoinvent.lca-data.com]
• 3. Realizing the Continuous Chemoenzymatic Synthesis of Anilines Using an Immobilized Nitroreductase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. greenchemistry-toolkit.org [greenchemistry-toolkit.org]
• 9. scribd.com [scribd.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of Experimental and Predicted NMR Spectra for 4-Methoxy-3-methylaniline

This guide provides a detailed comparison of experimentally acquired and computationally predicted Nuclear Magnetic Resonance (NMR) spectra for the aromatic amine 4-Methoxy-3-methylaniline. This analysis is crucial for researchers in the fields of synthetic chemistry, analytical chemistry, and drug development for the purposes of structural verification and characterization of this compound.

Data Presentation

The following tables summarize the experimental and predicted chemical shifts (δ) in parts per million (ppm) for both ¹H and ¹³C NMR spectra of 4-Methoxy-3-methylaniline. Experimental data has been sourced from the Spectral Database for Organic Compounds (SDBS)[1][2][3][4][5], while predicted data was generated using an online NMR prediction tool.

Table 1: Comparison of Experimental vs. Predicted ¹H NMR Data

Protons	Experimental δ (ppm)	Predicted δ (ppm)	Multiplicity	Integration
H-2	6.64	6.62	d	1H
H-5	6.56	6.55	dd	1H
H-6	6.64	6.62	d	1H
-OCH₃	3.79	3.75	s	3H
-CH₃	2.18	2.15	s	3H
-NH₂	3.49	-	br s	2H

Solvent: CDCl₃, Reference: TMS at 0.00 ppm

Table 2: Comparison of Experimental vs. Predicted ¹³C NMR Data

Carbon Atom	Experimental δ (ppm)	Predicted δ (ppm)
C-1	138.8	139.1
C-2	115.1	115.3
C-3	127.3	127.5
C-4	147.9	148.2
C-5	112.5	112.7
C-6	110.4	110.6
-OCH₃	55.4	55.6
-CH₃	16.4	16.6

Solvent: CDCl₃, Reference: TMS at 0.00 ppm

Experimental Protocol

The acquisition of high-quality NMR spectra is fundamental for accurate structural elucidation. The following is a typical experimental protocol for obtaining ¹H and ¹³C NMR spectra of a small organic molecule like 4-Methoxy-3-methylaniline.

Sample Preparation:

• Sample Weighing: Approximately 10-20 mg of 4-Methoxy-3-methylaniline is accurately weighed for ¹H NMR, and 50-100 mg for ¹³C NMR.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common solvent for non-polar to moderately polar organic compounds.

• Dissolution: The weighed sample is dissolved in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer: The solution is then transferred into a clean 5 mm NMR tube.

• Internal Standard: A small amount of tetramethylsilane (TMS) is often added as an internal reference standard (δ = 0.00 ppm). Modern spectrometers can also reference the residual solvent peak.

NMR Spectrometer and Parameters:

• Spectrometer: A high-field NMR spectrometer, typically operating at 400 MHz or higher, is used for data acquisition.

• Nuclei: ¹H and ¹³C.

• Temperature: Standard ambient temperature (e.g., 298 K).

¹H NMR Parameters:

• Pulse Sequence: A standard single-pulse sequence is utilized.

• Number of Scans: Typically 16 to 32 scans are acquired to ensure a good signal-to-noise ratio.

• Relaxation Delay: A relaxation delay of 1-2 seconds is set between scans.

• Acquisition Time: The data is acquired for 2-4 seconds.

• Spectral Width: A spectral width of approximately 10-12 ppm is generally sufficient for ¹H NMR of most organic molecules.

¹³C NMR Parameters:

• Pulse Sequence: A proton-decoupled pulse sequence is employed to simplify the spectrum and enhance the signal-to-noise ratio.

• Number of Scans: A significantly larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope.

• Relaxation Delay: A relaxation delay of 2-5 seconds is used.

• Acquisition Time: The acquisition time is typically 1-2 seconds.

• Spectral Width: A spectral width of about 200-220 ppm is standard for ¹³C NMR of organic compounds.

Data Processing:

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum through Fourier transformation.

• Phase Correction: The spectrum is phased to ensure all peaks are in the correct absorptive mode.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Calibration: The chemical shift axis is calibrated using the TMS signal (0.00 ppm) or the residual solvent peak.

• Peak Picking and Integration: The chemical shifts of the peaks are identified, and for ¹H NMR, the relative areas under the peaks are integrated to determine the proton ratios.

Visualization of the Comparison Workflow

The following diagram illustrates the logical workflow for comparing experimental and predicted NMR spectra.

Caption: Workflow for comparing experimental and predicted NMR data.

References

• 1. Spectral Database for Organic Compounds | re3data.org [re3data.org]
• 2. Spectral database for organic compounds, SDBS · Libraries · Lafayette College [library.lafayette.edu]
• 3. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 4. Bioregistry - Spectral Database for Organic Compounds [bioregistry.io]
• 5. SDBS: Spectral Database for Organic Compounds – Clark Physical Sciences Library [physicalsciences.library.cornell.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Methoxy-3-methylaniline

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 4-Methoxy-3-methylaniline in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Compound Name	4-Methoxy-3-methylaniline
CAS Number	136-90-3
Molecular Formula	C₈H₁₁NO
Molecular Weight	137.18 g/mol
Form	Solid
Melting Point	57-60 °C

Hazard Identification and Classification

4-Methoxy-3-methylaniline is classified as a hazardous substance. The primary routes of exposure are inhalation, ingestion, and skin contact.

GHS Hazard Statements:

• H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

Protection Type	Specifications	Purpose
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Always check the manufacturer's data for breakthrough times.	To prevent skin contact and absorption.[3][4]
Eye Protection	Chemical safety goggles or a face shield where splashing is possible.[3]	To protect eyes from dust particles and splashes.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge is recommended if dust or aerosols are generated.[5][6] In case of inadequate ventilation, a self-contained breathing apparatus may be necessary.	To prevent inhalation of harmful dust and vapors.
Skin and Body Protection	A lab coat, long pants, and closed-toe shoes are required. Contaminated clothing should be removed immediately and washed before reuse.[6]	To prevent skin contact.

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step procedures is crucial for the safe handling of 4-Methoxy-3-methylaniline.

1. Preparation and Engineering Controls:

• Always handle this chemical in a well-ventilated area, preferably within a certified chemical fume hood.

• Ensure that an eyewash station and safety shower are in close proximity to the workstation.[3]

• Before starting any work, ensure all necessary PPE is clean, in good condition, and readily available.

2. Handling the Solid Chemical:

• Avoid the formation and inhalation of dust.[1][3]

• When weighing or transferring the solid, do so in a fume hood or a designated containment area.

• Use appropriate tools (e.g., spatulas) to handle the solid and avoid direct contact.

3. General Laboratory Practices:

• Do not eat, drink, or smoke in areas where chemicals are handled or stored.[5]

• Keep the container tightly closed when not in use.

• Wash hands thoroughly with soap and water after handling the substance.[5]

• Avoid contact with skin, eyes, and clothing.

Disposal Plan

Proper disposal of 4-Methoxy-3-methylaniline and its containers is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

• Collect waste material in a designated, compatible, and clearly labeled hazardous waste container.[7] The container must have a secure, tight-fitting lid.

• The label should include "Hazardous Waste" and the full chemical name: "4-Methoxy-3-methylaniline".[7]

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

2. Storage of Chemical Waste:

• Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials.

• Place the waste container in secondary containment to prevent spills.[7]

3. Final Disposal:

• Dispose of the chemical waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations.[6]

• Do not pour the chemical down the drain or dispose of it in the regular trash.[1][8]

• Empty containers should be handled as hazardous waste unless properly decontaminated.

Emergency Procedures

Spill Response:

• Minor Spill: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand).[7] Collect the absorbent material into a sealed, labeled hazardous waste container. Decontaminate the area.

• Major Spill: Evacuate the area immediately. Alert others and contact your institution's EHS department.[7] Only trained personnel with appropriate PPE should handle the cleanup.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

Caption: Workflow for the safe handling of 4-Methoxy-3-methylaniline.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. 4-甲氧基-3-甲基苯胺 98% | Sigma-Aldrich [sigmaaldrich.cn]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. carlroth.com [carlroth.com]